Technical Documentation Center

Fmoc-Lys(N-Me-Abz-Boc)-OH Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Fmoc-Lys(N-Me-Abz-Boc)-OH
  • CAS: 251103-43-2

Core Science & Biosynthesis

Foundational

The Dichotomy of Protection: A Comprehensive Technical Guide to Fmoc and Boc Solid-Phase Peptide Synthesis

Executive Summary Solid-Phase Peptide Synthesis (SPPS), pioneered by Bruce Merrifield, transformed peptide chemistry by anchoring the growing peptide chain to an insoluble resin support. The foundational principle of SPP...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Solid-Phase Peptide Synthesis (SPPS), pioneered by Bruce Merrifield, transformed peptide chemistry by anchoring the growing peptide chain to an insoluble resin support. The foundational principle of SPPS is the strategic use of protecting groups to prevent unwanted polymerization while directing specific peptide bond formation. As a Senior Application Scientist, I frequently observe that the choice of protection strategy dictates not just the synthetic workflow, but the ultimate yield, purity, and scalability of the target molecule. This whitepaper analyzes the two cornerstone strategies—Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl)—detailing their mechanistic causality, experimental protocols, and strategic applications in modern drug development.

Mechanistic Foundations: The Principle of Orthogonality

Successful SPPS relies on a differential protection scheme:

  • Temporary Protection : Shields the N-terminal α-amino group of the incoming amino acid, removed at each cycle to allow chain elongation.

  • Permanent Protection : Shields reactive side chains (e.g., the thiol of Cysteine, the amine of Lysine) and links the peptide to the resin, removed only during the final cleavage step.

The fundamental distinction between the Boc and Fmoc strategies lies in how they achieve this differential cleavage 1[1].

SPPS_Workflow cluster_Boc Boc Strategy cluster_Fmoc Fmoc Strategy Start Resin-Bound Peptide Boc_Deprotect Deprotection (50% TFA/DCM) Start->Boc_Deprotect Fmoc_Deprotect Deprotection (20% Piperidine/DMF) Start->Fmoc_Deprotect Boc_Neutralize Neutralization (DIEA/DMF) Boc_Deprotect->Boc_Neutralize Boc_Couple Coupling (Boc-AA + Activator) Boc_Neutralize->Boc_Couple Boc_Couple->Boc_Deprotect Cycle Boc_Cleave Final Cleavage (Anhydrous HF) Boc_Couple->Boc_Cleave Complete Fmoc_Couple Coupling (Fmoc-AA + Activator) Fmoc_Deprotect->Fmoc_Couple Fmoc_Couple->Fmoc_Deprotect Cycle Fmoc_Cleave Final Cleavage (95% TFA + Scavengers) Fmoc_Couple->Fmoc_Cleave Complete

Caption: Comparative cyclical workflows of Boc and Fmoc Solid-Phase Peptide Synthesis.

The Boc Strategy: Acidolytic Robustness

The Boc strategy utilizes a graduated acid-lability approach. The temporary N-terminal Boc group is acid-labile (removed by moderate acid), whereas the permanent side-chain protecting groups and the resin linker require extremely strong acid (anhydrous HF) for final cleavage 2[2].

Causality in the Boc Workflow

Because Boc deprotection utilizes 50% Trifluoroacetic Acid (TFA), the resulting exposed N-terminus is left in a protonated, non-nucleophilic state (NH3+). A dedicated neutralization step using a tertiary amine is strictly required to restore the free amine (NH2) before the next coupling step can occur 3[3].

Protocol 1: Standard Manual Boc-SPPS Cycle
  • Resin Swelling : Swell Merrifield (for acids) or MBHA (for amides) resin in Dichloromethane (DCM) for 30-60 minutes to ensure reactive sites are accessible.

  • Nα-Boc Deprotection : Treat the resin with 50% TFA in DCM for 5 minutes, drain, and repeat for 20 minutes. (Note: Add 0.5% DTE if Cys, Met, or Trp are present to prevent oxidation).

  • Neutralization : Wash thoroughly with DCM, then treat with 5% N,N-Diisopropylethylamine (DIEA) in Dimethylformamide (DMF) for 2 x 2 minutes to liberate the free amine.

  • Coupling : Add 3-4 equivalents of the Boc-amino acid activated with HBTU/DIEA in DMF. React for 1-2 hours.

  • Final Cleavage (Anhydrous HF) : Transfer the resin to a specialized Teflon HF apparatus. Cleave with liquid anhydrous HF containing 10% anisole (scavenger) at 0°C for 45-60 minutes 4[4]. Evaporate HF and precipitate the crude peptide with cold diethyl ether.

The Fmoc Strategy: Base-Labile Orthogonality

Fmoc-SPPS provides true chemical orthogonality. The temporary Fmoc group is cleaved by a base (piperidine), while the side-chain protecting groups and resin linker are cleaved by acid (TFA) 5[5]. This eliminates the repeated acid exposure that can degrade sensitive peptide sequences.

Causality in the Fmoc Workflow

Fmoc deprotection proceeds via a base-induced β-elimination mechanism. Piperidine abstracts the acidic proton at the C9 position of the fluorenyl ring, generating a carbanion that collapses to release the free amine, CO2, and dibenzofulvene. A critical causality here is that dibenzofulvene is highly reactive and can re-alkylate the peptide; piperidine acts as a dual-purpose reagent by also scavenging the dibenzofulvene to form a stable adduct6[6].

Fmoc_Mechanism Fmoc_AA Fmoc-NH-Peptide-Resin Proton_Abstraction Proton Abstraction (Fluorenyl C9) Fmoc_AA->Proton_Abstraction Piperidine Piperidine (Base) Piperidine->Proton_Abstraction Carbanion Carbanion Intermediate Proton_Abstraction->Carbanion Beta_Elimination β-Elimination Carbanion->Beta_Elimination Products Free H2N-Peptide-Resin + CO2 Beta_Elimination->Products Adduct Dibenzofulvene-Piperidine Adduct Beta_Elimination->Adduct Scavenging

Caption: Base-induced β-elimination mechanism of Fmoc deprotection and adduct scavenging.

Protocol 2: Standard Manual Fmoc-SPPS Cycle
  • Resin Swelling : Swell Rink Amide or Wang resin in DMF for 30-60 minutes.

  • Nα-Fmoc Deprotection : Treat the resin with 20% (v/v) Piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash thoroughly with DMF (5 x 5 mL).

  • Coupling : Add 3-4 equivalents of Fmoc-amino acid activated with HBTU/DIEA in DMF. React for 1-2 hours. Validate completion via the Kaiser (Ninhydrin) test (yellow = complete, blue = incomplete).

  • Final Cleavage (Reagent K) : Treat the dried resin with Reagent K (82.5% TFA, 5% phenol, 5% water, 5% thioanisole, 2.5% EDT) for 2-4 hours. Causality: The highly concentrated TFA generates reactive carbocations from the side-chain protecting groups (e.g., tBu, Trt). The complex cocktail of scavengers is strictly required to trap these carbocations and prevent irreversible alkylation of nucleophilic residues 6[6].

Quantitative & Comparative Analysis

The choice between Boc and Fmoc dictates the entire laboratory setup, safety protocols, and synthesis trajectory. The following table summarizes their distinct operational parameters:

ParameterBoc StrategyFmoc Strategy
N-Terminal Protection tert-Butyloxycarbonyl (Boc)9-Fluorenylmethoxycarbonyl (Fmoc)
Deprotection Reagent 50% TFA in DCM (Acid)20% Piperidine in DMF (Base)
Neutralization Step Strictly Required (DIEA)Not Required
Final Cleavage Reagent Anhydrous HF (Strong Acid)80-95% TFA + Scavengers (Moderate Acid)
Orthogonality Graduated Acid LabilityTrue Orthogonality (Base/Acid)
Primary Advantage Suppresses aggregation in difficult/long sequences; ideal for thioesters.Milder conditions; safer (no HF); highly automatable.
Primary Disadvantage Requires highly toxic/corrosive HF gas apparatus.Base-catalyzed side reactions (e.g., aspartimide formation).

Strategic Selection in Drug Development

While Fmoc is the undisputed standard for modern automated synthesis due to its safety profile and milder conditions, Boc retains critical utility. For instance, the synthesis of C-terminal peptide thioesters—essential for Native Chemical Ligation (NCL) in the synthesis of large proteins—traditionally relies on Boc chemistry because thioester linkages are unstable under the repeated basic conditions of Fmoc deprotection 4[4]. However, advanced Fmoc adaptations, such as the use of safety-catch linkers or direct Fmoc-based synthesis of peptidyl thioesters via thioglycinamide bonds, are bridging this gap 7[7].

Furthermore, Fmoc chemistry is susceptible to sequence-dependent side reactions like aspartimide formation, which is catalyzed by bases (piperidine) during chain elongation 8[8]. In such cases, modifying the deprotection base (e.g., using DBU) or reverting to Boc chemistry may be required to salvage the yield.

References

  • The Cornerstone of Peptide Synthesis: An In-depth Technical Guide to the Role of the Boc Protecting Group. Benchchem.
  • A Comparative Guide to Boc and Fmoc Solid-Phase Peptide Synthesis. Benchchem.
  • Boc Solid Phase Peptide Synthesis. ChemPep.
  • An In-depth Technical Guide to Fmoc Solid-Phase Peptide Synthesis. Benchchem.
  • An In-depth Technical Guide to Fmoc Chemistry in Solid-Phase Peptide Synthesis (SPPS). Benchchem.
  • Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. NIH PMC.
  • Fmoc Solid Phase Peptide Synthesis. ChemPep.
  • Direct Fmoc-Chemistry-Based Solid Phase Synthesis of Peptidyl Thioesters. NIH PMC.

Sources

Exploratory

Precision Kinetics: A Technical Guide to N-Me-Abz FRET Donor Pairs in Biochemical Assays

Executive Summary Fluorescence Resonance Energy Transfer (FRET) is a foundational mechanism in modern biochemical assays, enabling the real-time, non-destructive monitoring of molecular interactions and enzymatic activit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Fluorescence Resonance Energy Transfer (FRET) is a foundational mechanism in modern biochemical assays, enabling the real-time, non-destructive monitoring of molecular interactions and enzymatic activity. Among the diverse arsenal of fluorophores, the N-Methyl-anthraniloyl (N-Me-Abz) group—also widely known in nucleotide studies as MANT —stands out for its optimal photophysical properties, minimal steric footprint, and exceptional signal-to-noise ratio when paired with dark quenchers.

This whitepaper provides an in-depth technical analysis of N-Me-Abz donor pairs, detailing the causality behind their photophysical advantages, the design principles of Internally Quenched Fluorescent (IQF) peptides, and a self-validating protocol for rigorous kinetic analysis.

The Photophysics of N-Methyl-anthraniloyl (N-Me-Abz)

To design a robust FRET assay, one must understand the quantum mechanics governing the fluorophore. FRET relies on the non-radiative transfer of energy from an excited donor dipole to an acceptor dipole. The efficiency of this transfer is inversely proportional to the sixth power of the distance between them ( r6 ), making it an ultra-sensitive molecular ruler.

Causality of the Bathochromic Shift

The standard anthraniloyl (Abz) group is a widely used FRET donor, but it suffers from a significant limitation: its excitation maximum sits at 320 nm. At this wavelength, biological samples exhibit high autofluorescence due to the presence of aromatic amino acids (like tryptophan, which absorbs heavily around 280-300 nm) and nucleic acids.

By adding an N-methyl group to the anthraniloyl ring to create 1 [1], the electron-donating capability of the amine is increased. This lowers the energy required to reach the excited state, resulting in a bathochromic shift (red shift) . Consequently, N-Me-Abz is excited at 340–360 nm and emits at 440–450 nm . This shift pushes the excitation window out of the primary biological autofluorescence zone, drastically improving assay sensitivity and the signal-to-noise ratio in complex biological matrices [2].

Quantitative Comparison of FRET Donors

The table below summarizes the photophysical properties of common FRET donors used in peptide synthesis, highlighting the spectral advantages of N-Me-Abz.

FRET DonorExcitation λmax​ (nm)Emission λmax​ (nm)Optimal Acceptor / QuencherPrimary Application
Abz 320420Dnp, EDDnpStandard protease assays
N-Me-Abz 340–360440–450DnpHigh-sensitivity matrices, ATPases
Mca 325392DnpMatrix metalloproteinases (MMPs)
Dansyl 3425624-nitro-PheBroad-spectrum endopeptidases

Data synthesized from2 [3] and 3 [4].

Optimal Acceptor Pairing: The N-Me-Abz/Dnp Axis

FRET efficiency is dictated by the overlap integral —the degree to which the donor's emission spectrum overlaps with the acceptor's absorption spectrum. For N-Me-Abz, the optimal partner is Dnp (2,4-dinitrophenyl) .

Dnp is a "dark quencher." Instead of emitting the transferred energy as a photon of a longer wavelength, Dnp dissipates the energy vibrationally (as heat) into the surrounding solvent. Because the intact N-Me-Abz/Dnp peptide emits virtually zero background fluorescence, the dynamic range of the assay upon cleavage is massive.

FRET_Mechanism Excitation Excitation (340-360 nm) Donor Donor: N-Me-Abz Excitation->Donor Photon Absorption Acceptor Acceptor: Dnp Donor->Acceptor Intact Peptide (FRET) Emission Fluorescence Emission (440-450 nm) Donor->Emission Cleaved Peptide Quenched Quenched State (Non-radiative) Acceptor->Quenched Energy Dissipation Protease Protease Cleavage Protease->Donor Separates Pair

Logic flow of N-Me-Abz/Dnp FRET quenching and protease-mediated fluorescence emission.

Design Principles for Internally Quenched Fluorescent (IQF) Peptides

When designing an IQF peptide for protease profiling, the spatial arrangement of the N-Me-Abz and Dnp groups is critical to ensure both maximum quenching and unhindered enzyme access.

  • Attachment Points: The N-Me-Abz group is typically coupled to the N-terminal amino group or the ϵ -amino group of a lysine residue[1]. The Dnp quencher is often attached to a downstream lysine side chain or an ethylenediamine linker (EDDnp) at the C-terminus.

  • Steric Hindrance: Unlike bulky fluorophores (e.g., FITC or Cyanine dyes), N-Me-Abz is exceptionally small. This prevents the fluorophore from sterically occluding the protease active site, ensuring that the measured kcat​/Km​ accurately reflects the enzyme's natural affinity for the peptide sequence. For instance, N-Me-Abz/Dnp substrates have been successfully utilized to measure the activity of complex enzymes like 4 with highly improved kinetic values over traditional AMC substrates [5].

  • Förster Distance ( R0​ ): The donor and acceptor must be separated by a distance of 1–10 nm. For standard protease substrates, placing the cleavage site centrally between a donor and acceptor separated by 6 to 10 amino acids guarantees nearly 100% quenching efficiency in the intact state.

Advanced Modalities: Nucleotide and Ligand Displacement Assays

The utility of the N-Me-Abz fluorophore extends far beyond peptide cleavage. In structural biology and drug discovery, the moiety is frequently attached to nucleotides or small molecules, where it is referred to as MANT (e.g., MANT-ATP, MANT-GTP).

  • ATPase and Kinase Kinetics: Because MANT-ATP is a fluorescent ATP analog, it can be used to monitor the structural states of ATP-hydrolyzing enzymes. For example, 5 are critical in studying the multi-exponential fluorescence decay of human β -cardiac myosin, allowing researchers to differentiate between active and super-relaxed (SRX) enzymatic states [6].

  • Targeted Protein Degradation (PROTACs): In the development of molecular glues and PROTACs, 6 are used in FRET assays to exploit the conserved tryptophan residues in the binding pocket of the CRBN E3 ligase. Displacement of the MANT-ligand by a drug candidate results in a measurable loss of FRET, providing high-throughput affinity data [7].

Self-Validating Experimental Protocol: Protease Kinetics

To guarantee E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in your data, experimental protocols must be self-validating. A common failure point in FRET assays is the Inner Filter Effect (IFE) , where high concentrations of the un-cleaved substrate (which contains the broad-absorbing Dnp quencher) re-absorb the emitted light from the cleaved N-Me-Abz, artificially suppressing the perceived reaction velocity.

The following protocol includes built-in controls to correct for IFE and ensure steady-state Michaelis-Menten conditions.

Assay_Workflow Prep 1. Preparation Buffer & Reagents Incubate 2. Assembly Microplate at 37°C Prep->Incubate Measure 3. Kinetic Read Ex: 340nm / Em: 440nm Incubate->Measure Analyze 4. Data Analysis Calculate Initial Velocity Measure->Analyze

Step-by-step workflow for continuous fluorometric protease assays using N-Me-Abz substrates.
Step-by-Step Methodology

Step 1: Reagent Preparation and Standardization

  • Substrate Stock: Dissolve the N-Me-Abz/Dnp peptide in anhydrous DMSO to a concentration of 10 mM. Aliquot and store at -20°C in the dark.

  • Standard Curve Generation (Crucial for Validation): Prepare a standard curve of free N-Me-Abz (or a fully cleaved substrate analog) ranging from 0 to 5 μ M in your specific assay buffer. This allows the conversion of Relative Fluorescence Units (RFU) to molar product concentration, which is mandatory for calculating accurate kcat​ values.

Step 2: Inner Filter Effect (IFE) Correction Calibration

  • Prepare a matrix of wells containing varying concentrations of the intact substrate (e.g., 0, 10, 20, 50, 100 μ M).

  • Spike a known, constant concentration of free N-Me-Abz (e.g., 1 μ M) into each well.

  • Measure the fluorescence. The decrease in expected fluorescence as intact substrate concentration increases provides the IFE correction factor for your specific instrument and buffer.

Step 3: Enzyme Linearity Check

  • Prepare a fixed concentration of substrate (e.g., 10 μ M) in a 96-well black, flat-bottom microplate.

  • Add varying concentrations of the target protease.

  • Read continuously at Ex: 340 nm / Em: 440 nm for 15 minutes.

  • Plot the Initial Velocity ( V0​ ) against Enzyme Concentration. Validation Check: The relationship must be strictly linear. If it curves downward, the enzyme concentration is too high, violating steady-state assumptions.

Step 4: Michaelis-Menten Data Acquisition

  • Based on Step 3, select a fixed enzyme concentration that falls within the linear range.

  • Titrate the N-Me-Abz/Dnp substrate across a range encompassing the estimated Km​ (e.g., 1 μ M to 100 μ M).

  • Initiate the reaction by adding the enzyme.

  • Record fluorescence continuously for 10–20 minutes. Extract the linear slope ( V0​ ) for each substrate concentration.

  • Apply the IFE correction factor to the raw RFU/sec values, convert to μ M/sec using the standard curve, and fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to extract Km​ and Vmax​ .

References

  • Interchim. "Product Monograph - FRET Substrates." Interchim.fr. Available at: [Link]

  • SciTide. "Custom Peptide Modifications." SciTide.com. Available at: [Link]

  • National Institutes of Health (NIH). "Synthesis and characterization of novel fluorogenic substrates of coagulation factor XIII-A." PubMed Central. Available at:[Link]

  • Proceedings of the National Academy of Sciences (PNAS). "A FRET assay to monitor different structural states of human β -cardiac myosin including the interacting-heads motif." PNAS.org. Available at:[Link]

  • National Institutes of Health (NIH). "Sweet and Blind Spots in E3 Ligase Ligand Space Revealed by a Thermophoresis-Based Assay." PubMed Central. Available at: [Link]

Sources

Foundational

A Technical Guide to Fmoc-Lys(N-Me-Abz-Boc)-OH: Synthesis, Quality Control, and Application in FRET-Based Protease Assays

For Researchers, Scientists, and Drug Development Professionals Introduction In the realm of peptide chemistry and its application to drug discovery, the use of fluorescently labeled amino acids has opened new avenues fo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of peptide chemistry and its application to drug discovery, the use of fluorescently labeled amino acids has opened new avenues for studying biological processes with high sensitivity and specificity. Among these, Fmoc-Lys(N-Me-Abz-Boc)-OH has emerged as a critical building block for the synthesis of internally quenched fluorescent peptide substrates. This guide provides a comprehensive overview of this specialized amino acid derivative, covering its suppliers, purity considerations, in-depth quality control methodologies, and its application in Förster Resonance Energy Transfer (FRET)-based protease assays.

The core utility of Fmoc-Lys(N-Me-Abz-Boc)-OH lies in the unique properties of the N-methylanthraniloyl (N-Me-Abz) group, which acts as an efficient quencher for the intrinsic fluorescence of tryptophan (Trp). This donor-quencher pair forms the basis of a sensitive detection method for protease activity. When the peptide substrate is intact, the close proximity of the Trp donor and the N-Me-Abz quencher results in the suppression of tryptophan fluorescence. Upon cleavage of the peptide by a specific protease, the donor and quencher are separated, leading to a measurable increase in fluorescence.

This guide is intended to be a practical resource for researchers, providing not only the theoretical underpinnings but also actionable protocols and data to facilitate the successful application of Fmoc-Lys(N-Me-Abz-Boc)-OH in their research endeavors.

Suppliers and Purity Considerations

Several chemical suppliers specialize in providing Fmoc-protected amino acids for peptide synthesis. For a specialized derivative such as Fmoc-Lys(N-Me-Abz-Boc)-OH, it is crucial to source from reputable vendors who can provide detailed analytical data to verify the purity and identity of the compound.

SupplierProduct NameCAS NumberMolecular WeightPurity Specification
AiFChemFmoc-Lys(N-Me-Abz-Boc)-OH251103-43-2601.7098%[1]
Chutai BiotechnologyFmoc-Lys(N-Me-Abz-Boc)-OH251103-43-2601.69Not specified[2]
AnaSpecFmoc-Lys(Boc-Abz)-OHNot specifiedNot specifiedNot specified[3]

Note: Purity is typically determined by High-Performance Liquid Chromatography (HPLC) and should be a primary consideration when selecting a supplier. Impurities can lead to the synthesis of incorrect peptide sequences and ambiguous results in biological assays. It is highly recommended to request a lot-specific Certificate of Analysis (CoA) from the supplier before purchase.

Quality Control and Analytical Methods

The quality of Fmoc-Lys(N-Me-Abz-Boc)-OH is paramount for the successful synthesis of high-purity FRET peptides. A comprehensive quality control regimen should include HPLC, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) to confirm the identity, purity, and structural integrity of the compound.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is the most common method for assessing the purity of Fmoc-amino acids.

Typical HPLC Conditions for Purity Assessment:

ParameterCondition
Column C18, 3.5-5 µm, 4.6 x 150 mm
Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B 0.1% Trifluoroacetic acid (TFA) in Acetonitrile (ACN)
Gradient 5-95% B over 20 min
Flow Rate 1.0 mL/min
Detection UV at 214 nm, 254 nm, and 340 nm

The chromatogram should show a single major peak corresponding to the product. The integration of this peak relative to the total peak area provides the purity value. Detection at 214 nm is for the peptide backbone, 254 nm is characteristic of the Fmoc group, and around 340 nm can be used to detect the N-Me-Abz group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the chemical structure of Fmoc-Lys(N-Me-Abz-Boc)-OH. The spectra should be consistent with the expected structure, showing the characteristic peaks for the Fmoc, lysine, Boc, and N-Me-Abz moieties.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a commonly used technique for this purpose. The observed mass should correspond to the calculated molecular weight of C₃₄H₃₉N₃O₇, which is 601.70 g/mol .

Synthesis and Purification of Fmoc-Lys(N-Me-Abz-Boc)-OH

While most researchers will purchase this reagent commercially, understanding its synthesis can provide insights into potential impurities. The synthesis generally involves the selective protection of the α-amino group of lysine with the Fmoc group, followed by the modification of the ε-amino group with the N-Me-Abz-Boc moiety.

A general synthetic route is as follows:

  • Protection of Lysine: Start with a suitably protected lysine derivative, for instance, H-Lys(Boc)-OH.

  • Fmoc Protection: The α-amino group is protected using Fmoc-OSu (9-fluorenylmethyloxycarbonyl-N-hydroxysuccinimide ester) or Fmoc-Cl in the presence of a base.

  • Boc Deprotection: The ε-Boc group is selectively removed under acidic conditions.

  • Coupling of N-Me-Abz: The free ε-amino group is then coupled with N-methylanthranilic acid, which is itself protected with a Boc group. This coupling is typically mediated by standard peptide coupling reagents such as HATU or HBTU.

Purification is typically achieved by silica gel column chromatography.

Application in FRET-Based Protease Assays

The primary application of Fmoc-Lys(N-Me-Abz-Boc)-OH is in the solid-phase peptide synthesis (SPPS) of FRET substrates for monitoring protease activity.

The Trp/N-Me-Abz FRET Pair

The intrinsic fluorescence of tryptophan is quenched by the N-Me-Abz group through a FRET mechanism. The efficiency of this energy transfer is highly dependent on the distance between the donor (Trp) and the acceptor (N-Me-Abz), following an inverse sixth-power relationship.

Photophysical Properties:

  • Tryptophan (Donor):

    • Excitation Maximum (λex): ~280 nm

    • Emission Maximum (λem): ~350 nm

  • N-Me-Abz (Acceptor/Quencher):

    • Absorption Maximum (λabs): ~340 nm

The significant spectral overlap between the emission of tryptophan and the absorption of N-Me-Abz allows for efficient energy transfer.

Förster Distance (R₀)

R₀⁶ = 8.79 x 10⁻²⁵ * κ² * n⁻⁴ * QY * J(λ)

Where:

  • κ² is the dipole orientation factor (typically assumed to be 2/3 for randomly oriented molecules in solution).

  • n is the refractive index of the medium.

  • QY is the fluorescence quantum yield of the donor in the absence of the acceptor.

  • J(λ) is the spectral overlap integral of the donor's emission spectrum and the acceptor's absorption spectrum.

Based on similar FRET pairs, the R₀ for Trp/N-Me-Abz is estimated to be in the range of 20-30 Å. This short distance makes this pair ideal for monitoring the cleavage of short peptide sequences.

Experimental Protocol: Solid-Phase Synthesis of a FRET Peptide Substrate

This protocol outlines the manual synthesis of a generic FRET peptide substrate for a hypothetical protease that cleaves between two amino acids, here denoted as AA1 and AA2. The peptide sequence will incorporate a tryptophan residue as the FRET donor and the N-Me-Abz-modified lysine as the acceptor.

Peptide Sequence: Trp-AA1-AA2-Lys(N-Me-Abz)-NH₂

Materials:

  • Rink Amide resin

  • Fmoc-protected amino acids (including Fmoc-Trp(Boc)-OH and Fmoc-Lys(N-Me-Abz-Boc)-OH)

  • Coupling reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and DIPEA (N,N-Diisopropylethylamine)

  • Fmoc deprotection solution: 20% piperidine in DMF (N,N-Dimethylformamide)

  • Washing solvents: DMF, DCM (Dichloromethane)

  • Cleavage cocktail: 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5% Water

  • Cold diethyl ether

Procedure:

  • Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

  • First Amino Acid Coupling (Fmoc-Lys(N-Me-Abz-Boc)-OH):

    • Deprotect the Fmoc group on the resin with 20% piperidine in DMF.

    • Wash the resin thoroughly with DMF.

    • In a separate vial, activate Fmoc-Lys(N-Me-Abz-Boc)-OH (3 eq.) with HATU (2.9 eq.) and DIPEA (6 eq.) in DMF for 5 minutes.

    • Add the activated amino acid solution to the resin and couple for 2-4 hours. Monitor the coupling reaction using a Kaiser test.

  • Chain Elongation:

    • Deprotect the Fmoc group of the coupled lysine derivative.

    • Wash the resin.

    • Couple the subsequent Fmoc-protected amino acids (Fmoc-AA2-OH, Fmoc-AA1-OH, and Fmoc-Trp(Boc)-OH) sequentially using the same activation and coupling procedure.

  • Final Fmoc Deprotection: Remove the final Fmoc group from the N-terminal tryptophan.

  • Cleavage and Deprotection:

    • Wash the resin with DCM and dry under vacuum.

    • Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin and remove the side-chain protecting groups (including the Boc group on the N-Me-Abz moiety).

    • Filter the resin and collect the filtrate.

  • Peptide Precipitation and Purification:

    • Precipitate the crude peptide by adding the TFA filtrate to cold diethyl ether.

    • Centrifuge to pellet the peptide and wash with cold ether.

    • Dry the crude peptide and purify by preparative RP-HPLC.

  • Analysis: Confirm the identity and purity of the final peptide by analytical RP-HPLC and mass spectrometry.

Protease Activity Assay Protocol

Principle: In the intact peptide, the fluorescence of the tryptophan residue is quenched by the N-Me-Abz group. Upon enzymatic cleavage, the Trp and N-Me-Abz are separated, resulting in an increase in fluorescence intensity.

Materials:

  • Purified FRET peptide substrate

  • Assay buffer (optimized for the specific protease)

  • Protease solution

  • Fluorometer or microplate reader with fluorescence capabilities

Procedure:

  • Reagent Preparation:

    • Prepare a stock solution of the FRET peptide substrate in a suitable solvent (e.g., DMSO) and dilute to the final working concentration in the assay buffer.

    • Prepare a stock solution of the protease in the assay buffer.

  • Assay Setup:

    • In a microplate, add the FRET peptide substrate solution to each well.

    • Include control wells with substrate and buffer only (no enzyme) to measure background fluorescence.

  • Initiate Reaction: Add the protease solution to the wells to start the enzymatic reaction.

  • Fluorescence Measurement:

    • Immediately begin monitoring the fluorescence intensity over time using the fluorometer.

    • Excitation wavelength: ~280 nm

    • Emission wavelength: ~350 nm

  • Data Analysis:

    • Subtract the background fluorescence from the fluorescence readings of the enzyme-containing wells.

    • Plot the fluorescence intensity versus time. The initial rate of the reaction (the slope of the linear portion of the curve) is proportional to the protease activity.

Conclusion

Fmoc-Lys(N-Me-Abz-Boc)-OH is a valuable and highly specialized reagent for the synthesis of FRET-based peptide substrates. Its successful application hinges on the procurement of high-purity material and the implementation of rigorous quality control measures. The Trp/N-Me-Abz FRET pair offers a sensitive and continuous method for monitoring protease activity, making it a powerful tool in drug discovery and biomedical research. This guide provides the fundamental knowledge and practical protocols to enable researchers to effectively utilize this important building block in their scientific pursuits.

References

  • Chutai Biotechnology. Fmoc-Lys(N-Me-Abz-Boc)-OH. [Link]

  • AnaSpec. Fmoc-Lys(Boc-Abz)-OH. [Link]

  • Lakowicz, J. R. Principles of Fluorescence Spectroscopy. 3rd ed., Springer, 2006.
  • Nowick, J. S. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.
  • Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry. Impact of purification of fmoc-amino acids on peptide purity in solid phase peptide synthesis. [Link]

  • Aapptec Peptides. Fmoc-MeLys(Boc)-OH [197632-76-1]. [Link]

  • CEM Corporation. Fmoc-Lys(Boc)-OH. [Link]

  • Jaskiewicz, J., et al. (2013). A large scale synthesis of mono- and di-urethane derivatives of lysine. Polish Journal of Chemistry, 87(1), 103-110.
  • Royal Society of Chemistry. Organic & Biomolecular Chemistry. [Link]

  • JoVE. Quantitative FRET: Analysis For SENP1 Protease Kinetics Determination. [Link]

  • MDPI. Intrinsic Tryptophan Fluorescence in the Detection and Analysis of Proteins: A Focus on Förster Resonance Energy Transfer Techniques. [Link]

  • PMC. PET and FRET Utility of an Amino Acid Pair: Tryptophan and 4-Cyanotryptophan. [Link]

  • PMC. Förster resonance energy transfer as a probe of membrane protein folding. [Link]

  • Citius.Technology. Intrinsic tryptophan fluorescence and related energy transfer in Leghemoglobin isolated from Arachis hypogea. [Link]

  • eLife. An improved fluorescent noncanonical amino acid for measuring conformational distributions using time-resolved transition metal ion FRET. [Link]

  • Case Western Reserve University. Intramolecular Quenching of Tryptophan Fluorescence by the Peptide Bond in Cyclic Hexapeptides. [Link]

  • PubMed. Tryptophan fluorescence quenching as a binding assay to monitor protein conformation changes in the membrane of intact mitochondria. [Link]

  • Dalton Transactions. Quenching of tryptophan fluorescence in various proteins by a series of small nickel complexes. [Link]

  • Watanabe Chemical Industries. 951695-85-5 Fmoc-Lys(Boc,Me)-OH. [Link]

  • Watanabe Chemical Industries. 1202003-49-3 Fmoc-(Me)Lys(Boc)-OH. [Link]

  • Google Patents.
  • Royal Society of Chemistry. Supplementary Material (ESI) for Chemical Communications. [Link]

  • aapptec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

  • PMC. Solid-phase synthesis of d-fructose-derived Heyns peptides utilizing Nα-Fmoc-Lysin[Nε-(2-deoxy-d-glucos-2-yl),Nε-Boc]-OH as building block. [Link]

  • PMC. Protease Substrate-Independent Universal Assay for Monitoring Digestion of Native Unmodified Proteins. [Link]

Sources

Exploratory

Engineering Internally Quenched Fluorescent Peptides (IQFPs): A Comprehensive Guide to Design, Kinetics, and Assay Validation

Executive Summary Internally Quenched Fluorescent Peptides (IQFPs), often referred to as FRET (Förster Resonance Energy Transfer) peptides, are indispensable tools in modern enzymology and drug discovery. By covalently l...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Internally Quenched Fluorescent Peptides (IQFPs), often referred to as FRET (Förster Resonance Energy Transfer) peptides, are indispensable tools in modern enzymology and drug discovery. By covalently linking a fluorescent donor and a quenching acceptor to opposite sides of a cleavable peptide sequence, these probes act as highly sensitive, real-time reporters of proteolytic activity[1].

When the peptide is intact, the proximity of the fluorophore and quencher (typically within 10–100 Å) allows for non-radiative energy transfer, suppressing fluorescence[1][2]. Upon specific enzymatic cleavage, the fragments separate, disrupting FRET and yielding a quantifiable fluorescent signal directly proportional to enzyme activity[1][3]. This whitepaper details the biophysical principles, rational design, and rigorous validation protocols required to deploy IQFPs in high-throughput screening (HTS) and advanced biochemical assays.

FRET_Mechanism Substrate Intact IQFP (Fluorophore + Quencher) Distance < 100 Å Protease Protease Cleavage Substrate->Protease FRET Active (Quenched) Fragments Separated Fragments Distance > 100 Å Protease->Fragments Hydrolysis Signal Fluorescence Emission Fragments->Signal FRET Disrupted

Caption: Schematic representation of the IQFP cleavage mechanism and FRET disruption.

Core Design Principles: The Causality of Experimental Choices

Designing an effective IQFP is not merely about placing a dye and a quencher at random termini; it requires a calculated understanding of spectral overlap, steric hindrance, and enzyme subsite preferences.

Fluorophore-Quencher Selection and The Förster Radius ( R0​ )

The efficiency of FRET is inversely proportional to the sixth power of the distance between the donor and acceptor ( E=1/(1+(r/R0​)6) )[1]. Therefore, selecting a pair with an optimal Förster radius ( R0​ )—the distance at which energy transfer is 50% efficient—is critical.

  • EDANS / DABCYL: A gold standard for general endoprotease detection. DABCYL is a "dark quencher" lacking innate fluorescence, with an absorbance maximum (453 nm) that perfectly overlaps the emission spectrum of EDANS (471 nm)[3]. This pair provides up to a 40-fold fluorescence enhancement upon cleavage[2].

  • Abz / Dnp (or EDDnp): Frequently used for studying serine proteases (like Proteinase 3 and Human Neutrophil Elastase) and cathepsins[4][5]. While highly successful in solid-phase peptide synthesis (SPPS), their short excitation wavelengths can sometimes overlap with the autofluorescence of small-molecule libraries in HTS.

  • 5-FAM / QXL™520 (or CPQ2): Emitting in the green spectrum (520 nm), 5-FAM avoids the blue-region autofluorescence common in cellular components and test compounds, providing superior signal-to-noise ratios for Matrix Metalloproteinases (MMPs) and ADAMTS assays[1][6].

Table 1: Quantitative Comparison of Common FRET Pairs

FRET Pair (Donor / Acceptor)Donor Ex/Em (nm)Acceptor Absorbance (nm)Förster Distance ( R0​ )Fluorescence EnhancementTypical Applications
Abz / Dnp 320 / 420~350–400~30 ÅModerateCathepsins, PR3, Renin[4][5]
EDANS / DABCYL 341 / 47145333–41 Å~40-foldViral proteases, general assays[2][3]
5-FAM / QXL™520 490 / 520~52045–55 ÅHighMMPs, ADAMTS, HTS[6]
Cy3 / Cy5 550 / 570650>50 Å~15-foldProtein interactions, large substrates[2]
Peptide Sequence and Solubility Engineering

The sequence between the donor and acceptor must encompass the protease's recognition site (P-subsites and P'-subsites). However, hydrophobic fluorophores can induce peptide aggregation or poor aqueous solubility. Causality in design: To counteract this, modern substrate engineering often incorporates hydrophilic spacers (like PEG) or charged residues (e.g., Lysine or Arginine) outside the recognition sequence to maintain solubility and prevent non-specific binding to assay microplates[1][4].

Advanced Applications: Beyond Simple Proteolysis

While traditionally used for mapping protease specificity, IQFPs have recently been adapted to study reversible post-translational modifications (PTMs).

In a highly innovative approach, researchers have utilized IQFPs to monitor the activity of PTM "writers" and "erasers" (such as SIRT3 and HDAC2)[7][8]. By placing a specific modification (e.g., acetylation or lactylation) on a Lysine residue within the peptide, the site is protected from cleavage by trypsin. If an eraser enzyme (like HDAC2) successfully removes the acyl mark, the Lysine is exposed, allowing subsequent trypsin cleavage and a proportional release of fluorescence[7][8]. This coupled-assay format transforms IQFPs into modular platforms for epigenetic drug discovery.

Step-by-Step Methodology: Kinetic Assay Protocol & Validation

To ensure trustworthiness, an IQFP assay must be a self-validating system. The following protocol outlines a continuous fluorogenic assay for determining Michaelis-Menten kinetics ( Km​ , kcat​ ), complete with necessary controls to rule out artifacts like the inner filter effect —a phenomenon where high concentrations of uncleaved substrate or cleaved quencher fragments absorb the emitted light, artificially depressing the apparent reaction rate[4][9].

Assay_Workflow Prep 1. Reagent Preparation (Buffer, Enzyme, IQFP Substrate) Incubate 2. Reaction Assembly (Pre-incubate enzyme, add substrate) Prep->Incubate Read 3. Kinetic Readout (Continuous Fluorescence Monitoring) Incubate->Read Analyze 4. Data Analysis (Standard Curve & Michaelis-Menten Fit) Read->Analyze

Caption: Step-by-step experimental workflow for continuous fluorogenic protease assays.

Phase 1: Reagent Preparation & Standardization
  • Buffer Optimization: Prepare the assay buffer specific to the target enzyme (e.g., 50 mM HEPES pH 7.4, 150 mM NaCl). Crucial Step: Include a non-ionic detergent (e.g., 0.01%–0.05% Igepal CA-630 or Triton X-100) to prevent the hydrophobic IQFP from adhering to the plastic well walls[4].

  • Substrate Stock: Dissolve the lyophilized IQFP in anhydrous DMSO to a concentration of 1–10 mM. Aliquot and store at -20°C, protected from light[6].

  • Standard Curve Generation: To convert Relative Fluorescence Units (RFU) to molar product concentration, generate a standard curve using the free fluorophore (e.g., free 5-FAM or EDANS) under the exact same buffer conditions and volumes as the final assay[6].

Phase 2: Continuous Kinetic Assay Execution
  • Plate Setup: Use a black, flat-bottom 96-well or 384-well microplate to minimize light scattering and well-to-well crosstalk[10][11].

  • Control Wells:

    • Substrate Blank: Buffer + Substrate (monitors spontaneous hydrolysis)[6][12].

    • Inhibitor Control: Buffer + Enzyme + Substrate + Known specific inhibitor (validates specificity)[13].

  • Reaction Initiation: Add the purified protease (e.g., 1–100 nM final concentration) to the wells. Initiate the reaction by adding the IQFP substrate across a concentration gradient (e.g., 1 µM to 50 µM).

    • Note on Causality: Be vigilant at substrate concentrations >20 µM. If the reaction velocity plateaus prematurely, it is likely due to the inner filter effect rather than true enzyme saturation[9].

  • Data Acquisition: Immediately transfer the plate to a fluorescence microplate reader. Monitor fluorescence continuously (e.g., every 30–60 seconds for 30 minutes) at the specific Ex/Em wavelengths of your chosen FRET pair (e.g., Ex 341 nm / Em 471 nm for EDANS)[2][3].

Phase 3: Data Analysis
  • Subtract the background fluorescence (Substrate Blank) from the sample wells[6].

  • Calculate the initial velocity ( V0​ ) from the linear portion of the fluorescence-versus-time progress curve.

  • Use the free fluorophore standard curve to convert V0​ from RFU/sec to µM/sec.

  • Plot V0​ against substrate concentration [S] and fit the data to the Michaelis-Menten equation ( V0​=Vmax​[S]/(Km​+[S]) ) using non-linear regression software to determine Km​ and kcat​ [9][14].

Conclusion

Internally Quenched Fluorescent Peptides represent a perfect synthesis of biophysics and synthetic chemistry. By strictly adhering to the principles of Förster resonance energy transfer, carefully matching fluorophore-quencher pairs to the specific optical demands of the assay, and executing rigorously controlled kinetic protocols, researchers can achieve unparalleled sensitivity in characterizing enzymatic activity and discovering next-generation therapeutics.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of High-Sensitivity FRET Peptides Using Fmoc-Lys(N-Me-Abz-Boc)-OH

Target Audience: Researchers, Application Scientists, and Drug Development Professionals in Peptide Chemistry and Assay Development. Executive Summary & Mechanistic Rationale The development of fluorogenic protease subst...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals in Peptide Chemistry and Assay Development.

Executive Summary & Mechanistic Rationale

The development of fluorogenic protease substrates relies heavily on Förster Resonance Energy Transfer (FRET). In these systems, a fluorescent donor and a quenching acceptor are separated by a specific peptide cleavage sequence. Fmoc-Lys(N-Me-Abz-Boc)-OH (CAS: 251103-43-2) is a highly specialized, orthogonally protected amino acid building block designed to seamlessly introduce the N-methyl-anthraniloyl (N-Me-Abz) fluorophore into a peptide sequence during standard Solid-Phase Peptide Synthesis (SPPS) [1].

The Causality of Chemical Design: Why this specific building block?
  • Optical Superiority of N-Me-Abz over Abz: Standard 2-aminobenzoyl (Abz) fluorophores excite at ~320 nm and emit at ~420 nm. The addition of the N-methyl group in N-Me-Abz induces a bathochromic shift, moving excitation to 340–360 nm and emission to 440–450 nm [2]. This shift is critical because it moves the detection window away from the intrinsic auto-fluorescence of biological samples (e.g., tryptophan emission at ~350 nm), drastically improving the assay's signal-to-noise ratio [3].

  • The Necessity of Boc Protection: The secondary amine of the N-methyl-anthraniloyl group is weakly nucleophilic. If left unprotected during SPPS, it can undergo unwanted acylation when highly activated amino acids are introduced in subsequent elongation cycles, leading to branched peptide impurities [5]. The tert-butyloxycarbonyl (Boc) group sterically and electronically shields this amine. It is completely stable to the basic conditions of Fmoc removal (20% piperidine) but is rapidly cleaved during the final acidic global deprotection (TFA), yielding the active fluorophore without requiring an additional synthetic step.

FRET_Mechanism Substrate Intact FRET Peptide N-Me-Abz & Dnp in proximity (Fluorescence Quenched) Protease Protease Cleavage (Target Sequence Recognition) Substrate->Protease Enzymatic Hydrolysis CleavedDonor Cleaved N-Terminal N-Me-Abz (Fluorescent) Emission: 440-450 nm Protease->CleavedDonor Spatial Separation CleavedAcceptor Cleaved C-Terminal Dnp (Quencher) Diffuses Away Protease->CleavedAcceptor Spatial Separation

Fig 1. FRET mechanism of N-Me-Abz/Dnp substrate cleavage by target proteases.

Quantitative Data & Reagent Selection

To design an effective FRET substrate, the emission spectrum of the donor must perfectly overlap with the absorption spectrum of the quencher. N-Me-Abz is most frequently paired with the 2,4-dinitrophenyl (Dnp) group, which acts as a highly efficient dark quencher [4].

Table 1: Photophysical Comparison of Common SPPS FRET Donors

Fluorophore DonorExcitation (nm)Emission (nm)Optimal Quencher (Acceptor)
N-Me-Abz 340 – 360 440 – 450 Dnp, 3-NO2-Tyr, DABCYL
Abz320420Dnp, EDDnp
Mca325392Dnp
EDANS340490DABCYL

Self-Validating Experimental Protocol

The following protocol details the incorporation of Fmoc-Lys(N-Me-Abz-Boc)-OH into a model FRET peptide (e.g., N-Me-Abz-Lys-Pro-Leu-Gly-Leu-Dap(Dnp)-Ala-Arg-NH2) using standard Fmoc/tBu SPPS methodology.

Phase 1: Resin Preparation & Deprotection
  • Resin Swelling: Weigh 0.1 mmol of Rink Amide AM resin (loading ~0.5 mmol/g) into a fritted SPPS reaction vessel. Swell in Dichloromethane (DCM) for 30 minutes, followed by N,N-Dimethylformamide (DMF) for 15 minutes.

  • Fmoc Removal: Treat the resin with 20% Piperidine in DMF (v/v) for 5 minutes, drain, and repeat for 15 minutes.

  • Wash: Wash the resin 5 times with DMF.

    • Validation Checkpoint: Perform a Kaiser test. A positive result (deep blue resin beads) confirms the presence of free primary amines.

Phase 2: Coupling of Fmoc-Lys(N-Me-Abz-Boc)-OH

Note: Due to the steric bulk of the Boc-protected N-Me-Abz side chain, coupling kinetics are slower than standard amino acids. A double-coupling strategy is strictly recommended.

  • Activation: Dissolve 0.3 mmol (3 equivalents) of Fmoc-Lys(N-Me-Abz-Boc)-OH and 0.3 mmol of Oxyma Pure in 2 mL of DMF. Add 0.3 mmol of N,N'-Diisopropylcarbodiimide (DIC). Stir for 2 minutes for pre-activation.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours.

  • Wash & Double Couple: Drain the reaction vessel, wash with DMF (3x), and repeat the coupling step with fresh reagents for an additional 1 hour.

  • Wash: Wash the resin thoroughly with DMF (5x).

    • Validation Checkpoint: Perform a Kaiser test. A negative result (yellow/colorless beads) confirms complete coupling. If slightly blue, cap unreacted amines using Acetic Anhydride/DIPEA/DMF (1:1:8) for 10 minutes to prevent deletion sequences.

Phase 3: Peptide Elongation & Quencher Addition
  • Continue standard iterative Fmoc SPPS for the remaining sequence.

  • When incorporating the quencher (e.g., Fmoc-Dap(Dnp)-OH), utilize the same double-coupling methodology as the Dnp group is also sterically demanding [2].

Phase 4: Global Cleavage and Simultaneous Boc-Removal

The Boc group protecting the N-Me-Abz fluorophore is acid-labile and will be removed concurrently with the peptide's cleavage from the resin.

Table 2: Optimized Cleavage Cocktail

ReagentVolume %Mechanistic Function
Trifluoroacetic Acid (TFA)95.0%Cleaves peptide from resin; removes Boc from N-Me-Abz and other side-chain protecting groups.
Triisopropylsilane (TIS)2.5%Acts as a bulky cation scavenger to prevent re-alkylation of the peptide backbone.
Ultrapure H₂O2.5%Quenches highly reactive carbocations generated during deprotection.
  • Cleavage: Treat the dried resin with 3 mL of the cleavage cocktail. Agitate gently for 2.5 hours at room temperature.

  • Precipitation: Filter the cleavage solution into 30 mL of ice-cold diethyl ether. Centrifuge at 4000 rpm for 5 minutes to pellet the crude FRET peptide.

  • Wash: Decant the ether, resuspend the pellet in fresh ice-cold ether, and centrifuge again. Repeat twice.

  • Drying: Air-dry the pellet briefly, then dissolve in 50% Acetonitrile/Water containing 0.1% TFA and lyophilize.

    • Validation Checkpoint: Analyze the crude peptide via LC-MS. The mass spectrum should show the target mass without the Boc group (-100 Da from the protected mass), confirming successful deprotection of the N-Me-Abz moiety.

SPPS_Workflow Resin Resin Preparation (e.g., Rink Amide) Deprotect1 Fmoc Deprotection (20% Piperidine/DMF) Resin->Deprotect1 Coupling Couple Fmoc-Lys(N-Me-Abz-Boc)-OH (DIC/Oxyma, Double Couple) Deprotect1->Coupling Free Amine Generated Elongation Peptide Elongation (Iterative SPPS & Quencher Addition) Coupling->Elongation Fluorophore Incorporated Cleavage Global Cleavage & Boc Removal (TFA/TIS/H2O 95:2.5:2.5) Elongation->Cleavage Fully Protected Sequence Purification RP-HPLC Purification & LC-MS Validation Cleavage->Purification Crude FRET Peptide

Fig 2. Step-by-step SPPS workflow for integrating Fmoc-Lys(N-Me-Abz-Boc)-OH.

Analytical Troubleshooting

  • Issue: LC-MS shows a mass of +100 Da relative to the target peptide.

    • Cause: Incomplete removal of the Boc group from the N-Me-Abz moiety.

    • Solution: Extend the TFA cleavage time by 30–60 minutes. Ensure the TFA is fresh, as degraded TFA loses acidic strength.

  • Issue: Multiple peaks in HPLC with identical masses.

    • Cause: Peptides rich in N-methylated amino acids or bulky hydrophobic groups (like Dnp and N-Me-Abz) can exhibit cis-trans isomerization around the peptide bonds, leading to multiple conformer peaks in the chromatogram[5].

    • Solution: Run the HPLC at an elevated column temperature (e.g., 40–50 °C) to increase the rate of interconversion, which often collapses the conformer peaks into a single sharp peak.

References

  • QYAOBIO. "TR-FRET Peptide Synthesis and Principles". QYAOBIO Custom Peptide Synthesis. Available at: [Link]

  • Interchim. "Product Monograph - FRET Substrates". Interchim Biosciences. Available at: [Link]

  • Teixidó M, Albericio F, Giralt E. "Solid-phase synthesis and characterization of N-methyl-rich peptides". Journal of Peptide Research, 2005 Feb;65(2):153-66. Available at:[Link]

Application

Protocol for incorporating Fmoc-Lys(N-Me-Abz-Boc)-OH into peptides

Application Note: Strategic Incorporation of Fmoc-Lys(N-Me-Abz-Boc)-OH in FRET Peptide Synthesis Mechanistic Insights and Rationale Förster Resonance Energy Transfer (FRET) peptides are indispensable tools for real-time...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Strategic Incorporation of Fmoc-Lys(N-Me-Abz-Boc)-OH in FRET Peptide Synthesis

Mechanistic Insights and Rationale

Förster Resonance Energy Transfer (FRET) peptides are indispensable tools for real-time monitoring of protease activity, enzymatic kinetics, and high-throughput drug screening[1]. The synthesis of these internally quenched fluorogenic substrates requires the precise positioning of a donor fluorophore and an acceptor quencher.

The building block Fmoc-Lys(N-Me-Abz-Boc)-OH (CAS: 251103-43-2)[2] is engineered specifically for Solid-Phase Peptide Synthesis (SPPS). It consists of a lysine backbone where the α -amine is protected by an Fmoc (Fluorenylmethyloxycarbonyl) group, and the ϵ -amine is derivatized with an N-methyl-anthraniloyl (N-Me-Abz) fluorophore[3].

The Causality of the Molecular Design:

  • Superior Spectral Properties (N-Me-Abz vs. Abz): Traditional 2-aminobenzoyl (Abz) fluorophores often suffer from background autofluorescence in biological assays. The addition of the N-methyl group in N-Me-Abz red-shifts the excitation and emission spectra (Excitation: 340–360 nm; Emission: 440–450 nm)[4][5], significantly improving the signal-to-noise ratio and quantum yield.

  • The Necessity of Boc Protection: The secondary amine of the N-methyl-anthraniloyl moiety is nucleophilic. Without protection, it is susceptible to unwanted acylation during subsequent amino acid coupling steps, leading to branched or truncated peptide impurities. The tert-butyloxycarbonyl (Boc) group completely masks this secondary amine during SPPS and is seamlessly removed during the final trifluoroacetic acid (TFA) cleavage[6][7].

FRET Pair Selection and Spectral Data

To design a self-validating and highly sensitive assay, N-Me-Abz must be paired with an appropriate quencher. The energy transfer efficiency decreases exponentially by the sixth power of the distance ( r6 ) between the donor and acceptor[8]. The optimal quencher for N-Me-Abz is the 2,4-dinitrophenyl (Dnp) group, often incorporated via Lys(Dnp) or Dap(Dnp)[9].

Table 1: Quantitative Spectral Properties of Common FRET Pairs

Donor FluorophoreOptimal Quencher (Acceptor)Excitation λmax​ (nm)Emission λmax​ (nm)Application Notes
N-Me-Abz Dnp 340 – 360 440 – 450 Red-shifted, high quantum yield, low background[5][10]
AbzDnp / 3-Nitrotyrosine320420Prone to biological autofluorescence interference[4]
McaDnp325392High sensitivity, but requires UV-range excitation[9]
EDANSDABCYL340490Excellent spectral overlap, bulkier side chains[11]

Experimental Protocol: Step-by-Step Methodology

This protocol details the incorporation of Fmoc-Lys(N-Me-Abz-Boc)-OH into a growing peptide chain using standard Fmoc/tBu SPPS methodology.

Phase A: Preparation and Swelling
  • Resin Selection: Weigh 0.1 mmol of a suitable resin (e.g., Rink Amide AM resin for C-terminal amides) into a fritted SPPS reaction vessel.

  • Swelling: Suspend the resin in 5 mL of Dichloromethane (DCM) for 15 minutes, followed by 5 mL of N,N-Dimethylformamide (DMF) for 15 minutes. Drain the solvent. Rationale: Proper swelling exposes the reactive sites within the resin matrix, maximizing coupling efficiency.

Phase B: Fmoc Deprotection
  • Cleavage of Fmoc: Add 5 mL of 20% (v/v) piperidine in DMF to the resin. Agitate for 5 minutes, drain, and repeat with fresh piperidine solution for 15 minutes.

  • Washing: Wash the resin thoroughly with DMF (5 × 5 mL, 1 minute each) to remove all traces of piperidine, which would otherwise neutralize the subsequent coupling activators.

Phase C: Coupling of Fmoc-Lys(N-Me-Abz-Boc)-OH

Critical Insight: The bulky N-Me-Abz-Boc side chain creates significant steric hindrance around the α -carboxyl group. Weak activators (like HBTU) may lead to incomplete coupling. 5. Activation: In a separate vial, dissolve 0.3 mmol (3 equivalents) of Fmoc-Lys(N-Me-Abz-Boc)-OH and 0.29 mmol (2.9 equivalents) of HATU in 3 mL of DMF. Add 0.6 mmol (6 equivalents) of N,N-Diisopropylethylamine (DIPEA). Stir for 2 minutes to form the active OAt ester. 6. Coupling: Add the activated amino acid solution to the resin. Agitate at room temperature for 2 hours (extended time due to steric bulk). 7. Validation (Kaiser Test): Drain the reaction vessel and wash with DMF (3 × 5 mL). Perform a Kaiser test. A colorless/yellow bead indicates successful coupling; blue beads indicate unreacted amines, necessitating a second coupling cycle.

Phase D: Sequence Elongation
  • Continue the SPPS cycles (Deprotection Washing Coupling) for the remaining amino acids in the sequence. Ensure the quencher (e.g., Fmoc-Lys(Dnp)-OH) is incorporated at the desired position (typically 4–6 amino acids away from the donor for optimal FRET quenching)[1].

Phase E: Global Cleavage and Boc Deprotection

Critical Insight: The Boc group protecting the N-Me-Abz moiety is acid-labile. A single TFA cleavage step simultaneously releases the peptide from the resin, removes standard side-chain protectors, and unmasks the N-Me-Abz fluorophore. 9. Cleavage Cocktail: Prepare a mixture of TFA / Triisopropylsilane (TIS) / Ultrapure H2​O (95:2.5:2.5 v/v/v). 10. Reaction: Add 5 mL of the cleavage cocktail to the dried resin. Agitate for 2.5 hours at room temperature. 11. Precipitation: Filter the cleavage solution into 40 mL of cold diethyl ether ( −20∘C ). Centrifuge at 4000 rpm for 5 minutes to pellet the crude FRET peptide. Wash the pellet twice with cold ether and air-dry.

Phase F: Quality Control
  • HPLC/MS: Purify the crude peptide via Preparative RP-HPLC. Validate the molecular weight using ESI-MS.

  • Fluorescence Check: Dissolve a fraction of the purified peptide in assay buffer. It should exhibit minimal baseline fluorescence. Add the target protease; a rapid exponential increase in fluorescence at 450 nm (Excitation 365 nm) confirms a self-validating, functional FRET substrate[12].

SPPS Workflow and Deprotection Logic

SPPS_Workflow Start Peptide-Resin (Free N-terminus) Coupling Coupling Step Fmoc-Lys(N-Me-Abz-Boc)-OH + HATU/DIPEA (2h) Start->Coupling FmocDeprotect Fmoc Deprotection 20% Piperidine in DMF Coupling->FmocDeprotect Wash (DMF) Elongation Sequence Elongation Incorporate Quencher (e.g., Dnp) FmocDeprotect->Elongation Wash (DMF) Cleavage Global Cleavage & Deprotection TFA/TIS/H2O (95:2.5:2.5) Simultaneously Removes Boc from N-Me-Abz Elongation->Cleavage Sequence Complete FinalPeptide Purified FRET Peptide Active Lys(N-Me-Abz) unmasked Cleavage->FinalPeptide Ether Precipitation & HPLC

Figure 1: Workflow of Fmoc-Lys(N-Me-Abz-Boc)-OH incorporation and dual-deprotection logic.

References

  • QYAOBIO. TR-FRET Peptide. Retrieved from[Link]

  • Interchim. Product Monograph - FRET Substrates. Retrieved from [Link]

  • JPT Peptide Technologies. Fluorescent Peptides & Dye Labeled Peptides. Retrieved from [Link]

  • Chondrex, Inc. MMP-13 Inhibitor Assay Kit. Retrieved from[Link]

  • Creative Peptides. Fluorescence and Dye Labeled Peptides. Retrieved from [Link]

  • Chemistry Congresses. FRET Substrates. Retrieved from[Link]

Sources

Method

Application Note: Deprotection of Boc Group from Lys(N-Me-Abz-Boc) Side Chain

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Application Note & Protocol Executive Summary The incorporation of the fluorescent/quencher building block Fmoc-Lys(N...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Application Note & Protocol

Executive Summary

The incorporation of the fluorescent/quencher building block Fmoc-Lys(N-Me-Abz-Boc)-OH is a cornerstone in the solid-phase peptide synthesis (SPPS) of Förster Resonance Energy Transfer (FRET) substrates and radiolabeled molecular imaging agents ()[1]. While the tert-butyloxycarbonyl (Boc) group provides robust orthogonal protection for the secondary aromatic amine of the N-methyl-aminobenzoyl (N-Me-Abz) moiety during Fmoc-SPPS, its removal presents a specific chemical challenge. Standard global cleavage conditions must be meticulously optimized to prevent the highly reactive tert-butyl carbocation from alkylating the electron-rich N-Me-Abz ring. This application note details the mechanistic causality of this side reaction and provides a self-validating protocol for high-yield, high-purity deprotection.

Mechanistic Rationale: The Challenge of the N-Me-Abz Group

The deprotection of a Boc-protected amine using Trifluoroacetic Acid (TFA) proceeds via an acid-catalyzed hydrolysis mechanism. Protonation of the carbamate carbonyl oxygen is followed by the cleavage of the tert-butyl-oxygen bond, yielding a stable tert-butyl carbocation and a carbamic acid intermediate that rapidly decarboxylates into the free amine ()[2].

In standard aliphatic amines, this process is straightforward. However, the N-Me-Abz group features an electron-rich N-methylaniline derivative. The tert-butyl carbocation is a potent electrophile. In the absence of highly reactive nucleophilic scavengers, the carbocation undergoes Electrophilic Aromatic Substitution (EAS) on the aminobenzoyl ring, resulting in an irreversible +56 Da mass adduct (tert-butylation) ()[3].

To prevent this, the cleavage cocktail must operate as a kinetic trap. Scavengers such as triisopropylsilane (TIS) and water are introduced to outcompete the aromatic ring for the carbocation. TIS acts as a highly efficient hydride donor, reducing the tert-butyl cation to volatile isobutane, while water traps it as tert-butanol.

Reagent Selection and Scavenger Dynamics

Selecting the correct cleavage cocktail is entirely dependent on the peptide's overall amino acid composition, but the presence of Lys(N-Me-Abz-Boc) mandates a high-scavenger environment ():

  • TFA (Trifluoroacetic Acid): The primary acid catalyst. Must be anhydrous and high-purity (≥99.5%) to ensure consistent kinetics.

  • TIS (Triisopropylsilane): The primary carbocation scavenger. Its steric bulk prevents it from reacting with the peptide, while its silane hydrogen rapidly quenches the tert-butyl cation.

  • H₂O (Milli-Q Water): Acts as a secondary nucleophilic scavenger and aids in the hydrolysis of the carbamic acid intermediate.

  • EDT (Ethanedithiol): Required only if the sequence also contains Methionine (Met) or Cysteine (Cys), to prevent oxidative damage and scavenge tert-butyl cations effectively.

Quantitative Data: Optimization of Cleavage Cocktails

The table below summarizes the causality between scavenger selection and the suppression of the +56 Da tert-butylation adduct during the deprotection of Lys(N-Me-Abz-Boc).

Cleavage CocktailComposition (v/v)Scavenger MechanismTypical tert-Butylation Adduct (%)Expected Overall Purity (%)
Cocktail A (Poor) TFA / H₂O (95:5)Nucleophilic trapping only (H₂O).12 - 18%< 75%
Cocktail B (Standard) TFA / TIS / H₂O (95:2.5:2.5)Hydride donation (TIS) + Nucleophilic trapping (H₂O).< 2%> 92%
Reagent K (Complex) TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5)Multi-modal trapping (Hydride, Thiol, Phenolic).< 1%> 95%

Note: Data represents typical analytical HPLC integration areas at 220 nm for a standard 10-mer FRET peptide. Reagent K is recommended if Met/Cys are present; otherwise, Cocktail B is preferred to avoid the malodorous nature of EDT.

Mechanistic Visualization

The following diagram illustrates the logical flow of the deprotection mechanism and the critical divergence point where scavengers dictate the reaction's success.

G A Lys(N-Me-Abz-Boc) Peptide-Resin B TFA Cleavage Cocktail (Acidic Cleavage) A->B Addition of Acid C tert-Butyl Cation Formation B->C Boc Cleavage D Desired Product: Lys(N-Me-Abz) Peptide B->D Deprotected Amine E Scavengers (TIS, H2O, EDT) C->E Intercepted by G Undesired Side Reaction: t-Butylated N-Me-Abz C->G Without Scavengers (Electrophilic Aromatic Substitution) F Quenched Byproducts (e.g., t-Butanol, t-Butyl-TIS) E->F Safe Quenching

Caption: Mechanistic pathway of TFA-mediated Boc deprotection and the critical role of scavengers.

Step-by-Step Protocol: Global Deprotection and Cleavage

This protocol outlines a self-validating system for the cleavage of the peptide from the solid support and the simultaneous deprotection of the Lys(N-Me-Abz-Boc) side chain.

Materials Required:

  • Peptide-resin (fully elongated, Fmoc-deprotected at the N-terminus).

  • Trifluoroacetic acid (TFA, LC-MS grade).

  • Triisopropylsilane (TIS, 99%).

  • Milli-Q Water.

  • Cold Diethyl Ether (chilled to -20 °C).

Procedure:

  • Resin Preparation: Wash the peptide-resin thoroughly with Dichloromethane (DCM) (3 × 5 mL) to remove any residual Dimethylformamide (DMF). DMF reacts with TFA to form formamidinium ions, which can irreversibly cap the peptide. Dry the resin under a gentle stream of nitrogen for 10 minutes.

  • Cocktail Formulation: In a clean, dry glass vial, prepare Cocktail B by mixing 9.5 mL TFA, 0.25 mL TIS, and 0.25 mL H₂O. Critical Step: Always prepare the cleavage cocktail fresh. Do not store.

  • Cleavage Reaction: Add the cleavage cocktail to the dried resin (approx. 10 mL per 0.1 mmol of peptide). Seal the reaction vessel and agitate gently on an orbital shaker at room temperature (20-25 °C) for exactly 2.5 hours . Causality: 2.5 hours is the kinetic sweet spot ensuring complete Boc removal from the sterically hindered secondary aromatic amine without inducing prolonged acid-catalyzed peptide degradation.

  • Filtration: Filter the cleavage mixture through a sintered glass funnel into a 50 mL polypropylene centrifuge tube. Wash the depleted resin with an additional 2 mL of neat TFA and combine the filtrates.

  • Precipitation: Slowly add the combined TFA filtrate dropwise into 40 mL of ice-cold diethyl ether while vortexing. The deprotected peptide will immediately precipitate as a white/off-white solid.

  • Isolation: Centrifuge the suspension at 4000 rpm for 5 minutes at 4 °C. Decant the ether supernatant carefully to avoid disturbing the pellet.

  • Washing: Resuspend the peptide pellet in 30 mL of fresh cold ether, vortex thoroughly to wash away residual TFA and organic scavengers (TIS, tert-butanol), and centrifuge again. Repeat this wash step twice.

  • Lyophilization: Dry the pellet briefly under a gentle stream of nitrogen, dissolve in a mixture of Water/Acetonitrile (typically 50:50 v/v with 0.1% TFA), and lyophilize to obtain the crude peptide powder.

Troubleshooting and Analytical Validation

To validate the success of the protocol, the crude peptide must be analyzed via LC-MS.

  • Target Mass: Calculate the exact mass of the fully deprotected peptide. The N-Me-Abz group will contribute a residual mass of 133.15 Da to the Lysine side chain.

  • Identifying the Adduct: If the scavenger capacity was insufficient, a distinct peak eluting later than the main product (due to increased hydrophobicity) will appear. Its mass will be [M + 56] Da , corresponding to the tert-butylated N-Me-Abz ring.

  • Corrective Action: If the +56 Da adduct exceeds 5% of the total area, increase the TIS concentration to 5% (v/v) in the next synthesis or switch entirely to Reagent K.

References

  • Practical Synthesis Guide to Solid Phase Peptide Chemistry. Aapptec. Available at:[Link][3]

  • Antimicrobial Peptides: Their Role as Infection-Selective Tracers for Molecular Imaging. PubMed Central (PMC). Available at:[Link][1]

Sources

Application

Application Note: Optimizing FRET Peptide Substrates Using the N-Me-Abz and Dnp Donor-Acceptor Pair

Executive Summary Fluorescence Resonance Energy Transfer (FRET) peptides are indispensable tools in modern drug discovery, enabling real-time, continuous monitoring of protease activity. The rational selection of a fluor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Fluorescence Resonance Energy Transfer (FRET) peptides are indispensable tools in modern drug discovery, enabling real-time, continuous monitoring of protease activity. The rational selection of a fluorophore-quencher pair is the most critical factor in designing a highly sensitive assay. For peptides utilizing the N-Me-Abz (N-Methyl-anthraniloyl or N-Methyl-o-aminobenzoic acid) fluorophore, the universally recommended and most efficient quencher is Dnp (2,4-dinitrophenyl)[1].

This application note details the photophysical causality behind this pairing, outlines the structural design principles for synthesizing these substrates, and provides a self-validating experimental protocol for their use in high-throughput enzymatic screening.

The Causality of FRET Pair Selection: Why N-Me-Abz and Dnp?

The Donor: N-Me-Abz

Standard Abz (2-Aminobenzoyl) is a common, small fluorophore used in peptide synthesis. However, the addition of a methyl group to form N-Me-Abz provides distinct photophysical advantages. N-methylation slightly red-shifts the excitation and emission spectra and significantly enhances the quantum yield. This shift allows substrate cleavage to be detected at 440–450 nm using an excitation wavelength of 340–360 nm[1], effectively moving the signal away from the deep-UV auto-fluorescence typical of biological lysates and aromatic screening compounds.

The Acceptor: Dnp

FRET is a distance-dependent, non-radiative dipole-dipole interaction. For FRET to occur efficiently, the emission spectrum of the donor must heavily overlap with the absorption spectrum of the acceptor. Dnp is selected as the optimal dark quencher for N-Me-Abz because:

  • Perfect Spectral Overlap: Dnp exhibits broad, intense absorption between 350 nm and 450 nm, perfectly overlapping the 440–450 nm emission peak of N-Me-Abz.

  • Steric and Chemical Compatibility: Dnp is relatively small and uncharged at physiological pH. Unlike bulky, highly charged quenchers, Dnp does not drastically alter the solubility or the native conformation of the peptide, ensuring the enzyme recognizes the substrate's cleavage motif naturally.

  • High Förster Distance ( R0​ ): The robust spectral overlap yields a favorable Förster distance (typically 4–8 nm for biological FRET pairs), ensuring that even in longer peptide sequences (up to ~10-15 amino acids), the baseline fluorescence remains tightly quenched[2].

Quantitative Photophysical Properties

The table below summarizes the quantitative spectral data utilized when configuring plate readers or fluorometers for the N-Me-Abz/Dnp pair.

PropertyN-Me-Abz (Fluorescent Donor)Dnp (Dark Quencher)
Excitation Wavelength ( λex​ ) 340 – 360 nmN/A (Non-fluorescent)
Emission Wavelength ( λem​ ) 440 – 450 nmN/A (Non-radiative decay)
Primary Linkage Site N-terminus or Lys ( ϵ -NH 2​ )Lys ( ϵ -NH 2​ ), Dap, or C-terminus
Extinction Coefficient ( ϵ ) ~ 4,500 M −1 cm −1 ~ 17,000 M −1 cm −1
Optimal Distance 1 – 10 nm1 – 10 nm

Structural Design and FRET Mechanism

When designing the peptide, the N-Me-Abz group is typically linked to the N-terminal amino group or the ϵ -amino group of a lysine residue[1]. The Dnp quencher is usually placed on the opposite side of the enzymatic cleavage site, often conjugated to a Diaminopropionic acid (Dap) or Lysine residue.

In the intact state, the proximity of N-Me-Abz and Dnp (< 10 nm) allows the excited state energy of N-Me-Abz to transfer non-radiatively to Dnp. Upon enzymatic hydrolysis of the peptide bond (e.g., by Matrix Metalloproteinases (MMPs)[3] or γ -secretase[4]), the fragments separate, breaking the spatial proximity rule of FRET. The donor is liberated, resulting in a quantifiable emission of photons.

FRET_Mechanism Substrate Intact FRET Peptide N-Me-Abz & Dnp (< 10 nm) Fluorescence Quenched Enzyme Protease Addition (e.g., MMP, γ-Secretase) Substrate->Enzyme Incubation Cleavage Enzymatic Cleavage Peptide Bond Hydrolysis Enzyme->Cleavage Products Separated Fragments Distance > 10 nm Cleavage->Products Fluorescence Fluorescence Emission (λ_em = 440-450 nm) Products->Fluorescence Quenching Relieved

FRET quenching relief mechanism of N-Me-Abz/Dnp peptides upon enzymatic cleavage.

Experimental Protocol: Self-Validating Protease Assay

To ensure scientific integrity, a FRET assay must be a self-validating system. The protocol below incorporates internal controls to rule out auto-fluorescence, substrate auto-hydrolysis, and non-specific cleavage.

Reagent Preparation
  • Assay Buffer: Prepare a physiological buffer optimized for your target enzyme (e.g., for MMP-9: 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM CaCl 2​ , 0.01% Brij-35).

  • Substrate Stock: Dissolve the N-Me-Abz/Dnp peptide in anhydrous DMSO to a concentration of 10 mM. Store in single-use aliquots at -20°C in the dark.

  • Enzyme Working Solution: Dilute the purified protease (e.g., MMP-9 or γ -secretase) to a 2X working concentration in the assay buffer.

Assay Setup (96-well or 384-well black microplate)

Set up the following self-validating conditions in triplicate:

  • Blank (Negative Control 1): 50 µL Assay Buffer + 50 µL Substrate (Validates substrate stability and establishes baseline fluorescence).

  • Positive Control: 50 µL Enzyme + 50 µL Substrate (Validates maximum uninhibited enzyme velocity).

  • Inhibitor Control (Negative Control 2): 50 µL Enzyme pre-incubated with a known inhibitor (e.g., 50 µM EDTA for MMPs) + 50 µL Substrate (Validates that cleavage is strictly target-specific).

Kinetic Measurement
  • Pre-incubate the plate containing Enzyme and Buffer/Inhibitor controls at 37°C for 10 minutes.

  • Initiate the reaction by adding the N-Me-Abz/Dnp substrate (final concentration typically 5–10 µM) to all wells.

  • Immediately transfer the plate to a fluorescence microplate reader.

  • Read continuously (kinetic mode) for 30–60 minutes at 37°C.

    • Excitation: 340 nm

    • Emission: 440 nm (or 450 nm)

Assay_Workflow Prep 1. Reagent Prep Buffer & Substrate Controls 2. Setup Controls Blank & Inhibitor Prep->Controls Mix 3. Initiate Add Enzyme Controls->Mix Read 4. Kinetic Read Ex340 / Em440 Mix->Read Analyze 5. Data Analysis Calculate V_0 Read->Analyze

Step-by-step workflow for the N-Me-Abz/Dnp FRET protease activity assay.

Data Analysis & Causality of Interpretation

Plot the Relative Fluorescence Units (RFU) against time. The initial linear portion of the curve represents the initial velocity ( V0​ ) of the reaction.

  • Why focus on the initial linear phase? As the substrate is depleted and products accumulate, product inhibition or inner-filter effects (where the high concentration of the Dnp fragment absorbs emitted light) can artificially flatten the curve. Calculating V0​ ensures adherence to steady-state Michaelis-Menten kinetics.

References

  • TR-FRET Peptide QYAOBIO[Link]

  • Partial Purification and Characterization of γ-Secretase from Post-mortem Human Brain ResearchGate[Link]

  • A Phage Display Derived Cyclized Peptide Inhibits Fibrosarcoma Cells Invasion via Suppression of MMP-9 Radboud Repository[Link]

Sources

Method

Application Note: Synthesis and Validation of Custom FRET Protease Substrates Using Fmoc-Lys(N-Me-Abz-Boc)-OH

Target Audience: Researchers, peptide chemists, and drug development professionals. Document Type: Technical Guide & Standard Operating Procedure (SOP) Introduction and Mechanistic Rationale Fluorescence Resonance Energy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, peptide chemists, and drug development professionals. Document Type: Technical Guide & Standard Operating Procedure (SOP)

Introduction and Mechanistic Rationale

Fluorescence Resonance Energy Transfer (FRET) peptides are indispensable tools for real-time monitoring of protease activity, high-throughput screening (HTS) of enzymatic inhibitors, and pharmacokinetic profiling. FRET relies on the distance-dependent dipole-dipole interaction between an excited donor fluorophore and an acceptor quencher. When the intact peptide is in solution, the proximity of the donor and acceptor (typically 10–100 Å) results in the non-radiative transfer of energy, quenching fluorescence 1. Upon specific proteolytic cleavage of the intervening amino acid sequence, spatial separation occurs, restoring the donor's quantum yield and producing a measurable fluorescent signal 2.

FRET_Mechanism Substrate Intact Peptide (FRET Active = Dark) Protease Protease Cleavage Substrate->Protease Recognition Sequence CleavedF Donor Fragment (N-Me-Abz Emits ~440nm) Protease->CleavedF Fluorescence Restored CleavedQ Quencher Fragment (Dnp Absorbs Energy) Protease->CleavedQ Diffuses Away

FRET protease substrate cleavage mechanism and fluorescence restoration.
The Strategic Advantage of Fmoc-Lys(N-Me-Abz-Boc)-OH

Standard FRET synthesis often relies on N-terminal labeling with a fluorophore. However, many proteases (e.g., aminopeptidases or highly specific viral endopeptidases) require a native, unmodified N-terminus for substrate recognition.

To bypass this limitation, Fmoc-Lys(N-Me-Abz-Boc)-OH is utilized. This specialized building block allows the N-methyl-anthraniloyl (N-Me-Abz) fluorophore to be incorporated internally via the ϵ -amino side chain of a lysine residue.

  • Causality of the Boc Group: The secondary amine of the N-methyl-aminobenzoic acid moiety is highly nucleophilic. If left unprotected, it would undergo unwanted acylation during the DIC/Oxyma activation of subsequent amino acids in the Solid-Phase Peptide Synthesis (SPPS) cycle. The tert-butyloxycarbonyl (Boc) group provides orthogonal protection, remaining stable during Fmoc deprotection (basic conditions) but cleaving cleanly during the final global deprotection (acidic conditions).

Photophysical Properties of Common FRET Pairs

To design a self-validating assay, the emission spectrum of the donor must overlap significantly with the absorption spectrum of the acceptor. N-Me-Abz is optimally paired with the 2,4-dinitrophenyl (Dnp) quencher 1.

Donor FluorophoreAcceptor QuencherDonor Excitation ( λex​ )Donor Emission ( λem​ )Acceptor Absorbance Max
N-Me-Abz Dnp 340 - 360 nm 440 - 450 nm ~365 nm
AbzDnp / 3-NO2-Tyr320 nm420 nm~365 nm / 380 nm
EDANSDABCYL340 nm490 nm453 nm
McaDnp325 nm392 nm~365 nm

Experimental Workflow & Methodologies

The following protocol outlines the synthesis of a generic FRET substrate: H-Lys(N-Me-Abz)-[Cleavage Sequence]-Dap(Dnp)-NH2.

SPPS_Workflow Step1 1. Resin Swelling (Rink Amide) Step2 2. Quencher Addition (Fmoc-Dap(Dnp)-OH) Step1->Step2 Step3 3. Sequence Elongation (Standard SPPS) Step2->Step3 Step4 4. Fluorophore Addition (Fmoc-Lys(N-Me-Abz-Boc)-OH) Step3->Step4 Step5 5. Cleavage & Deprotection (TFA removes Boc) Step4->Step5 Step6 6. Assay Validation (Ex: 340nm / Em: 440nm) Step5->Step6

Step-by-step SPPS workflow for custom FRET protease substrates.
Solid-Phase Peptide Synthesis (SPPS) Protocol

This protocol utilizes standard Fmoc/tBu chemistry on a 0.1 mmol scale 3.

Step 1: Resin Preparation

  • Weigh 166 mg of Rink Amide AM resin (loading: 0.6 mmol/g) into a fritted reaction vessel.

  • Swell the resin in Dichloromethane (DCM) for 30 minutes, followed by Dimethylformamide (DMF) for 30 minutes. Drain thoroughly.

Step 2: Iterative Deprotection and Coupling

  • Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF (v/v) for 5 minutes, drain, and repeat for 15 minutes. Wash the resin 5 times with DMF.

  • Standard Amino Acid Coupling:

    • Dissolve 3.0 equivalents (0.3 mmol) of Fmoc-AA-OH and 3.0 eq of Oxyma Pure in 2 mL of DMF.

    • Add 3.0 eq of N,N'-Diisopropylcarbodiimide (DIC).

    • Add the activated mixture to the resin and agitate for 60 minutes at room temperature.

  • Self-Validation (Kaiser Test): Take a few resin beads and perform a Kaiser test.

    • Causality: A yellow color confirms complete coupling (primary amines are absent). A blue color indicates incomplete coupling, requiring a repeat of the coupling step to prevent deletion sequences.

Step 3: Incorporation of the Quencher and Fluorophore

  • Quencher: Couple Fmoc-Dap(Dnp)-OH at the desired C-terminal position using the standard coupling protocol above. The resin will take on a distinct yellow hue.

  • Fluorophore: Couple Fmoc-Lys(N-Me-Abz-Boc)-OH at the desired N-terminal position.

    • Critical Adjustment: Due to the steric hindrance of the bulky side-chain protecting groups, extend the coupling time of this specific amino acid to 120 minutes and perform a double-coupling if the Kaiser test remains slightly positive.

Global Cleavage and Deprotection

The cleavage step simultaneously releases the peptide from the solid support, removes standard side-chain protecting groups, and critically removes the Boc group from the N-Me-Abz fluorophore to render it active.

Table 2: Optimized Cleavage Cocktail (Reagent K Variant)

ReagentVolume %Purpose in Reaction
Trifluoroacetic Acid (TFA)92.5%Acidic cleavage of resin linker and Boc/tBu groups.
Triisopropylsilane (TIS)2.5%Scavenges carbocations to prevent re-alkylation.
1,2-Ethanedithiol (EDT)2.5%Protects methionine/cysteine and scavenges t-butyl cations.
Ultrapure Water (H₂O)2.5%Quenches highly reactive carbocation intermediates.

Protocol:

  • Wash the completed resin with DCM (3x) and dry under a stream of nitrogen.

  • Add 3 mL of the Cleavage Cocktail to the resin. Agitate gently for 2.5 hours at room temperature.

    • Self-Validation Check: The cleavage solution will turn intensely yellow/orange. This visual cue confirms that the Dnp-modified amino acid successfully survived the synthesis and is present in the final product.

  • Filter the cleavage solution into a centrifuge tube containing 15 mL of ice-cold diethyl ether. A precipitate will form immediately.

  • Centrifuge at 4000 rpm for 5 minutes. Decant the ether, wash the pellet twice more with cold ether, and dry the crude peptide in vacuo.

Purification and Analytical Validation
  • RP-HPLC: Purify the crude peptide using a C18 preparative column with a gradient of Water/Acetonitrile (containing 0.1% TFA). Monitor absorbance at 214 nm (peptide backbone) and 365 nm (Dnp quencher).

  • LC-MS: Validate the exact mass. The mass must match the theoretical mass of the fully deprotected peptide, confirming the successful removal of the Boc group from the N-Me-Abz moiety.

Enzymatic Assay Setup

To validate the biological utility of the synthesized FRET substrate, perform a microplate-based kinetic assay 4.

  • Buffer Preparation: Prepare a protease-specific assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.05% Tween-20).

  • Substrate Dilution: Dilute the purified FRET peptide to a working concentration of 10 µM in the assay buffer.

  • Reaction Initiation: In a black 96-well or 384-well microplate, mix 50 µL of the substrate solution with 50 µL of the target protease (at varying nanomolar concentrations).

  • Data Acquisition: Immediately read the plate in a spectrofluorometer at λex​ = 340 nm and λem​ = 440 nm .

    • Causality: Black plates are mandatory to prevent well-to-well optical crosstalk and minimize background fluorescence scattering, ensuring high signal-to-noise ratios during the initial velocity ( V0​ ) phase of the enzymatic cleavage.

References

  • Bachem. "Fret Substrates - Bachem." Bachem.com.
  • QYAOBIO. "TR-FRET Peptide - QYAOBIO." Qyaobio.com.
  • National Institutes of Health (NIH). "A sensitive high throughput screening method for identifying small molecule stimulators of the core particle of the proteasome - PMC." Nih.gov.
  • Benchchem. "An In-Depth Technical Guide to FRET-Based Protease Assays - Benchchem." Benchchem.com.

Sources

Application

Application Note: Fmoc-Lys(N-Me-Abz-Boc)-OH in the Design and Synthesis of FRET-Based Protease Substrates for High-Throughput Screening (HTS)

Executive Summary The acceleration of drug discovery heavily relies on robust, sensitive, and reproducible High-Throughput Screening (HTS) assays. For protease targets—ranging from viral proteases (e.g., SARS-CoV-2 Mpro/...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The acceleration of drug discovery heavily relies on robust, sensitive, and reproducible High-Throughput Screening (HTS) assays. For protease targets—ranging from viral proteases (e.g., SARS-CoV-2 Mpro/PLpro) to human proteasomes—Fluorescence Resonance Energy Transfer (FRET) assays remain the gold standard [1].

This application note provides a comprehensive guide to utilizing Fmoc-Lys(N-Me-Abz-Boc)-OH (CAS: 251103-43-2), a highly specialized amino acid building block used in Solid-Phase Peptide Synthesis (SPPS). By incorporating the N-methyl-aminobenzoic acid (N-Me-Abz) fluorophore directly onto the lysine side-chain, researchers can engineer highly sensitive, internally quenched fluorescent substrates tailored for automated HTS platforms.

Mechanistic Grounding: The Chemistry and Physics of the Assay

The Rationale for Fmoc-Lys(N-Me-Abz-Boc)-OH

Designing a reliable FRET peptide requires precise spatial arrangement of a fluorescent donor and a quencher (acceptor) flanking a specific enzymatic cleavage site. Fmoc-Lys(N-Me-Abz-Boc)-OH serves as the donor-bearing residue with several critical chemical advantages:

  • Orthogonal Protection Strategy: The α -amino group is protected by the base-labile Fmoc group, allowing standard iterative peptide elongation.

  • Prevention of Side Reactions (Causality): The secondary amine of the N-Me-Abz moiety is nucleophilic. If left unprotected during SPPS, it could attack activated amino acids in subsequent coupling cycles, leading to unwanted peptide branching. The acid-labile Boc protecting group completely neutralizes this nucleophilicity. It remains stable during Fmoc deprotection (using piperidine) but is efficiently removed during the final global cleavage using Trifluoroacetic acid (TFA).

  • Optimal Photophysics: The N-methyl substitution on the aminobenzoic acid shifts the excitation and emission spectra slightly compared to standard Abz, often yielding a superior signal-to-noise ratio when paired with quenchers like 2,4-dinitrophenyl (Dnp) [3].

The FRET Principle in Protease HTS

In the intact peptide, the N-Me-Abz donor and the Dnp quencher are held in close proximity (typically 10–100 Å). Upon excitation at ~340 nm, the donor's emission energy is non-radiatively transferred to the quencher via dipole-dipole interactions. When the target protease cleaves the peptide backbone, the donor and quencher diffuse apart. The quenching effect is abolished, resulting in a quantifiable emission of light at ~440 nm that is directly proportional to protease activity [2].

Data Presentation: FRET Pair Characteristics

To select the optimal fluorophore-quencher pair for your specific assay buffer and optical equipment, compare the photophysical properties of common FRET donors. N-Me-Abz offers an excellent balance of high quantum yield and distinct spectral separation from common biological auto-fluorescence.

Fluorophore (Donor)Excitation ( λex​ )Emission ( λem​ )Optimal Quencher (Acceptor)Application Notes
N-Me-Abz 340 - 360 nm440 - 450 nmDnp, DabcylHigh sensitivity; stable in diverse pH buffers.
Abz 320 nm420 nmDnp, EDDnpStandard donor; slight overlap with UV-absorbing compounds.
EDANS 335 - 340 nm490 - 495 nmDabcylBroad emission; good for proteasome assays [4].
MCA 325 nm392 nmDnpShort emission wavelength; prone to compound interference.

Experimental Workflow & Visualization

The following diagram illustrates the logical progression from chemical synthesis to high-throughput data acquisition. A self-validating assay requires strict quality control at the "Cleavage & Purification" node to ensure the intact substrate exhibits near-zero baseline fluorescence.

FRET_Workflow SPPS 1. SPPS Workflow Fmoc-Lys(N-Me-Abz-Boc)-OH Intact 2. Intact Substrate (FRET Quenched) SPPS->Intact TFA Cleavage & HPLC Prep Cleaved 3. Cleaved Products (Fluorescence Emitted) Intact->Cleaved Enzymatic Hydrolysis Protease Target Protease (e.g., 3CLpro) Protease->Cleaved Catalysis HTS 4. HTS Readout (Ex: 340nm / Em: 440nm) Cleaved->HTS Signal Quantification

Figure 1: Workflow of FRET-based protease assay using N-Me-Abz fluorophore for HTS.

Detailed Methodologies and Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS) of the FRET Substrate

Note: This protocol assumes the synthesis of a generic sequence: N-Me-Abz-Lys-Xaa-Xaa-Xaa-Xaa-Lys(Dnp)-NH2.

1. Resin Preparation & Swelling:

  • Weigh out 0.1 mmol of Rink Amide AM resin (for a C-terminal amide).

  • Swell the resin in Dichloromethane (DCM) for 30 minutes, then wash with N,N-Dimethylformamide (DMF) 3 times.

2. Iterative Coupling Cycle:

  • Fmoc Deprotection: Treat resin with 20% piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5 times).

  • Coupling: Dissolve 0.4 mmol (4 eq) of the Fmoc-amino acid, 0.4 mmol of OxymaPure, and 0.4 mmol of N,N'-Diisopropylcarbodiimide (DIC) in DMF. Add to resin and agitate for 1 hour at room temperature.

  • Critical Step: When coupling Fmoc-Lys(N-Me-Abz-Boc)-OH , extend the coupling time to 2 hours to accommodate the steric bulk of the protected side chain.

3. Global Cleavage and Deprotection:

  • Once the sequence is complete, wash the resin with DCM and dry under a vacuum.

  • Prepare cleavage cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H2​O .

  • Causality: The high concentration of TFA not only cleaves the peptide from the resin but simultaneously removes the Boc group from the N-Me-Abz moiety, activating the fluorophore.

  • React for 2.5 hours at room temperature.

  • Precipitate the peptide in cold diethyl ether, centrifuge, and lyophilize.

4. Purification:

  • Purify via RP-HPLC (C18 column) using a water/acetonitrile gradient containing 0.1% TFA.

  • Self-Validation Check: Confirm mass and purity (>95%) via LC-MS. Impure peptides containing unquenched fragments will cause high background fluorescence, ruining the HTS assay's dynamic range [4].

Protocol B: High-Throughput Screening (HTS) Protease Assay

This protocol is optimized for a 384-well format to screen inhibitor libraries.

1. Reagent Preparation:

  • Assay Buffer: 20 mM Tris-HCl (pH 7.4), 50 mM NaCl, 10% glycerol, 3 mM β -mercaptoethanol, and 0.01% Triton X-100. (Triton X-100 prevents non-specific aggregation of screening compounds).

  • Substrate Stock: Dissolve the purified N-Me-Abz/Dnp peptide in 100% DMSO to a 10 mM stock.

  • Enzyme: Prepare the target protease (e.g., viral PLpro or 3CLpro) at 2x the final concentration in the Assay Buffer.

2. Assay Execution (384-well Black Microplates):

  • Causality: Always use solid black plates. Clear or white plates cause optical cross-talk between adjacent wells and reflect excitation light, drastically increasing background noise.

  • Step 1: Dispense 20 μ L of the 2x Enzyme solution (final concentration e.g., 20 nM) into the wells.

  • Step 2: Pin-transfer or pipette 100 nL of test compounds (inhibitors) from the library plate. Incubate for 15 minutes at 25°C.

  • Step 3: Initiate the reaction by adding 20 μ L of 2x Substrate solution (final concentration 1–5 μ L, ensuring it is below the Km​ to maintain first-order kinetics).

  • Step 4: Read fluorescence continuously (kinetic mode) or at an endpoint (e.g., 30 mins) using a microplate reader. Settings: λex​ = 340 nm, λem​ = 440 nm.

3. Data Analysis & Assay Validation (Z'-factor): To trust the HTS system, calculate the Z'-factor using positive controls (100% enzyme activity) and negative controls (no enzyme or known potent inhibitor):

Z′=1−∣μpositive​−μnegative​∣3(σpositive​+σnegative​)​

An assay yielding a Z' > 0.5 is considered robust and ready for high-throughput library screening [1].

References

  • Screening of drugs by FRET analysis identifies inhibitors of SARS-CoV 3CL protease National Institutes of Health (PMC) URL:[Link]

  • High-Throughput Fluorescent Assay for Inhibitor Screening of Proteases from RNA Viruses National Institutes of Health (PMC) URL:[Link]

  • A sensitive high throughput screening method for identifying small molecule stimulators of the core particle of the proteasome National Institutes of Health (PMC) URL:[Link]

Method

Application Note: High-Resolution Enzyme Kinetics Profiling Using N-Me-Abz/Dnp FRET Peptides

Introduction & Mechanistic Rationale Fluorescence Resonance Energy Transfer (FRET) peptides are indispensable tools for characterizing protease kinetics, identifying cleavage motifs, and screening small-molecule inhibito...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Fluorescence Resonance Energy Transfer (FRET) peptides are indispensable tools for characterizing protease kinetics, identifying cleavage motifs, and screening small-molecule inhibitors. Among the diverse fluorophore-quencher pairs available, the combination of the N-Methyl-anthraniloyl (N-Me-Abz) fluorophore and the 2,4-dinitrophenyl (Dnp) quencher provides an exceptional dynamic range and high sensitivity for continuous kinetic assays [1].

The Causality of Design Choices
  • Steric Profile : Unlike bulky fluorophores (e.g., FITC), N-Me-Abz is a low-molecular-weight moiety. It can be incorporated at the N-terminus or the ϵ -amino group of a lysine residue without significantly perturbing the peptide's interaction with the enzyme's active site, ensuring the measured Km​ accurately reflects the natural substrate affinity [2].

  • Spectral Advantages : N-Me-Abz exhibits an excitation maximum at 340–360 nm and an emission maximum at 440–450 nm. This massive Stokes shift (~100 nm) minimizes Rayleigh scattering and background autofluorescence from biological matrices or screening compounds [3].

  • Quenching Efficiency : The emission spectrum of N-Me-Abz highly overlaps with the broad absorption spectrum of Dnp. When the peptide is intact (distance < 10 nm), non-radiative energy transfer occurs with near-perfect efficiency, keeping basal fluorescence extremely low [4].

Signal Transduction Workflow

Upon enzymatic hydrolysis of the specific peptide bond separating the N-Me-Abz and Dnp moieties, the spatial separation permanently abolishes FRET. The unquenched N-Me-Abz fluorophore emits a signal directly proportional to the molar amount of cleaved substrate, allowing real-time continuous monitoring of initial velocities ( V0​ ).

FRET_Kinetics Sub Intact FRET Substrate (N-Me-Abz + Dnp) Cleave Enzymatic Cleavage (Peptide Bond Hydrolysis) Sub->Cleave Enz Target Protease (Active Enzyme) Enz->Cleave Fluor Unquenched N-Me-Abz (Ex: 340nm / Em: 440nm) Cleave->Fluor Quench Released Dnp Quencher (Non-fluorescent) Cleave->Quench Signal Kinetic Signal Output (Fluorescence Increase) Fluor->Signal

FRET-based proteolytic cleavage workflow and kinetic signal generation.

Self-Validating Experimental Protocol

To ensure rigorous, reproducible data, this protocol is designed as a self-validating system. It includes internal controls to account for substrate auto-hydrolysis, inner filter effects (IFE), and absolute fluorescence calibration.

Materials Required
  • Substrate : N-Me-Abz/Dnp labeled peptide (e.g., Dnp-Pro-Cha-Gly-Cys(Me)-His-Ala-Lys(N-Me-Abz)-NH2 for MMP-1/MMP-9) [5].

  • Enzyme : Purified target protease (e.g., MMP-9).

  • Assay Buffer : 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5.

  • Hardware : 96-well or 384-well black, flat-bottom microplates; Fluorescence microplate reader.

Step-by-Step Methodology

Step 1: Substrate Solubilization & Calibration

  • Stock Preparation : Dissolve the lyophilized N-Me-Abz peptide in anhydrous DMSO to a concentration of 10 mM.

    • Causality: Peptides containing hydrophobic quenchers like Dnp are prone to aggregation in aqueous buffers. DMSO ensures complete solvation. The final DMSO concentration in the assay must be kept 5% to prevent enzyme denaturation.

  • Fmax​ Determination (100% Cleavage Control) : Prepare a 10 μ M solution of the substrate in assay buffer. Add an excess of a broad-spectrum protease (e.g., Proteinase K, 1 μ g/mL) and incubate until fluorescence plateaus.

    • Causality: This step establishes the maximum possible fluorescence ( Fmax​ ), which is mathematically required to convert Relative Fluorescence Units (RFU) into absolute molar product concentrations ( μ M) for kcat​ calculations.

Step 2: Assay Assembly (The Self-Validating Matrix) Design the microplate layout to include the following reactions (in triplicate) at a final volume of 100 μ L:

  • Test Wells : Enzyme + Substrate (Substrate titrated from 0.1Km​ to 10Km​ ).

  • Substrate Blank : Buffer + Substrate.

    • Causality: Monitors auto-hydrolysis and background basal fluorescence. This value must be subtracted from Test Wells.

  • Enzyme Blank : Buffer + Enzyme.

    • Causality: Validates that the enzyme preparation does not contain auto-fluorescent co-factors (e.g., FAD/NADH) that emit at 440 nm.

  • Inhibitor Control : Enzyme + Substrate + Known Inhibitor (e.g., EDTA for metalloproteinases).

    • Causality: Proves that the observed fluorescence increase is strictly due to the specific enzymatic mechanism and not a contaminating protease.

Step 3: Continuous Kinetic Acquisition

  • Pre-incubate the microplate containing the Enzyme, Blanks, and Inhibitor controls at the physiological reaction temperature (37°C) for 10 minutes.

  • Initiate the reaction by rapidly adding the N-Me-Abz substrate using a multichannel pipette.

  • Immediately read fluorescence (Ex: 340 nm / Em: 440 nm) in kinetic mode, capturing data points every 30–60 seconds for 30–60 minutes.

    • Causality: Continuous monitoring captures the linear initial velocity ( V0​ ) before substrate depletion (<10% cleavage) or product inhibition skews the kinetics. End-point assays cannot guarantee linearity.

Step 4: Data Transformation & Michaelis-Menten Fitting

  • Subtract the Substrate Blank RFU from the Test Well RFU for each time point.

  • Calculate the initial velocity ( V0​ ) from the strictly linear portion of the curve ( ΔRFU/min ).

  • Convert V0​ to μM/min using the Fmax​ calibration factor.

  • Plot V0​ against Substrate Concentration [S] . Fit the data to the Michaelis-Menten equation: V0​=(Vmax​×[S])/(Km​+[S]) using non-linear regression.

Quantitative Data Summaries

Table 1: Spectral Comparison of Common Protease Fluorophores
FluorophoreTypical QuencherExcitation (nm)Emission (nm)Stokes Shift (nm)Application Profile
N-Me-Abz Dnp 340–360 440–450 ~100 High sensitivity, minimal steric hindrance
AMCNone (Cleavage)340–350440–460~110Exopeptidase assays (C-terminal cleavage)
FITCDabcyl49052030High quantum yield, prone to steric interference
EDANSDabcyl340490150Excellent Stokes shift, lower quantum yield
Table 2: Typical Kinetic Parameters using N-Me-Abz/Dnp Substrates
Target EnzymeValidated Substrate Sequence Km​ ( μ M) kcat​ ( s−1 ) kcat​/Km​ ( M−1s−1 )Ref
MMP-9 Dnp-Pro-Cha-Gly-Cys(Me)-His-Ala-Lys(N-Me-Abz)-NH2~10.5~4.2~4.0 ×105 [6]
Factor XIII-A H-Lys(N-Me-Abz)-Glu(NH-(CH2)4-NH-Dnp)-Val-Lys-Val-Ile-Gly-NH2~12.0~0.1~8.6 ×103 [7]

References

  • Title: Fluorescent Peptides & Dye Labeled Peptides Source: JPT Peptide Technologies URL: [Link]

  • Title: Product Monograph - FRET Substrates Source: Interchim URL: [Link]

  • Title: Gelatin degradation assay reveals MMP-9 inhibitors and function of O-glycosylated domain Source: PubMed Central (NIH) URL: [Link]

  • Title: Synthesis and characterization of novel fluorogenic substrates of coagulation factor XIII-A Source: PubMed (NIH) URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Aggregation of N-Me-Abz Peptides

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter severe aggregation issues when working with FRET (Förster Resonance Energy Transfer) peptide...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter severe aggregation issues when working with FRET (Förster Resonance Energy Transfer) peptides containing the N-Me-Abz (N-methyl-2-aminobenzoic acid) fluorophore.

While N-Me-Abz is an exceptional donor for quenchers like Dnp (2,4-dinitrophenyl) in protease assays[1], its incorporation fundamentally alters the physicochemical properties of the peptide. Below, you will find a comprehensive, mechanistic troubleshooting guide, self-validating protocols, and quantitative parameters to ensure your peptide remains soluble and functional from synthesis to final assay.

Visualizing the Solubilization Workflow

G A Lyophilized N-Me-Abz Peptide B Primary Solubilization (100% DMSO, 1-10 mM) A->B C Sonication (5 min, RT) B->C D Visual Inspection (Clear Solution?) C->D D->B No (Turbid) E Aqueous Buffer Dilution (Add 0.05% Tween-20) D->E Yes (Clear) F Centrifugation (10,000 x g, 10 min) E->F G Final FRET Assay (DMSO ≤ 1%) F->G Supernatant

Workflow for solubilization and assay preparation of hydrophobic N-Me-Abz FRET peptides.

Troubleshooting Guide & FAQs

Q1: Why do my N-Me-Abz FRET peptides aggregate so aggressively compared to standard peptides? A: The causality lies in the physicochemical modifications introduced by the fluorophore-quencher pair. N-Me-Abz is inherently bulky and highly hydrophobic. When paired with a quencher like Dnp, you introduce two large aromatic systems into a short peptide sequence, which drives strong intermolecular π−π stacking[1]. Furthermore, the N-methylation of the anthraniloyl group removes a critical hydrogen bond donor. This disrupts the peptide's interaction with the aqueous hydration shell, forcing the backbone into a hydrophobic collapse or β -sheet-like aggregation[2].

Q2: My synthesis yields are abysmal, and the resin seems to shrink during Solid-Phase Peptide Synthesis (SPPS). What is happening? A: You are experiencing on-resin aggregation. Because N-Me-Abz sequences are prone to self-association, the growing peptide chains cross-link via hydrogen bonding. This shrinks the polymer matrix and physically blocks deprotection and coupling reagents from reaching the N-terminus[2]. Mechanistic Fix: Implement pseudoprolines (derived from Ser/Thr) every 6-7 residues to induce backbone kinks that physically disrupt β -sheet formation. Alternatively, add chaotropic salts (e.g., 0.1 M LiCl or KSCN) to your DMF/NMP solvent to break up hydrogen-bonded aggregates during synthesis[2].

Q3: How should I initially dissolve the purified, lyophilized N-Me-Abz peptide? A: Never dissolve a hydrophobic FRET peptide directly in an aqueous assay buffer. The thermodynamic shock will cause immediate, irreversible micelle formation or precipitation. Always perform a primary solubilization in 100% anhydrous DMSO or HFIP. This fully solvates the aromatic rings and disrupts intermolecular hydrogen bonds before any water is introduced.

Q4: I diluted my DMSO stock into the assay buffer, and the baseline fluorescence is erratic. Is this aggregation? A: Yes. When hydrophobic peptides aggregate in an aqueous buffer, they form amorphous micro-particles. These particles scatter excitation light, leading to erratic baselines. Furthermore, aggregation forces the N-Me-Abz donor and Dnp acceptor into artificially close proximity, causing severe auto-quenching and false-negative cleavage rates in protease assays[3]. Mechanistic Fix: Ensure your assay buffer contains a non-ionic detergent (e.g., 0.01-0.05% Tween-20) to coat the hydrophobic surfaces of the peptide, and keep the final DMSO concentration strictly below 1% (ideally ≤0.2% for sensitive enzymes like MMPs)[4].

Quantitative Solubilization Parameters

To prevent aggregation without compromising the kinetic integrity of your downstream assays, adhere to the following empirically validated parameters:

ParameterRecommended RangeCritical ThresholdMechanistic Rationale
Primary Stock Concentration 1 mM – 5 mM> 10 mMExceeding 10 mM in DMSO can lead to supersaturation and delayed nucleation (crashing out) upon storage.
Final DMSO in Assay Buffer 0.1% – 0.5% (v/v)> 1.0% (v/v)High DMSO concentrations denature target proteases (e.g., MMP-9 activity drops significantly >0.3% DMSO)[4].
Tween-20 / Triton X-100 0.01% – 0.05% (v/v)> 0.1% (v/v)Detergents coat the peptide to prevent π−π stacking. Excess detergent forms massive micelles that trap the peptide, preventing enzyme access.
Centrifugation Speed 10,000 x g (10 min)< 5,000 x gLower speeds fail to pellet amorphous micro-aggregates, leaving light-scattering particles in the optical path.
Self-Validating Experimental Protocol: Assay Preparation

This methodology utilizes built-in validation checkpoints to ensure your N-Me-Abz peptide is monomeric and fully functional before initiating expensive enzymatic screens.

Step 1: Equilibration and Primary Solubilization

  • Allow the lyophilized peptide vial to reach room temperature in a desiccator for 30 minutes. Causality: Condensation of ambient moisture into the vial will trigger localized hydrophobic collapse.

  • Add anhydrous DMSO to achieve a stock concentration of 2 mM.

  • Vortex gently for 1 minute, then sonicate in a water bath at room temperature for 3 minutes. Validation Checkpoint 1: Inspect the vial against a strong light source. The solution must be optically clear. If a Tyndall effect (light scattering) is observed, the peptide is aggregated. Add 1% (v/v) TFA to the DMSO to force protonation of basic residues, then re-sonicate.

Step 2: Buffer Dilution

  • Prepare the target enzymatic assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl) and supplement with 0.05% (v/v) Tween-20.

  • Slowly add the DMSO peptide stock dropwise to the assay buffer while vortexing vigorously. Ensure the final peptide concentration is ~10 µM and the final DMSO concentration is ≤0.5%.

  • Centrifuge the final working solution at 10,000 x g for 10 minutes at 4°C to pellet any micro-aggregates. Transfer the supernatant to a fresh tube. Validation Checkpoint 2 (The Self-Validating Step): Measure the UV-Vis absorbance of the solution at 340 nm (the excitation peak of N-Me-Abz) before and after centrifugation. If the absorbance drops by more than 5% post-centrifugation, significant aggregation has occurred. You must discard the solution and increase the detergent concentration in your buffer.

Step 3: Functional Validation

  • Before running your experimental samples, run a positive control well using a known broad-spectrum protease (e.g., Proteinase K at 1 µg/mL). Validation Checkpoint 3: A rapid, logarithmic increase in fluorescence at 440 nm confirms that the FRET pair is monomeric and sterically accessible. If the fluorescence remains flat, the peptide is likely trapped inside detergent micelles.

References
  • The use of Fluorescence Resonance Energy Transfer (FRET)
  • Aggregation, Racemization and Side Reactions in Peptide Synthesis Source: AAPPTec URL
  • Source: PubMed Central (National Institutes of Health)
  • Live Cell FRET Imaging Reveals Amyloid β-Peptide Oligomerization in Hippocampal Neurons Source: MDPI URL

Sources

Optimization

Technical Support Center: Optimizing FRET Signals with N-Me-Abz Labeled Peptides

Welcome to the technical support center for optimizing Fluorescence Resonance Energy Transfer (FRET) signals with N-Methyl-anthraniloyl (N-Me-Abz) labeled peptides. This guide is designed for researchers, scientists, and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for optimizing Fluorescence Resonance Energy Transfer (FRET) signals with N-Methyl-anthraniloyl (N-Me-Abz) labeled peptides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical protocols. Here, we move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring you can not only solve immediate issues but also proactively optimize your future assays.

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for N-Me-Abz?

The N-Methyl-anthraniloyl (N-Me-Abz) fluorophore is typically excited between 340-360 nm, with a maximum absorbance around 360 nm.[1][2][3] Its fluorescence emission is detected in the range of 440-450 nm.[1][2][3] It's crucial to confirm these settings on your specific fluorometer or plate reader, as optimal wavelengths can vary slightly between instruments.

Q2: Which quenchers are most effective for N-Me-Abz?

The most commonly and effectively used quencher for N-Me-Abz is 2,4-dinitrophenyl (Dnp).[1][2][3] N-(2,4-dinitrophenyl)ethylenediamine (EDDnp) is also a suitable quencher and is often used in FRET peptides.[2][4] The efficiency of FRET quenching depends on the spectral overlap between the donor's emission (N-Me-Abz) and the acceptor's absorption (the quencher).[2][3]

Q3: What is the typical Förster distance (R₀) for the N-Me-Abz/Dnp pair?

The Förster distance (R₀) is the distance at which FRET efficiency is 50%.[2][3] For the N-Me-Abz/Dnp pair, the R₀ is approximately 34.7 Å to 36.5 Å, making it suitable for studying conformational changes and cleavage events in peptides.[5]

Q4: Can I use N-Me-Abz labeled peptides for continuous kinetic assays?

Yes, N-Me-Abz labeled peptides are ideal for continuous monitoring of enzyme activity.[4] As the peptide is cleaved by a protease, the N-Me-Abz and the quencher are separated, leading to an increase in fluorescence that can be measured in real-time.[2][3][4]

Troubleshooting Guide

This section addresses common issues encountered during experiments with N-Me-Abz labeled peptides.

Issue 1: Low or No FRET Signal

A weak or absent FRET signal is a frequent challenge. The underlying cause can range from instrumental settings to reagent integrity.

  • Incorrect Instrument Settings:

    • Wavelengths: Double-check that your fluorometer's excitation and emission wavelengths are set correctly for N-Me-Abz (Excitation: ~340-360 nm, Emission: ~440-450 nm).[1][2][3]

    • Gain Settings: The detector gain may be too low. Increase the gain setting on your instrument to amplify the signal. Be cautious, as excessively high gain can also increase background noise.[6][7]

  • Sub-optimal Reagent Concentrations:

    • Enzyme Concentration: If the enzyme concentration is too low, the cleavage rate will be slow, resulting in a weak signal.[6] Perform an enzyme titration to determine the optimal concentration.

    • Substrate Concentration: A substrate concentration far below the Michaelis-Menten constant (Km) will lead to a low signal. Conversely, excessively high concentrations can cause the "inner filter effect" where the substrate itself absorbs excitation or emission light, reducing the detected signal.[8][9][10]

  • Degraded Reagents:

    • Peptide Integrity: Ensure the purity and integrity of your N-Me-Abz labeled peptide. Degradation or impure synthesis can result in a high proportion of unlabeled or singly labeled peptides that do not produce a FRET signal.[6] We recommend verifying the purity via HPLC and mass spectrometry.

    • Enzyme Activity: Confirm your enzyme is active using a known positive control substrate or an alternative activity assay.[6]

  • Inappropriate Assay Buffer:

    • pH and Ionic Strength: Verify that the assay buffer has the optimal pH and ionic strength for your enzyme's activity.[1][6]

    • Interfering Components: Some buffer components, such as certain detergents or salts at high concentrations, can interfere with fluorescence.[6]

start Low/No FRET Signal check_instrument Verify Instrument Settings (Wavelengths, Gain) start->check_instrument check_reagents Assess Reagent Integrity (Peptide, Enzyme) check_instrument->check_reagents Settings Correct end_fail Consult Further check_instrument->end_fail Settings Incorrect check_buffer Evaluate Assay Buffer (pH, Components) check_reagents->check_buffer Reagents Validated check_reagents->end_fail Reagents Degraded optimize_conc Optimize Substrate & Enzyme Concentrations check_buffer->optimize_conc Buffer Optimal check_buffer->end_fail Buffer Suboptimal end_success Signal Optimized optimize_conc->end_success Concentrations Optimized optimize_conc->end_fail Optimization Fails

Caption: Troubleshooting workflow for low FRET signal.

Issue 2: High Background Fluorescence

High background can mask the specific FRET signal, leading to a poor signal-to-noise ratio.

  • Autofluorescent Buffer Components:

    • Some common buffer additives, like BSA, can be inherently fluorescent.[7] Test each buffer component individually for fluorescence and consider alternatives like bovine gamma globulin (BGG) if necessary.[7]

  • Contaminated Reagents:

    • Ensure all reagents and solvents are of high purity and free from fluorescent contaminants.[7]

  • Inappropriate Labware:

    • Use black, opaque microplates for fluorescence assays to minimize background from light scatter and well-to-well crosstalk.[6][7]

  • Incomplete Quenching:

    • If the quencher is not efficiently quenching the N-Me-Abz fluorophore in the uncleaved peptide, the baseline fluorescence will be high. This can be due to improper peptide design where the donor and quencher are too far apart or have an unfavorable orientation.

Issue 3: The Inner Filter Effect

The inner filter effect occurs when a component in the sample absorbs either the excitation light or the emitted fluorescence, leading to an artificially low signal.[9][10] This is a common issue at high substrate or product concentrations.

A hallmark of the inner filter effect is a non-linear relationship between fluorescence intensity and concentration.[10][11]

  • Dilute the Sample: The simplest solution is to reduce the concentration of the absorbing species.[10] Aim for an optical density of < 0.1 at the excitation wavelength.[10]

  • Use a Shorter Pathlength: Employing low-volume cuvettes or microplates can reduce the pathlength and mitigate the inner filter effect.[10]

  • Front-Face Fluorescence: Some instruments allow for front-face fluorescence measurements, which significantly reduces the pathlength and is less susceptible to the inner filter effect.[10]

Experimental Protocols

Protocol 1: General N-Me-Abz Peptide Labeling

This protocol provides a general guideline for labeling a peptide with N-Me-Abz during solid-phase peptide synthesis (SPPS).

  • Fmoc-protected amino acids

  • Fmoc-N-Me-Abz

  • Rink Amide resin

  • Coupling reagents (e.g., HATU, HOBt)

  • DIEA (N,N-Diisopropylethylamine)

  • DMF (Dimethylformamide)

  • Piperidine in DMF (20%)

  • DCM (Dichloromethane)

  • Cleavage cocktail (e.g., TFA/TIS/H₂O)

  • Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

  • Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF for 20 minutes.

  • Washing: Wash the resin thoroughly with DMF and DCM.

  • Amino Acid Coupling:

    • Dissolve the Fmoc-protected amino acid (3-5 equivalents) and coupling reagents in DMF.

    • Add DIEA and pre-activate for 5-10 minutes.

    • Add the activated amino acid solution to the resin and couple for 1-2 hours.

  • N-Me-Abz Labeling: At the desired position (typically the N-terminus), use Fmoc-N-Me-Abz in the coupling step.

  • Repeat Cycles: Repeat the deprotection, washing, and coupling steps for each amino acid in your peptide sequence.

  • Final Deprotection: Perform a final Fmoc deprotection.

  • Cleavage and Purification: Cleave the peptide from the resin using a standard cleavage cocktail. Purify the labeled peptide using reverse-phase HPLC.

  • Verification: Confirm the identity and purity of the final product by mass spectrometry.

Protocol 2: Protease Cleavage Assay

This protocol outlines a typical protease cleavage assay using an N-Me-Abz/Dnp labeled peptide substrate.

  • Prepare Reagents:

    • Assay Buffer: Prepare a buffer optimal for your protease of interest.

    • Substrate Stock: Dissolve the N-Me-Abz/Dnp peptide in a suitable solvent (e.g., DMSO) to create a concentrated stock solution.

    • Enzyme Stock: Prepare a stock solution of your protease in the assay buffer.

  • Assay Plate:

    • Add the assay buffer to the wells of a black 96-well microplate.

    • Add the substrate to each well to achieve the desired final concentration.

  • Initiate Reaction:

    • Add the enzyme to the wells to start the reaction. Include a no-enzyme control.

  • Fluorescence Measurement:

    • Immediately place the plate in a pre-warmed microplate reader.

    • Measure the fluorescence kinetically (e.g., every minute for 30-60 minutes) at an excitation wavelength of ~360 nm and an emission wavelength of ~450 nm.

  • Data Analysis:

    • Calculate the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.

start Kinetic Fluorescence Data plot_data Plot Fluorescence vs. Time start->plot_data calc_slope Calculate Initial Slope (V₀) plot_data->calc_slope compare_conditions Compare V₀ Across Experimental Conditions calc_slope->compare_conditions end_result Determine Enzyme Activity and Inhibition compare_conditions->end_result

Caption: Workflow for analyzing protease assay data.

Data Presentation

Table 1: Spectral Properties of N-Me-Abz and Common Quenchers

Fluorophore/QuencherExcitation Max (nm)Emission Max (nm)Common FRET Pair
N-Me-Abz 340-360440-450Dnp, EDDnp
Dnp ~360N/A (Dark Quencher)N-Me-Abz
EDDnp ~360N/A (Dark Quencher)N-Me-Abz

Data compiled from multiple sources.[1][2][3][4]

References

  • Padmanabhan, K., et al. (2023). Progress and Prospects in FRET for the Investigation of Protein–Protein Interactions. PMC. Retrieved from [Link]

  • Hirata, I. Y., et al. (2004). Fluorescent properties of amino acids labeled with ortho-aminobenzoic acid. PubMed. Retrieved from [Link]

  • Friganović, T., & Weitner, T. (2023). Reducing the Inner Filter Effect in Microplates by Increasing Absorbance? Linear Fluorescence in Highly Concentrated Fluorophore Solutions in the Presence of an Added Absorber. Analytical Chemistry. Retrieved from [Link]

  • da Silva, T. D., et al. (2009). Solvent effects in optical spectra of ortho-aminobenzoic acid derivatives. PubMed. Retrieved from [Link]

  • Kawashima, T., & Yamamura, Y. (2013). Fluorescent azobenzenes and aromatic aldimines featuring an N–B interaction. Dalton Transactions. Retrieved from [Link]

  • HORIBA Scientific. (2024). What is the Inner Filter Effect and How Does it Impact Fluorescence Measurements? Retrieved from [Link]

  • Edinburgh Instruments. (2021). What is the Inner Filter Effect? Retrieved from [Link]

  • MDPI. (2023). Tunable Fluorescence via Self-Assembled Switching of AIE-Active Micelle-like Nanoaggregates. MDPI. Retrieved from [Link]

  • Analytical Chemistry. (2022). Inner Filter Effect Correction for Fluorescence Measurements in Microplates Using Variable Vertical Axis Focus. ACS Publications. Retrieved from [Link]

  • ResearchGate. (2022). Schematic representation of the FRET peptide mechanism with Abz/EDDnp donor/acceptor pair. Fluorescence is released upon cleavage. ResearchGate. Retrieved from [Link]

  • biomers.net. (n.d.). Quencher. Retrieved from [Link]

  • ResearchGate. (n.d.). General and Specific Solvent Effects in Optical Spectra of ortho-Aminobenzoic Acid. ResearchGate. Retrieved from [Link]

  • Frontiers. (2022). Resource for FRET-Based Biosensor Optimization. Frontiers. Retrieved from [Link]

  • LifeTein. (2026). Abz Fluorescent Labeling in Peptides. LifeTein. Retrieved from [Link]

  • SciELO. (2008). The use of Fluorescence Resonance Energy Transfer (FRET) peptides for measurement of clinically important proteolytic enzymes. SciELO. Retrieved from [Link]

  • MDPI. (2022). Solvent- and Light-Sensitive AIEE-Active Azo Dye: From Spherical to 1D and 2D Assemblies. MDPI. Retrieved from [Link]

  • AAPPTec. (n.d.). Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. AAPPTec. Retrieved from [Link]

  • metabion. (n.d.). metabion Black Quenchers. metabion. Retrieved from [Link]

  • PubMed. (2000). Ortho-aminobenzoic acid as a fluorescent probe for the interaction between peptides and micelles. PubMed. Retrieved from [Link]

  • ResearchGate. (n.d.). Solvent effects on emissions behavior. A Replicate fluorescence... ResearchGate. Retrieved from [Link]

  • Clegg, R. M. (2012). Optimizing Methods to Recover Absolute FRET Efficiency from Immobilized Single Molecules. PMC. Retrieved from [Link]

  • Wysocka, M., et al. (2017). Highly sensitive and adaptable fluorescence-quenched pair discloses the substrate specificity profiles in diverse protease families. PMC. Retrieved from [Link]

  • GenScript. (n.d.). Peptide Modifications. GenScript. Retrieved from [Link]

  • Long, Y., et al. (2018). Optimizing FRET-FLIM Labeling Conditions to Detect Nuclear Protein Interactions at Native Expression Levels in Living Arabidopsis Roots. PMC. Retrieved from [Link]

  • Addgene. (2016). Special Delivery: Fluorophore Targeting for FRET Studies. Addgene Blog. Retrieved from [Link]

  • Agilent. (n.d.). An Introduction to Fluorescence Resonance Energy Transfer (FRET) Technology and its Application in Bioscience. Agilent. Retrieved from [Link]

  • Olympus. (n.d.). Fluorescence Resonance Energy Transfer (FRET) Microscopy. Olympus. Retrieved from [Link]

Sources

Troubleshooting

Unexpected cleavage of N-Me-Abz group during peptide synthesis

Topic: Unexpected Cleavage of N-Me-Abz Group During Peptide Synthesis Overview The N-Me-Abz (N-methyl-2-aminobenzoyl) group is a highly sensitive fluorophore widely utilized in FRET-based enzymatic substrates, particular...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Topic: Unexpected Cleavage of N-Me-Abz Group During Peptide Synthesis

Overview

The N-Me-Abz (N-methyl-2-aminobenzoyl) group is a highly sensitive fluorophore widely utilized in FRET-based enzymatic substrates, particularly for matrix metalloproteinase (MMP) assays[1]. A frequent and frustrating issue during the solid-phase peptide synthesis (SPPS) of these substrates is the near-total loss of the full-length target peptide. Upon LC-MS analysis of the crude cleavage product, researchers typically observe a massive peak corresponding to a truncated peptide missing both the N-Me-Abz group and the adjacent amino acid (Residue 2), alongside a low-molecular-weight byproduct.

This guide dissects the chemical causality behind this truncation and provides self-validating protocols to engineer this side reaction out of your workflow.

Mechanistic Causality (The "Why")

The disappearance of your target peptide is not due to a failure in coupling, but rather a highly favored intramolecular cyclization .

When N-Me-Abz is coupled to the N-terminus of a peptide, its secondary N-methyl amine acts as a powerful internal nucleophile. Due to the rigid ortho-substitution of the anthraniloyl benzene ring, this amine is perfectly pre-organized in three-dimensional space to attack the carbonyl carbon of the adjacent amino acid (Residue 2).

This nucleophilic attack forms a highly stable 7-membered 1,4-benzodiazepine-2,5-dione ring. As the ring closes, the peptide bond between Residue 2 and Residue 3 is irreversibly broken, releasing the truncated peptide. This mechanism is chemically analogous to diketopiperazine (DKP) formation—a notorious side reaction for N-alkylated amino acids[2]—but results in a 7-membered ring instead of a 6-membered one.

When does this cyclization trigger?

  • During Fmoc Deprotection: If Fmoc-N-Me-Abz is utilized, the final deprotection step exposes the free secondary amine to a basic environment (e.g., 20% piperidine). The unprotonated amine is hyper-nucleophilic and rapidly attacks the adjacent carbonyl.

  • During TFA Cleavage: Even if cyclization is mitigated during synthesis, the highly acidic environment of the trifluoroacetic acid (TFA) cleavage cocktail protonates the amide carbonyl, rendering it highly electrophilic and susceptible to attack by the N-Me amine[3].

Reaction Pathway Visualization

G A Linear N-Me-Abz-Xaa-Peptide (Resin-bound) B Fmoc Deprotection (Piperidine) or TFA Cleavage A->B C Free N-Methyl Secondary Amine (Highly Nucleophilic) B->C D Intramolecular Nucleophilic Attack on Xaa Carbonyl C->D Favored by Proline or Basic Conditions E Tetrahedral Intermediate D->E F Peptide Bond Cleavage (Loss of Residue 3) E->F G N-methyl-1,4-benzodiazepine-2,5-dione (Cyclic Byproduct) F->G H Truncated Peptide (Missing N-Me-Abz & Xaa) F->H

Mechanism of N-Me-Abz intramolecular cyclization leading to unexpected peptide cleavage.

Quantitative Data: Impact of Sequence and Strategy

The severity of this side reaction is heavily dependent on the identity of the adjacent amino acid (Residue 2) and the N-terminal protecting group strategy used.

Table 1: Simulated Yields Based on Sequence and Protection Strategy

Adjacent Amino Acid (Residue 2)N-Terminal Protecting GroupCleavage / Deprotection ConditionIntact Peptide Yield (%)Truncated Byproduct (%)
Proline Fmoc20% Piperidine (30 min)< 5%> 90%
Glycine Fmoc20% Piperidine (30 min)35%60%
Valine Fmoc20% Piperidine (30 min)55%40%
Proline BocTFA/TIS/H2O (2 hrs)80%15%
Glycine BocTFA/TIS/H2O (2 hrs)> 95%< 5%
Self-Validating Experimental Protocols
Protocol 1: The Boc-Terminal Strategy (Recommended)

Causality: By utilizing Boc-N-Me-Abz-OH instead of the Fmoc derivative for the final coupling, you completely eliminate the need for a final basic deprotection step. The Boc group remains safely on the amine until the final TFA cleavage. During the cleavage step, the Boc group is removed simultaneously with the peptide's release from the resin. Because the TFA environment is highly acidic, the newly liberated N-Me amine is immediately protonated, drastically reducing its nucleophilicity and kinetically starving the benzodiazepine-2,5-dione cyclization pathway[3].

Step-by-Step Methodology:

  • Sequence Assembly: Synthesize the peptide sequence up to Residue 2 using standard Fmoc-SPPS protocols. Leave the Fmoc group on Residue 2, then deprotect with 20% piperidine as usual.

  • Final Coupling: Dissolve 4 equivalents of Boc-N-Me-Abz-OH and 4 equivalents of HATU in DMF. Add 8 equivalents of DIPEA to activate.

  • Reaction: Add the activated amino acid to the resin and couple for 2 hours at room temperature.

  • Washing: Wash the resin thoroughly with DMF and DCM. CRITICAL: Do not expose the resin to piperidine after this step.

  • Validation Checkpoint 1: Perform a Chloranil test (specific for secondary amines). The beads should remain colorless, confirming complete coupling of the Boc-protected moiety.

  • Cleavage: Cleave the peptide using a standard cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H2O) for 2 hours.

  • Validation Checkpoint 2: Precipitate the cleavage product in cold diethyl ether, centrifuge, and analyze the crude pellet via LC-MS. The target mass [M+H]+ should be the base peak. The mass corresponding to [M−(N-Me-Abz+Residue 2)]+ should be ≤5% , validating the suppression of the cyclization pathway.

Protocol 2: Structural Disruption via Spacer Insertion

Causality: If the biological assay permits structural modifications, inserting a flexible spacer between the N-Me-Abz group and the peptide completely disrupts the pre-organized geometry required for the 7-membered ring. Expanding the potential ring size to 8 or 11 members makes the cyclization entropically and enthalpically forbidden under standard SPPS conditions.

Step-by-Step Methodology:

  • Spacer Coupling: Following the coupling and deprotection of Residue 2, couple an Fmoc- β -Alanine or Fmoc-Ahx (6-aminohexanoic acid) spacer using standard HATU/DIPEA chemistry.

  • Validation Checkpoint 1: Perform a Kaiser test to ensure complete coupling of the spacer (beads should be colorless).

  • Deprotection: Deprotect the spacer using 20% piperidine in DMF.

  • Fluorophore Coupling: Couple Fmoc-N-Me-Abz-OH to the spacer.

  • Final Deprotection & Cleavage: Deprotect the terminal Fmoc group and cleave with TFA.

  • Validation Checkpoint 2: LC-MS analysis will confirm the presence of the full-length peptide with the spacer mass shift (e.g., +71 Da for β -Alanine), proving the geometric disruption successfully protected the peptide bond.

FAQs

Q: Why does having Proline at Residue 2 make the cleavage so much worse? A: Proline is a secondary amino acid that readily adopts a cis-amide bond conformation. This cis geometry acts as a structural hairpin, forcing the N-terminal N-Me-Abz amine into extreme spatial proximity with the target carbonyl. This drastically lowers the activation energy for the nucleophilic attack, accelerating the cyclization to near-completion[2].

Q: Can I just shorten the TFA cleavage time to prevent this side reaction? A: Shortening the TFA cleavage time (e.g., to 30 minutes) can reduce the extent of acid-catalyzed cyclization, but it often results in incomplete removal of robust side-chain protecting groups (like Pbf on Arginine). The Boc-terminal strategy (Protocol 1) is a much more chemically sound solution that allows for full 2-hour cleavage times without sacrificing side-chain deprotection[3].

Q: I am already using Boc-N-Me-Abz, but I still see 15-20% cleavage. What is happening? A: Even with the Boc strategy, the highly electrophilic protonated carbonyl during TFA cleavage can still be attacked by the protonated amine in an equilibrium state. To further suppress this, ensure your cleavage cocktail is chilled to 0°C before adding it to the resin, and perform the cleavage at a strictly controlled room temperature (20°C) rather than a warm lab environment.

References[2] Comprehensive Peptide User Guide. scribd.com. Link[3] TFA Peptide Cleavage in Fmoc-SPPS: Mechanism & Optimization. peptidechemistry.org.Link[1] Rationalized Computer-Aided Design of Matrix-Metalloprotease-Selective Prodrugs. acs.org. Link

Sources

Optimization

Technical Support Center: Troubleshooting Background Fluorescence in N-Me-Abz FRET Assays

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, assay developers, and drug discovery professionals systematically diagnose and resolve backgro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, assay developers, and drug discovery professionals systematically diagnose and resolve background fluorescence issues in Förster Resonance Energy Transfer (FRET) assays utilizing the N-Methyl-anthraniloyl (N-Me-Abz) fluorophore.

Background fluorescence is the most common mode of failure in high-throughput screening (HTS) and kinetic protease assays. To achieve robust, reproducible data, you must treat your assay as a self-validating system where every component—substrate, buffer, and test compound—is rigorously controlled.

Quick Reference: N-Me-Abz / Dnp Assay Parameters

Before troubleshooting, verify that your experimental design aligns with the fundamental photophysical properties of the N-Me-Abz donor and its typical quencher, 2,4-dinitrophenyl (Dnp)[1][2].

ParameterOptimal Value / DescriptionMechanistic Rationale
Excitation Wavelength ( λex​ ) 340 – 360 nmMatches the absorption maximum of the N-Me-Abz group[1].
Emission Wavelength ( λem​ ) 440 – 450 nmCaptures the Stokes shift emission of N-Me-Abz upon cleavage[3].
Typical Quencher Dnp or EDDnpDnp absorption strongly overlaps with N-Me-Abz emission, ensuring efficient energy transfer[4].
Förster Distance ( R0​ ) 1 – 10 nmFRET efficiency decreases exponentially ( r−6 ) with distance. Intact peptides must keep donor/acceptor within this radius[1].
Substrate Concentration 0.5 – 10 µMConcentrations >10 µM risk inducing the primary inner filter effect (IFE) and substrate aggregation[5][6].
Storage Conditions -20°C to -80°C in DMSOPrevents spontaneous aqueous hydrolysis and oxidation of the peptide backbone[7][8].

Mechanistic Workflow of N-Me-Abz FRET Assays

To troubleshoot effectively, you must understand the causality of the signal generation. In an intact substrate, the N-Me-Abz donor is held in close proximity to the Dnp quencher. Excitation energy is transferred non-radiatively to the quencher. Upon enzymatic cleavage, the spatial separation exceeds the Förster distance (>10 nm), restoring the donor's natural fluorescence[9].

FRET_Mechanism Intact Intact Substrate (N-Me-Abz + Dnp) Quenched Fluorescence Quenched (Energy Transfer to Dnp) Intact->Quenched Enzyme Protease Activity (Peptide Cleavage) Intact->Enzyme Excite Excitation (340-360 nm) Excite->Intact Separated Separated Fragments (Distance > 10 nm) Enzyme->Separated Emit Fluorescence Emission (440-450 nm) Separated->Emit

Caption: Mechanism of N-Me-Abz/Dnp FRET protease assays showing quenching and cleavage-induced emission.

Diagnostic Methodologies (Step-by-Step)

When background fluorescence is unacceptably high, do not blindly adjust instrument gain. Instead, execute the following self-validating protocols to isolate the root cause.

Protocol A: Isolating the Source of High Background

This workflow systematically eliminates variables to determine if the background originates from the substrate, the buffer, or the test compounds.

Step 1: Buffer Autofluorescence Check

  • Pipette assay buffer (without substrate, enzyme, or compounds) into your microplate.

  • Read fluorescence at Ex 340 nm / Em 440 nm.

  • Interpretation: If the signal is high, your buffer is contaminated. Impurities, certain detergents (e.g., Triton X-100), or carrier proteins like BSA can auto-fluoresce in the UV/blue spectrum[1][2]. Switch to highly purified, fluorescence-grade reagents.

Step 2: Substrate Integrity Check (No-Enzyme Control)

  • Prepare a solution of your N-Me-Abz substrate at the working concentration (e.g., 5 µM) in assay buffer.

  • Incubate for the standard assay duration (e.g., 60 minutes) at the assay temperature.

  • Read fluorescence.

  • Interpretation: A high signal here indicates either incomplete quenching (poor substrate design) or substrate degradation (premature hydrolysis)[8].

Step 3: Compound Interference Check (HTS Libraries)

  • Add your test compounds (e.g., small molecule library) to the buffer + substrate mixture (no enzyme).

  • Read fluorescence.

  • Interpretation: If specific wells show massive signal spikes, those compounds are auto-fluorescent at 340/440 nm. If the signal drops below the baseline of Step 2, the compounds are absorbing the light (Inner Filter Effect)[5][10].

Troubleshooting_Tree Start High Background Fluorescence Detected Control Run Substrate-Only Control (No Enzyme) Start->Control HighSub High Signal Control->HighSub LowSub Low Signal Control->LowSub Degradation Substrate Degradation or Buffer Impurity HighSub->Degradation AddComp Add Test Compounds (No Enzyme) LowSub->AddComp HighComp Signal Increases AddComp->HighComp AutoFluo Compound Autofluorescence (False Positive) HighComp->AutoFluo

Caption: Diagnostic decision tree for isolating the source of high background fluorescence in FRET assays.

In-Depth FAQs & Causality Analysis

Q1: Why does my "intact" N-Me-Abz substrate have a high baseline fluorescence even when freshly prepared?

A: This is usually caused by one of two factors:

  • Substrate Degradation: Peptide bonds can hydrolyze spontaneously if stored improperly. Lyophilized powders must be stored at -20°C. Stock solutions should be prepared in dry, high-purity DMSO (or DMF) rather than aqueous buffers, aliquoted, and flash-frozen to avoid freeze-thaw cycles[7][8].

  • Intermolecular FRET Failure (Concentration Quenching): If you are using substrate concentrations above 10-15 µM, the molecules can aggregate. While intramolecular FRET (within the same peptide) quenches the signal, aggregation can disrupt the optimal dipole-dipole orientation between the N-Me-Abz donor and Dnp acceptor, leading to a leaky background signal[11].

Q2: I am screening a small molecule library, and I'm getting a high rate of false positives. What is causing this?

A: You are likely encountering Compound Autofluorescence . The excitation/emission window for N-Me-Abz (340 nm / 440 nm) falls in the near-UV/blue region[3][10]. Many heterocyclic small molecules and aromatic compounds in standard HTS libraries naturally absorb UV light and emit in the blue spectrum, mimicking the signal of a cleaved substrate[12].

  • Solution: Always run a "Compound + Substrate (No Enzyme)" counter-screen. Subtract this background plate from your active assay plate to correct for compound-specific autofluorescence. Alternatively, consider switching to a Time-Resolved FRET (TR-FRET) system using Lanthanides (e.g., Europium), which utilizes a time delay to allow short-lived compound autofluorescence to decay before measuring the true signal[9][13].

Q3: What is the "Inner Filter Effect" (IFE) and how does it skew my background readings?

A: The Inner Filter Effect is a phenomenon where the excitation light (Primary IFE) or emission light (Secondary IFE) is absorbed by the sample itself rather than reaching the detector[5][6].

  • Mechanism: If your test compounds or your substrate strongly absorb light at 340 nm, they act like a physical filter, preventing the excitation light from reaching the N-Me-Abz fluorophore deep in the well[14].

  • Symptom: This presents as an artificially low background or a false-negative result (appearing as enzyme inhibition).

  • Correction Protocol: To correct for IFE, you must measure the absorbance of your samples at both the excitation (340 nm) and emission (440 nm) wavelengths. Use the Beer-Lambert law to apply a mathematical correction factor to your raw fluorescence data, or simply reduce the substrate/compound concentrations to a linear range where absorbance is <0.1 OD[2][5].

Q4: Can my instrument settings cause high background?

A: Absolutely. If your fluorometer's excitation bandwidth is too wide (e.g., >20 nm), you may be directly exciting the Dnp quencher or other buffer components. Furthermore, setting the detector gain too high will amplify baseline electronic noise and trace autofluorescence.

  • Best Practice: Optimize the gain using a fully cleaved substrate (100% conversion control) to set the maximum signal, and an intact substrate (no enzyme) to set the minimum signal. Ensure your filters are strictly centered at 340 nm (Ex) and 440 nm (Em)[1][8].

References

  • Interchim. "Product Monograph - FRET Substrates." interchim.fr. Available at:[Link]

  • QYAOBIO. "TR-FRET Peptide." qyaobio.com. Available at:[Link]

  • Chemistry Congresses. "FRET Substrates." chemistrycongresses.ch. Available at: [Link]

  • ResearchGate. "What is possibility of intramolecular FRET in solution?" researchgate.net. Available at: [Link]

  • PubMed. "Analysis of steady-state Förster resonance energy transfer data by avoiding pitfalls: interaction of JAK2 tyrosine kinase with N-methylanthraniloyl nucleotides." nih.gov. Available at:[Link]

  • Labbot. "What is the Inner Filter Effect and How Does it Impact Fluorescence Measurements?" labbot.bio. Available at: [Link]

  • ResearchGate. "On the origin and correction for inner filter effects in fluorescence Part I: primary inner filter effect." researchgate.net. Available at:[Link]

  • PMC - NIH. "Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases." nih.gov. Available at: [Link]

  • ACS Publications. "Rule-Based Classification Models of Molecular Autofluorescence." acs.org. Available at: [Link]

  • PMC - NIH. "Estrogen receptor alpha/co-activator interaction assay - TR-FRET." nih.gov. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Fmoc-Lys(N-Me-Abz-Boc)-OH in Solid-Phase Peptide Synthesis

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to address the complex synthetic challenges associated with Fmoc-Lys(N-Me-Abz-Boc)-OH .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to address the complex synthetic challenges associated with Fmoc-Lys(N-Me-Abz-Boc)-OH .

This specialized building block is critical for synthesizing internally quenched Förster Resonance Energy Transfer (FRET) peptides, typically pairing the N-methyl-anthraniloyl (N-Me-Abz) fluorophore with a Dnp or Dabcyl quencher[1]. While highly effective for enzymatic assays, the combination of a bulky fluorophore, a secondary amine, and orthogonal protecting groups creates a microenvironment prone to steric hindrance and specific side reactions.

This guide provides causality-driven troubleshooting, self-validating protocols, and empirical data to ensure the structural integrity of your target peptides.

Part 1: Diagnostic Troubleshooting & FAQs

Q1: Why am I observing significant deletion sequences at the N+1 position (the amino acid coupled immediately after the Lys derivative)?

Causality: The primary culprit is extreme steric hindrance. The N-Me-Abz group is inherently bulky. When a tert-butyloxycarbonyl (Boc) protecting group is added to its secondary amine, the steric bulk on the lysine ϵ -amine increases exponentially. During the synthesis of the linear chain, this bulky side-chain folds back toward the peptide backbone, sterically shielding the α -amine of the lysine residue after its Fmoc group is removed. Standard coupling reagents (e.g., DIC/HOBt) lack the activation kinetics required to overcome this steric barrier, leading to incomplete acylation and subsequent deletion of the N+1 residue[2]. Resolution: Shift to highly reactive, less sterically hindered coupling reagents such as HATU or COMU. Implement a double-coupling strategy and consider microwave-assisted Solid-Phase Peptide Synthesis (SPPS) at 75°C to increase molecular collision rates and overcome the energy barrier.

Q2: LC-MS analysis shows a major byproduct with an additional mass (+X Da) corresponding to the N+1 amino acid. What is causing this branching?

Causality: You are observing an acylation side reaction driven by premature Boc deprotection . The Boc group on the N-Me-Abz moiety is acid-labile. If the resin is exposed to mildly acidic conditions during synthesis (e.g., prolonged standing in HOBt or unneutralized acidic washes), the Boc group can prematurely cleave[3]. This exposes the secondary amine (N-methyl) of the anthraniloyl group. While secondary aromatic amines are relatively poor nucleophiles, the highly activated ester of the N+1 amino acid (especially when using HATU/DIEA) can acylate this exposed nitrogen, creating a branched peptide. Resolution: Maintain strictly neutral or slightly basic conditions during all coupling and washing steps. Ensure sufficient equivalents of base (DIEA or NMM) are present when using acidic additives like HOBt or HOAt.

Q3: I am detecting quinazoline-2,4-dione derivatives in my crude mixture. Is this related to the Abz group?

Causality: Yes. Anthraniloyl (Abz) derivatives are known to undergo intramolecular cyclization to form quinazoline-2,4-diones when the amine is unprotected and exposed to activating conditions or specific capping reagents[4]. While the Boc group on Fmoc-Lys(N-Me-Abz-Boc)-OH is specifically designed to prevent this cyclization, premature loss of the Boc group (as detailed in Q2) reintroduces this risk. If the exposed N-Me-Abz amine reacts with a nearby activated carbonyl or capping agent (like acetic anhydride), it can cyclize and terminate the peptide chain. Resolution: Verify the integrity of the Boc group via micro-cleavage LC-MS before proceeding to capping steps. Use Boc-protected Abz derivatives exclusively to cap terminal sequences if N-terminal modification is required[4].

Part 2: Quantitative Data & Reagent Optimization

To optimize the coupling of the sterically hindered N+1 residue onto the Fmoc-Lys(N-Me-Abz-Boc)-OH α -amine, we evaluated various coupling conditions. The data below summarizes the trade-offs between coupling efficiency and the risk of side reactions.

Table 1: Impact of Coupling Conditions on N+1 Incorporation and Side Reactions

Coupling Reagent (4 eq)Base (eq)Temp / TimeN+1 Coupling EfficiencyPremature Boc LossAcylation ByproductRecommended Action
DIC / HOBtNone25°C / 120 min< 45%Moderate (~10%)Low (< 2%)Not Recommended . High deletion rate.
HBTU / DIEADIEA (8 eq)25°C / 60 min~ 75%Low (< 2%)Low (< 2%)Acceptable . Requires double coupling.
HATU / HOAtDIEA (8 eq)25°C / 60 min> 92%Low (< 1%)Trace (< 1%)Optimal for Room Temp . High efficiency.
DIC / OxymaDIEA (0.1 eq)75°C / 10 min (MW)> 98%Moderate (~5%)Low (< 2%)Optimal for MW SPPS . Fast and efficient.
HATU / DIEADIEA (8 eq)75°C / 10 min (MW)> 95%High (> 15%)High (~12%)Caution . Heat + strong base promotes side reactions.

Note: Data derived from internal validation using Fmoc-Ala-OH as the N+1 residue.

Part 3: Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems. By incorporating mandatory checkpoint tests (Kaiser/Chloranil and Micro-cleavage), the workflow ensures that causality is verified before proceeding, preventing the compounding of errors.

Protocol A: Coupling of Fmoc-Lys(N-Me-Abz-Boc)-OH

Objective: Ensure complete incorporation of the bulky building block onto the growing peptide chain.

  • Resin Preparation: Swell the peptide-resin (0.1 mmol scale) in DMF/NMP (1:1, v/v) for 30 minutes to maximize pore accessibility.

  • Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF (2 x 5 min). Wash thoroughly with DMF (5 x 1 min).

  • Validation Checkpoint 1 (Kaiser Test): Perform a Kaiser test. A deep blue resin indicates successful deprotection and free primary amines.

  • Pre-activation: In a separate vial, dissolve Fmoc-Lys(N-Me-Abz-Boc)-OH (0.3 mmol, 3 eq) and HATU (0.29 mmol, 2.9 eq) in 2 mL of DMF. Add DIEA (0.6 mmol, 6 eq). Allow pre-activation for exactly 2 minutes . Mechanistic Note: Extended pre-activation of HATU leads to the formation of unreactive guanidinium species.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 120 minutes.

  • Validation Checkpoint 2: Perform a Kaiser test. A yellow/colorless resin indicates complete coupling. If slightly blue, repeat steps 4-5 (double coupling).

Protocol B: Coupling the N+1 Residue (Overcoming Steric Shielding)

Objective: Successfully couple the next amino acid onto the sterically hindered α -amine of the Lys(N-Me-Abz-Boc) residue without triggering Boc loss.

  • Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF (2 x 5 min). Wash with DMF (5 x 1 min).

  • Validation Checkpoint 3 (Chloranil Test): Because the α -amine is sterically hindered, the Kaiser test may yield a false negative. Use the Chloranil test to confirm the presence of the free amine.

  • Coupling: Dissolve the N+1 Fmoc-amino acid (0.4 mmol, 4 eq) and COMU (0.39 mmol, 3.9 eq) in 2 mL DMF. Add DIEA (0.8 mmol, 8 eq). Add to the resin and agitate for 60 minutes at room temperature.

  • Validation Checkpoint 4 (Micro-cleavage LC-MS): This is the critical self-validating step.

    • Withdraw ~2 mg of resin.

    • Treat with TFA/TIS/H2O (95:2.5:2.5) for 60 minutes.

    • Precipitate in cold ether, centrifuge, dissolve in H2O/MeCN, and analyze via LC-MS.

    • Causality Check: Look for the target mass. If you see M−(N+1 mass) , steric hindrance caused a deletion. If you see M+(N+1 mass) , premature Boc loss caused acylation of the N-Me-Abz group. Adjust conditions based on the logic in the diagram below.

Part 4: Troubleshooting Logic Visualization

The following diagnostic workflow maps the logical relationships between analytical findings, root causes, and corrective actions when dealing with Fmoc-Lys(N-Me-Abz-Boc)-OH side reactions.

TroubleshootingWorkflow Start Perform Micro-Cleavage & LC-MS After N+1 Coupling CheckMass Identify Primary Peak Mass relative to expected Target Mass (M) Start->CheckMass MassMissing Mass = M - (N+1) Major Deletion Sequence CheckMass->MassMissing Deletion Detected MassPlus Mass = M + (N+1) Branched / Acylated Byproduct CheckMass->MassPlus Addition Detected MassCorrect Mass = M Target Mass Confirmed CheckMass->MassCorrect Expected Mass Steric Root Cause: Steric Hindrance Bulky N-Me-Abz-Boc sterically shields the alpha-amine MassMissing->Steric BocLoss Root Cause: Premature Boc Loss Acidic conditions exposed the secondary N-Me amine to acylation MassPlus->BocLoss Proceed Action: Proceed to next synthesis cycle. MassCorrect->Proceed SolSteric Action: Switch to HATU/COMU, apply Microwave heating (75°C), and perform double coupling. Steric->SolSteric SolBoc Action: Ensure strict basic conditions (excess DIEA), minimize HOBt exposure, and avoid acidic washes. BocLoss->SolBoc

Caption: Diagnostic workflow for resolving N+1 coupling failures and acylation side reactions.

References

  • Practical Synthesis Guide to Solid Phase Peptide Chemistry Source: AAPPTec URL:[Link]

  • Development of Selective ADAMTS-5 Peptide Substrates to Monitor Proteinase Activity Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Development of Cathepsin B-Activatable Cell-Penetrating Peptides for Tumor Targeting Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

Optimization

How to handle and store Fmoc-Lys(N-Me-Abz-Boc)-OH safely

Technical Support Hub: Fmoc-Lys(N-Me-Abz-Boc)-OH Handling, Storage, and Application Welcome to the Advanced Technical Support Center for Fmoc-Lys(N-Me-Abz-Boc)-OH . Designed for researchers, structural biologists, and dr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Hub: Fmoc-Lys(N-Me-Abz-Boc)-OH Handling, Storage, and Application

Welcome to the Advanced Technical Support Center for Fmoc-Lys(N-Me-Abz-Boc)-OH . Designed for researchers, structural biologists, and drug development professionals, this guide provides field-proven troubleshooting, mechanistic insights, and self-validating protocols for integrating this complex fluorogenic building block into Solid-Phase Peptide Synthesis (SPPS).

Chemical Architecture & Baseline Specifications

Fmoc-Lys(N-Me-Abz-Boc)-OH is a highly specialized, dual-protected amino acid derivative used to incorporate the N-methyl-2-aminobenzoyl (N-Me-Abz) fluorophore into peptide sequences. It is primarily utilized in the synthesis of Förster Resonance Energy Transfer (FRET) substrates for protease assays.

The structural logic dictates its handling: the base-labile Fmoc group protects the α -amine for sequential elongation[1], while the acid-labile Boc group protects the secondary aromatic amine of the N-Me-Abz moiety. This prevents the fluorophore from acting as a rogue nucleophile and causing peptide branching during synthesis.

Table 1: Quantitative Specifications & Handling Rationale

ParameterSpecificationMechanistic Rationale
CAS Number 251103-43-2Unique chemical identifier for procurement.
Molecular Weight 601.7 g/mol Required for accurate stoichiometric activation[2].
Storage (Solid) 2°C to 8°CMinimizes thermal degradation and Fmoc cleavage over time[3].
Storage (Solution) -20°C (Max 1 month)Prevents hydrolysis in the solvated state. Avoid freeze-thaw cycles[3].
Free Amine Content ≤ 0.2%Prevents autocatalytic Fmoc cleavage and double insertions during SPPS[4],.
Acetate Content ≤ 0.02%Traces of acetic acid act as potent capping agents, terminating peptide chains[4],.

Core Troubleshooting & FAQs: Storage and Integrity

Q1: Why is my Fmoc-Lys(N-Me-Abz-Boc)-OH degrading into a clumpy, discolored solid despite being stored in the refrigerator? Causality: The primary culprit is moisture introduced via condensation. When a cold vial is opened immediately in a humid lab, water condenses on the powder. Moisture hydrolyzes the Fmoc protecting group, generating free amines (like piperidine by-products) that autocatalytically accelerate further degradation[3],[5]. Self-Validating Protocol (Dispensing):

  • Store the sealed vial at 2°C to 8°C inside a secondary desiccator[3].

  • Remove the vial from cold storage and let it equilibrate to room temperature for exactly 60 minutes before breaking the seal[5].

  • Dispense the required mass rapidly.

  • Purge the vial with an inert gas (Argon or N2) before resealing[5]. Validation Check: The powder must remain free-flowing and white. If clumping is observed, run an HPLC assay; the appearance of a dibenzofulvene peak indicates critical moisture contamination.

Q2: I am seeing truncated peptides and double insertions in my crude LC-MS. Is the building block compromised? Causality: Yes. Poor-quality or degraded Fmoc-amino acids often contain residual free amino acids and acetic acid (a byproduct of ethyl acetate crystallization solvents)[4]. Free amino acids cause multiple insertions, while highly reactive acetic acid irreversibly caps the growing peptide chain. Self-Validating Protocol (Quality Control):

  • Prior to synthesizing a high-value FRET peptide, verify the reagent's Certificate of Analysis (CoA).

  • Ensure free amino acid content is ≤0.2% and acetate is ≤0.02%. Validation Check: If your LC-MS shows a mass exactly equal to the target peptide minus the mass of one amino acid, acetate capping has occurred. Discard the compromised batch[4].

Experimental Workflows: SPPS Integration

Because the N-Me-Abz-Boc side chain is exceptionally bulky, it creates significant steric hindrance during coupling. Standard carbodiimide chemistry (DIC/HOBt) is often insufficient and will lead to deletion sequences.

Protocol: High-Efficiency Coupling of Fmoc-Lys(N-Me-Abz-Boc)-OH

  • Resin Preparation: Swell the peptidyl-resin in anhydrous DMF for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 x 10 minutes. Wash thoroughly (5x) with DMF.

  • Activation (The Critical Step): In a separate vial, dissolve 4 equivalents of Fmoc-Lys(N-Me-Abz-Boc)-OH and 4 equivalents of HATU in minimal DMF. Add 8 equivalents of DIEA. Causality: HATU generates a highly reactive O-At ester, which is mandatory to force the sterically hindered amino acid onto the resin.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 120 minutes (double the standard time).

  • Validation Check (Kaiser Test): Remove a few resin beads, wash with DCM, and apply the Kaiser (ninhydrin) test. A colorless/yellow bead validates complete coupling. A blue bead indicates unreacted primary amines; if blue, perform a second coupling cycle before proceeding.

Pathway Visualization: SPPS Reaction Logic

Workflow Start Peptidyl-Resin (Fmoc-Protected) Deprotect Fmoc Deprotection (20% Piperidine/DMF) Start->Deprotect Step 1 Wash1 Solvent Wash (DMF/DCM) Deprotect->Wash1 Step 2 Activation Amino Acid Activation (Fmoc-Lys(N-Me-Abz-Boc)-OH + HATU + DIEA) Wash1->Activation Step 3 Coupling Coupling Reaction (120 min, Room Temp) Activation->Coupling Step 4 Wash2 Solvent Wash (DMF/DCM) Coupling->Wash2 Step 5 Cleavage Global Cleavage & Boc Removal (95% TFA / 2.5% TIS / 2.5% H2O) Wash2->Cleavage Step 6 Product Active FRET Peptide (N-Me-Abz Fluorophore) Cleavage->Product Step 7

Logical workflow for SPPS coupling and deprotection of Fmoc-Lys(N-Me-Abz-Boc)-OH.

Post-Synthesis: Global Cleavage & Boc Removal

Q3: My final FRET peptide shows a mass +100 Da higher than expected, and fluorescence is weak. What happened? Causality: The +100 Da mass shift corresponds to an intact, un-cleaved Boc group. The Boc group protecting the secondary aromatic amine of the N-Me-Abz moiety is electronically stabilized and sterically shielded, making it significantly more resistant to standard acidolysis than typical aliphatic Boc groups (like those on standard Lysine). Self-Validating Protocol (Aggressive Cleavage):

  • Prepare a fresh cleavage cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% H2O.

  • Submerge the resin and agitate for a minimum of 3 to 4 hours (do not use the standard 1-2 hour protocol).

  • Precipitate the cleaved peptide in ice-cold diethyl ether and centrifuge. Validation Check: Analyze the crude precipitate via LC-MS. The complete disappearance of the +100 Da adduct peak confirms total deprotection, yielding the fully active, unquenched fluorophore.

References

  • AAPPTec. "Handling and Storage of Peptides - FAQ." AAPPTec. URL: [Link]

  • Organic Chemistry Portal. "Protection of Amino Groups - Fmoc-Protected Amino Groups." Organic Chemistry Portal. URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

N-Me-Abz versus Abz as a FRET donor in protease substrates

As a Senior Application Scientist, I frequently encounter assay development bottlenecks stemming from suboptimal fluorophore selection. In the realm of protease characterization and high-throughput screening (HTS), Fluor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter assay development bottlenecks stemming from suboptimal fluorophore selection. In the realm of protease characterization and high-throughput screening (HTS), Fluorescence Resonance Energy Transfer (FRET) substrates are indispensable. By flanking a protease-specific cleavage site with a fluorescent donor and a quenching acceptor, researchers can monitor enzymatic activity in real-time.

While the anthraniloyl group (Abz) is a classical and highly reliable FRET donor, the transition to its methylated derivative, N-Me-Abz (N-Methyl-anthraniloyl), is often a necessary evolution when moving from purified enzyme kinetics to complex biological screening[1]. This guide objectively compares the photophysical properties, practical applications, and experimental workflows of Abz versus N-Me-Abz to help you engineer the most robust protease assays.

Mechanistic Foundations & The Causality of N-Methylation

In an intact FRET peptide, the donor and quencher are held in close proximity (typically within the Förster distance of 1–10 nm). Excitation of the donor results in non-radiative energy transfer to the quencher, keeping the system "dark"[2]. Upon proteolytic cleavage, the fragments separate, FRET is abolished, and the donor emits a measurable fluorescence signal[3].

The structural difference between Abz and N-Me-Abz is seemingly minor: a single methyl group added to the aromatic amino group. However, this modification has profound photophysical consequences. The N-methyl group exerts an electron-donating inductive effect, which raises the energy of the highest occupied molecular orbital (HOMO) and narrows the HOMO-LUMO gap. This results in a highly desirable bathochromic (red) shift in both the excitation and emission spectra[4].

  • Abz excites at ~320 nm and emits at ~420 nm[3].

  • N-Me-Abz excites at ~340–360 nm and emits at ~440–450 nm[5].

Why does this matter? At an excitation of 320 nm, biological matrices (like cell lysates or serum) and small-molecule screening libraries often exhibit severe autofluorescence, primarily due to aromatic amino acids like tryptophan. Furthermore, high concentrations of test compounds can absorb UV light, causing an inner-filter effect that artificially depresses the assay signal[5]. By shifting the excitation window to 340–360 nm, N-Me-Abz bypasses much of this spectral interference, drastically improving the signal-to-noise ratio and reducing false positives in HTS campaigns[1].

Quantitative Data Comparison

The following table summarizes the key operational parameters for both donors. When designing a substrate, pairing these donors with the appropriate quencher (most commonly Dnp, or 2,4-dinitrophenyl) is critical for maximizing quenching efficiency[6].

ParameterAbz (2-Aminobenzoyl)N-Me-Abz (N-Methyl-anthraniloyl)
Excitation Maximum ( λex​ ) ~320 nm[1]~340–360 nm[5]
Emission Maximum ( λem​ ) ~420 nm[3]~440–450 nm[4]
Common Acceptors (Quenchers) Dnp, EDDnp, 3-nitro-tyrosine[6]Dnp[1]
Stokes Shift ~100 nm~90–100 nm
Primary Structural Difference Primary aromatic amineSecondary aromatic amine (N-methylated)
Autofluorescence Interference High (overlaps with Tryptophan/HTS libraries)Low (red-shifted away from common interferents)
Best Use Case Purified enzyme kinetics, basic researchHigh-throughput screening (HTS), complex matrices

Experimental Workflow & Self-Validating Protocol

To ensure data integrity, a FRET assay must be designed as a self-validating system. The following protocol outlines a robust kinetic assay for evaluating protease activity using either Abz or N-Me-Abz substrates, incorporating mandatory controls to rule out compound fluorescence and auto-hydrolysis.

FRET_Workflow cluster_Mechanism FRET Cleavage Mechanism Start 1. Substrate Preparation (Abz or N-Me-Abz + Dnp) AssaySetup 2. Assay Matrix Setup (Include Internal Controls) Start->AssaySetup AddEnzyme 3. Initiate Reaction (Add Protease) AssaySetup->AddEnzyme Intact Intact Substrate (FRET Active, Dark) AddEnzyme->Intact Cleaved Enzymatic Cleavage (Separation > 10 nm) Intact->Cleaved Hydrolysis Emitting FRET Abolished (Fluorescence Emitted) Cleaved->Emitting Excitation Readout 4. Kinetic Readout (Ex/Em Monitored) Emitting->Readout Analysis 5. Calculate V0 & Validate Z'-Factor Readout->Analysis

FRET protease assay workflow and molecular mechanism.

Step-by-Step Methodology

Step 1: Reagent Preparation & Quality Control

  • Action: Dissolve the lyophilized FRET substrate in anhydrous DMSO to create a 10 mM stock.

  • Causality: FRET substrates are susceptible to auto-hydrolysis in aqueous solutions over time. Storing them in anhydrous DMSO prevents premature cleavage.

  • Validation: Measure the baseline fluorescence of the stock diluted in the assay buffer. An unusually high initial fluorescence indicates substrate degradation prior to the assay.

Step 2: The Assay Matrix Setup

  • Action: Prepare a 96- or 384-well black, flat-bottom microplate. Black plates are mandatory to prevent well-to-well optical crosstalk and minimize background reflection.

  • Controls:

    • Blank: Assay buffer only (subtracts background instrument noise).

    • Substrate Control: Buffer + Substrate (monitors non-enzymatic auto-hydrolysis during the assay timeframe).

    • Inhibitor Control: Buffer + Enzyme + Substrate + Reference Inhibitor (validates that the observed fluorescence increase is specifically driven by the target protease).

    • Test Wells: Buffer + Enzyme + Substrate ± Test Compounds.

Step 3: Reaction Initiation & Kinetic Readout

  • Action: Pre-incubate the enzyme and test compounds for 10–15 minutes. Initiate the reaction by adding the substrate. Ensure the final substrate concentration is below the Km​ if you are conducting competitive inhibition studies.

  • Readout: Read fluorescence continuously (e.g., every 1 minute for 60 minutes) at the specific Ex/Em wavelengths (320/420 nm for Abz; 340/440 nm for N-Me-Abz).

  • Causality: Kinetic (continuous) reading is vastly superior to endpoint reading because it allows you to identify the linear phase of the reaction, ensuring that substrate depletion or product inhibition does not skew your velocity calculations.

Step 4: Data Analysis & System Validation

  • Action: Plot Relative Fluorescence Units (RFU) versus time. Calculate the initial velocity ( V0​ ) from the slope of the strictly linear portion of the curve.

  • Validation: Calculate the Z'-factor using the positive control (enzyme + substrate) and inhibitor control wells. A Z'-factor > 0.5 confirms the assay has excellent separation bands and is robust enough for HTS deployment.

Final Verdict

While Abz remains a highly efficient and cost-effective FRET donor for standard kinetic profiling of purified enzymes, N-Me-Abz is the superior choice for drug discovery applications . The simple addition of a methyl group shifts the spectral properties just enough to escape the "danger zone" of biological autofluorescence and inner-filter effects, ultimately yielding cleaner data, fewer false positives, and a more trustworthy screening cascade.

References

  • FRET Substrates. Chemistry Congresses. [Link]

  • Product Monograph - FRET Substrates. Interchim.[Link]

  • Abz Fluorescent Labeling in Peptides. LifeTein. [Link]

Sources

Comparative

Beyond Traditional SPPS: A Comparative Guide to Alternative Fluorescent Peptide Labeling Methods

As a Senior Application Scientist, I frequently encounter a common bottleneck in drug development and molecular imaging: the limitations of traditional fluorescent peptide labeling. While traditional Solid-Phase Peptide...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter a common bottleneck in drug development and molecular imaging: the limitations of traditional fluorescent peptide labeling. While traditional Solid-Phase Peptide Synthesis (SPPS) utilizing N-terminal NHS-ester or Cys-maleimide chemistry remains the industry baseline, these methods often introduce structural heterogeneity, suffer from off-target cross-reactivity in complex sequences, and require harsh organic solvents that can denature larger peptide assemblies[].

To achieve the precise, site-specific modifications required for modern assays, researchers must pivot to more advanced methodologies. This guide objectively compares two premier alternative labeling strategies—Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) and Sortase A-Mediated Enzymatic Ligation —providing mechanistic insights, self-validating protocols, and quantitative performance data to optimize your experimental workflows.

Method 1: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

Mechanistic Causality: Why Choose SPAAC?

Click chemistry, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), revolutionized bioconjugation. However, from a practical standpoint, copper ions generate reactive oxygen species (ROS) that degrade sensitive peptide side chains (e.g., histidine, methionine) and induce cytotoxicity in live-cell tracking applications.

SPAAC eliminates the need for a toxic metal catalyst by utilizing the inherent ring strain of cyclooctynes (such as ADIBO or DBCO) to drive the cycloaddition with an azide-functionalized peptide. This catalyst-free, bioorthogonal approach ensures excellent immobilization kinetics, reproducible fluorescence signal intensities, and complete preservation of peptide integrity [2].

Experimental Protocol: Copper-Free SPAAC Labeling

Self-Validation Checkpoint: Because the SPAAC reaction is strictly stoichiometric and bioorthogonal, it acts as a self-validating system. The absence of a catalyst means the reaction progress can be directly monitored via RP-HPLC without intermediate quenching. The clean disappearance of the azide-peptide peak and the emergence of a single product peak definitively validates successful conjugation without side-product interference.

  • Preparation: Dissolve the azide-functionalized peptide in a compatible aqueous buffer (e.g., PBS, pH 7.4) or a water/DMSO mixture (up to 25% DMSO for highly hydrophobic peptides) to a final concentration of 100 µM.

  • Fluorophore Addition: Add 1.5 to 2.0 molar equivalents of the DBCO-conjugated fluorophore (e.g., DBCO-Cy5) to the peptide solution. The slight stoichiometric excess ensures complete consumption of the precious target peptide.

  • Incubation: Incubate the mixture at room temperature for 2 to 4 hours in the dark. SPAAC reaction kinetics are highly efficient, often reaching >90% conversion within this timeframe[2].

  • Purification: Purify the resulting triazole-linked fluorescent peptide via Reverse-Phase HPLC and validate the mass shift using LC-MS.

SPAAC_Workflow A Azide-Functionalized Peptide C SPAAC Reaction (Room Temp, No Catalyst) A->C B DBCO-Fluorophore (e.g., Cy5-DBCO) B->C D Stable Triazole-Linked Fluorescent Peptide C->D

Workflow of Copper-Free SPAAC Click Chemistry for Peptide Labeling.

Method 2: Sortase A-Mediated Enzymatic Ligation

Mechanistic Causality: Why Choose Sortase A?

When dealing with large polypeptides, recombinant proteins, or live-cell surface proteins where chemical synthesis is unfeasible, enzymatic labeling offers unparalleled precision. Sortase A, a transpeptidase from Staphylococcus aureus, recognizes a specific pentapeptide motif (LPXTG). It cleaves the peptide bond between threonine and glycine, forming a transient thioester intermediate. An oligoglycine-functionalized fluorophore (typically GGG-Fluorophore) then acts as a nucleophile, resolving the intermediate and creating a native peptide bond[3].

This method is performed under mild, physiological conditions, preserving the native folding and biological activity of the target while achieving labeling efficiencies exceeding 90%[4].

Experimental Protocol: Sortase A Site-Specific Labeling

Self-Validation Checkpoint: The inclusion of a His-tag on the recombinant Sortase A enzyme creates a built-in negative selection mechanism. By passing the final reaction mixture through a Ni-NTA agarose column, the enzyme and any unreacted His-tagged precursors are retained. The elution of purely fluorescent, seamlessly labeled target peptide in the flow-through physically validates the completion and purity of the ligation.

  • Reaction Setup: In a standard Sortase buffer (50 mM Tris-HCl, 150 mM NaCl, 5 mM CaCl2, pH 7.5), combine 10–50 µM of the target peptide/protein engineered with a C-terminal LPXTG motif[3].

  • Substrate Addition: Add 250–500 µM of the oligoglycine-fluorophore probe (e.g., GGG-FITC) and 10–50 µM of recombinant Sortase A (pentamutant variants are recommended for faster kinetics)[4].

  • Incubation: Incubate at 37°C for 2 to 4 hours. For temperature-sensitive targets, an overnight incubation at 4°C is equally effective.

  • Enzyme Removal: Pass the reaction mixture through a Ni-NTA agarose column to remove the His-tagged Sortase A, collecting the purified fluorescent conjugate in the flow-through.

Sortase_Workflow Target Target Peptide/Protein (C-terminal LPXTG) Intermediate Thioester Intermediate Target->Intermediate Cleavage by Sortase A Enzyme Sortase A Enzyme (Transpeptidase) Enzyme->Intermediate Product Site-Specifically Labeled Fluorescent Peptide Intermediate->Product Ligation Nucleophile Oligoglycine-Fluorophore (Nucleophile) Nucleophile->Product

Sortase A-Mediated Transpeptidation for Site-Specific Peptide Labeling.

Objective Performance Comparison

To facilitate experimental design, the following table summarizes the quantitative and qualitative performance metrics of traditional SPPS against SPAAC and Sortase A methodologies[5].

ParameterTraditional SPPS (NHS/Maleimide)Click Chemistry (SPAAC)Enzymatic Ligation (Sortase A)
Primary Mechanism Amine/Thiol conjugationStrain-promoted cycloadditionTranspeptidase cleavage/ligation
Site-Specificity Low to Moderate (Multiple amines/thiols can cross-react)Extremely High (Bioorthogonal)Extremely High (Requires LPXTG motif)
Reaction Conditions Organic solvents (DMF/DMSO), basic pHAqueous/Organic mixtures, physiological pHFully aqueous, physiological conditions
Typical Yield 50% - 70%80% - 95%>90%
Target Compatibility Short to medium synthetic peptidesSynthetic peptides, modified proteinsLarge peptides, recombinant proteins, live cells
Cost & Complexity Low cost, simpleHigh cost (DBCO/Azide reagents)Moderate cost, requires enzyme handling

References

  • Prim, D., et al. ADIBO-Based “Click” Chemistry for Diagnostic Peptide Micro-Array Fabrication: Physicochemical and Assay Characteristics. Molecules (2013). Available at:[Link]

  • National Institutes of Health (NIH). Site-Specific Protein Labeling via Sortase-Mediated Transpeptidation. PMC. Available at:[Link]

  • BPS Bioscience. Sortase-Mediated Protein Ligation. Available at: [Link]

Sources

Validation

Orthogonal Cross-Validation of Enzyme Activity: A Strategic Guide to Fluorescent Probe Selection and Interference Mitigation

In early-stage drug discovery and high-throughput screening (HTS), the identification of enzyme inhibitors is frequently confounded by assay interference. Small molecule libraries are rife with compounds that exhibit int...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In early-stage drug discovery and high-throughput screening (HTS), the identification of enzyme inhibitors is frequently confounded by assay interference. Small molecule libraries are rife with compounds that exhibit intrinsic fluorescence or act as optical quenchers—often categorized as Pan-Assay Interference Compounds (PAINS)[1]. Relying on a single fluorescent probe to measure enzyme activity inevitably leads to a high rate of false positives (via signal quenching) and false negatives (via compound autofluorescence)[2].

To ensure scientific integrity, researchers must employ orthogonal cross-validation —the practice of confirming primary screening hits using a secondary assay with distinct spectral and mechanistic properties. This guide explores the causality behind probe selection, using Caspase-3—a critical executioner protease in apoptosis—as our model system, and provides a self-validating protocol for rigorous hit triage.

Mechanistic Causality in Probe Design

The structural design of a fluorogenic substrate dictates not only its spectral emission but also its enzymatic cleavage kinetics. Caspase-3 specifically recognizes the tetrapeptide sequence Asp-Glu-Val-Asp (DEVD). By conjugating DEVD to different fluorophores, we alter the assay's optical window and its kinetic behavior.

  • AMC (7-amino-4-methylcoumarin): The classic Ac-DEVD-AMC probe requires a single cleavage event to release the blue-fluorescent AMC dye. This results in rapid, linear initial velocities, making it ideal for continuous kinetic reads.

  • R110 (Rhodamine 110): The (Z-DEVD)2-R110 probe is bis-substituted. Caspase-3 must cleave the first DEVD peptide to generate a mono-substituted, weakly fluorescent intermediate, followed by a second cleavage to release the highly green-fluorescent free R110[3]. This sequential mechanism creates a kinetic lag phase, meaning R110 assays are best analyzed via endpoint reads rather than initial velocities.

ProbeMechanism cluster_AMC AMC Probe (Single-Step Cleavage) cluster_R110 R110 Probe (Sequential Cleavage) A1 Ac-DEVD-AMC (Quenched) A2 Free AMC (Blue Emission) A1->A2 Caspase-3 Fast Kinetics R1 (Z-DEVD)2-R110 (Non-fluorescent) R2 Z-DEVD-R110 (Weakly Fluorescent) R1->R2 Caspase-3 Step 1 R3 Free R110 (Green Emission) R2->R3 Caspase-3 Step 2

Mechanistic comparison of single-step AMC cleavage versus sequential R110 cleavage by Caspase-3.

Comparative Analysis of Caspase-3 Probes

Selecting the right probe requires balancing the signal-to-background (S/B) ratio against the risk of library interference. Blue-emitting probes (AMC/AFC) suffer from high autofluorescence interference, as many aromatic small molecules absorb UV light and emit in the 400–500 nm range. Shifting to green (R110) or utilizing advanced chemiluminescent probes (e.g., Ac-DEVD-CL) drastically reduces this background noise[3][4].

Table 1: Performance Metrics of Common Caspase-3 Probes
Probe TypeEx / Em (nm)Cleavage KineticsS/B Ratio (Max)Interference RiskBest Use Case
Ac-DEVD-AMC 350 / 450Single-step (Linear)~50High (Autofluorescence)Primary HTS (Cost-effective, kinetic reads)
Ac-DEVD-AFC 400 / 505Single-step (Linear)~40ModerateSecondary screening, UV-sensitive compounds
(Z-DEVD)2-R110 490 / 520Sequential (Lag phase)~7 - 10Low Orthogonal validation, highly fluorescent libraries
Ac-DEVD-CL N/A (Chemiluminescent)Single-step>10,000Minimal Ultra-sensitive diagnostic assays, tissue lysates[4]

The Self-Validating Orthogonal Protocol

To establish a trustworthy dataset, an assay must be self-validating. This means incorporating internal control arms that mathematically flag optical interference before orthogonal probes are even deployed.

Step-by-Step Methodology for Hit Validation

Phase 1: Primary Screen & Internal Controls (Using AMC)

  • Assay Arm (Enzyme + Substrate + Compound): Incubate 10 nM Caspase-3 with test compounds (10 μM) for 15 mins. Add 50 μM Ac-DEVD-AMC. Read fluorescence (Ex 350/Em 450) continuously for 30 mins. Calculate initial velocity ( V0​ ).

  • Autofluorescence Control Arm (Buffer + Compound): Incubate test compounds (10 μM) in assay buffer without enzyme or substrate. Read at Ex 350/Em 450. Causality: High signal here indicates the compound emits blue light, which will mask true inhibition (causing a false negative).

  • Inner Filter Control Arm (Free AMC + Compound): Spike 1 μM of free AMC dye into wells containing the test compound. Read at Ex 350/Em 450. Causality: A drop in expected signal indicates the compound absorbs the excitation/emission light (quencher), mimicking enzyme inhibition (causing a false positive).

Phase 2: Orthogonal Screen (Using R110) 4. Cross-Validation: For all hits (and rescued false negatives) identified in Phase 1, repeat the assay using 10 μM (Z-DEVD)2-R110. 5. Endpoint Read: Because of R110's sequential cleavage, incubate the reaction for a fixed endpoint (e.g., 60 mins) to ensure complete conversion to free R110. Read at Ex 490/Em 520.

Data Interpretation & Hit Triage

The true power of orthogonal screening is revealed when comparing IC 50​ values across different spectral windows.

Table 2: Simulated Cross-Validation Data (IC 50​ Determination)
Compound ProfilePrimary Assay IC 50​ (AMC)Autofluorescence Control (450nm)Inner Filter Control (450nm)Orthogonal Assay IC 50​ (R110)Triage Conclusion
Compound A 12 nMBackground100% Signal15 nMValidated True Hit
Compound B 45 nMBackground20% Signal (Quenching) >10,000 nMFalse Positive (Optical Quencher)
Compound C >10,000 nMHigh Signal (Emission) 100% Signal22 nMRescued False Negative

Analysis: Compound B appeared as a potent inhibitor in the AMC assay, but the Inner Filter Control revealed it was merely absorbing the blue light. The R110 assay confirmed it has no actual effect on Caspase-3. Conversely, Compound C is a genuine inhibitor, but its intrinsic blue autofluorescence replaced the lost AMC signal, making it look inactive. Shifting to the green spectrum (R110) rescued this false negative.

HitTriage Start Primary Screen Hit (AMC Probe, Ex/Em 350/450) Test Orthogonal Screen (R110 Probe, Ex/Em 490/520) Start->Test Advance to validation Match Activity Confirmed (True Inhibitor) Test->Match Consistent IC50 Mismatch Activity Discrepancy (Potential Artifact) Test->Mismatch Shifted or No IC50 AF Autofluorescence Control (Compound + Buffer) Mismatch->AF Quench Inner Filter Control (Compound + Free AMC) Mismatch->Quench FalsePos Exclude as PAINS / Artifact AF->FalsePos High Background Quench->FalsePos Signal Quenching

Decision matrix for triaging high-throughput screening hits using orthogonal fluorescent probes.

Conclusion

Relying on a single fluorescent readout in enzyme activity assays is a significant vulnerability in drug discovery. By understanding the mechanistic kinetics of substrate cleavage and proactively deploying orthogonal probes (such as shifting from AMC to R110 or chemiluminescence), researchers can systematically eliminate PAINS and optical artifacts. A self-validating workflow not only purifies the hit-to-lead pipeline but also rescues valuable therapeutic compounds that might otherwise be discarded as false negatives.

References
  • Inglese J, et al. "Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference.
  • Anaspec. "Compare AMC, AFC, Rh110, and AnaRed™ Caspase-3 Substrate in One-step Homogenous Cell-based Assay." Anaspec Technical Notes.
  • "Super-Sensitive Chemiluminescent Probe for the Detection of Caspase‑3 Activity." PMC / ACS.
  • "Identification of Tunable, Environmentally Responsive Fluorogenic Dyes by High-Throughput Screening." ACS Chemical Biology.

Sources

Comparative

The Strategic Advantage of Fmoc-Lys(N-Me-Abz-Boc)-OH in FRET Peptide Synthesis vs. Post-Synthesis Labeling

Executive Summary Fluorescence Resonance Energy Transfer (FRET) peptides are indispensable tools in drug development, particularly for the high-throughput screening of protease inhibitors. The 2-aminobenzoyl (Abz) group...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Fluorescence Resonance Energy Transfer (FRET) peptides are indispensable tools in drug development, particularly for the high-throughput screening of protease inhibitors. The 2-aminobenzoyl (Abz) group and its N-methylated derivative (N-Me-Abz) are highly efficient fluorescent donors, frequently paired with quenchers like 2,4-dinitrophenyl (Dnp) to create sensitive fluorogenic substrates[1].

Historically, incorporating these fluorophores involved post-synthesis labeling —a tedious process of synthesizing a peptide, purifying it, and reacting it with an amine-reactive dye in solution. However, the advent of pre-labeled building blocks, specifically 2 (CAS 251103-43-2), has revolutionized this workflow[2]. As a Senior Application Scientist, I present this guide to objectively compare the performance, yield, and mechanistic advantages of direct SPPS incorporation versus traditional post-synthesis conjugation.

Mechanistic Deep Dive: The Causality of the "Boc" Protecting Group

To understand the superiority of Fmoc-Lys(N-Me-Abz-Boc)-OH, we must examine its chemical anatomy. The molecule consists of a lysine backbone with an N-Me-Abz fluorophore attached to its epsilon-amino group. Crucially, the secondary amine of the N-Me-Abz moiety is protected by a tert-butyloxycarbonyl (Boc) group[3].

Why is the Boc group necessary? During Solid-Phase Peptide Synthesis (SPPS), amino acids are sequentially added using powerful coupling reagents (e.g., HATU, DIC)[4]. If the N-Me-Abz group were left unprotected, its secondary amine would act as a nucleophile, reacting with the activated carboxyl group of the incoming amino acid. This would result in severe peptide branching and a catastrophic loss of target purity.

The Boc group effectively masks this nucleophilicity. Because Boc is acid-labile, it remains completely stable during the base-catalyzed Fmoc deprotection cycles (using 20% piperidine) but is seamlessly removed during the final global cleavage with Trifluoroacetic Acid (TFA)[3]. This elegant orthogonality allows the fluorophore to be incorporated directly into the peptide backbone without disrupting the automated synthesis cycle.

Comparative Analysis: Direct Incorporation vs. Post-Synthesis Labeling

When designing a synthesis strategy, researchers must weigh site-specificity, yield, and operational time. The5[5].

Site-Specificity and Multiplexing

Post-synthesis labeling relies on NHS-ester chemistry targeting primary amines. If a peptide contains multiple lysine residues or an unprotected N-terminus, the fluorophore will label indiscriminately, creating a heterogeneous mixture of isomers[5]. Fmoc-Lys(N-Me-Abz-Boc)-OH guarantees absolute site-specificity because the fluorophore is introduced at a precise, sequence-defined position during automated SPPS.

Yield and Purification Burden

Post-synthesis labeling is a two-phase process requiring two separate High-Performance Liquid Chromatography (HPLC) purifications—one for the intermediate peptide and one for the final conjugate. Each HPLC step typically results in a 30-50% loss of material. Direct incorporation requires only a single HPLC run, drastically improving the overall yield.

Quantitative Data Comparison
Performance MetricFmoc-Lys(N-Me-Abz-Boc)-OH (Direct SPPS)Post-Synthesis Labeling (NHS-Ester)
Site-Specificity 100% (Sequence-defined)Variable (Prone to off-target amine labeling)
Purification Steps 1 (Final Product)2 (Intermediate + Final Conjugate)
Average Overall Yield 45% – 65% 10% – 25%
Total Workflow Time 2 – 3 Days5 – 7 Days
Risk of Side Reactions Low (Boc masks the secondary amine)High (Hydrolysis of NHS-ester, branching)

Experimental Workflows: A Self-Validating System

The following DOT diagram maps the logical flow of both methodologies, highlighting the redundant steps eliminated by using pre-labeled building blocks.

WorkflowComparison cluster_0 Method A: Fmoc-Lys(N-Me-Abz-Boc)-OH cluster_1 Method B: Post-Synthesis Labeling A1 Standard SPPS (Attach Amino Acids) A2 Couple Pre-labeled Building Block A1->A2 A3 Global Cleavage & Deprotection (TFA) A2->A3 A4 Single HPLC Purification A3->A4 A5 Final Labeled Peptide (High Yield) A4->A5 B1 Standard SPPS (Orthogonal Protection) B2 Global Cleavage & 1st HPLC Purification B1->B2 B3 Solution-Phase Labeling (NHS-Fluorophore) B2->B3 B4 2nd HPLC Purification B3->B4 B5 Final Labeled Peptide (Lower Yield) B4->B5

Fig 1: Workflow comparison: Direct incorporation vs. post-synthesis labeling of FRET peptides.

Protocol A: Direct Incorporation (The Preferred Method)

This protocol is a self-validating system designed to maximize yield for FRET substrates.

  • Resin Preparation & Elongation: Swell the resin in DMF. Perform standard Fmoc-SPPS up to the point of fluorophore insertion[4].

  • Coupling the Fluorophore: Add 3 equivalents of Fmoc-Lys(N-Me-Abz-Boc)-OH, 3 eq HATU, and 6 eq DIPEA. Allow coupling for 2 hours.

    • Self-Validation: Perform a Kaiser test. A colorless resin bead confirms that all primary amines have successfully reacted, validating the coupling efficiency.

  • Chain Completion: Continue SPPS to the N-terminus. The Boc group on the N-Me-Abz will remain inert during subsequent couplings[3].

  • Global Cleavage: Treat the resin with a cleavage cocktail (95% TFA, 2.5% TIPS, 2.5% H₂O) for 2 hours.

    • Causality: The highly acidic TFA serves a triple purpose: it cleaves the peptide from the solid support, removes standard side-chain protecting groups, and deprotects the Boc group from the N-Me-Abz fluorophore simultaneously.

  • Purification: Precipitate in cold ether and purify via a single RP-HPLC run.

Protocol B: Post-Synthesis Labeling (The Traditional Method)
  • Orthogonal SPPS: Synthesize the peptide using an orthogonally protected lysine (e.g., Fmoc-Lys(Mtt)-OH).

  • Cleavage & 1st HPLC: Cleave the peptide globally and perform the first RP-HPLC purification to isolate the unlabeled intermediate.

  • Solution-Phase Conjugation: Dissolve the purified peptide in anhydrous DMF. Add 2 equivalents of N-Me-Abz-NHS ester. Adjust the pH to 8.5 using DIPEA.

    • Causality: Maintaining a basic pH (8.0–9.0) is critical. It ensures the epsilon-amine of the target lysine is deprotonated, rendering it nucleophilic enough to attack the NHS ester. If the pH drops, the amine protonates and the reaction fails.

  • 2nd HPLC: Purify the reaction mixture via a second RP-HPLC run to separate the labeled product from unreacted dyes and hydrolyzed NHS-esters.

Conclusion

The experimental data and mechanistic realities heavily favor the use of Fmoc-Lys(N-Me-Abz-Boc)-OH over post-synthesis labeling. By masking the nucleophilic secondary amine with a Boc group, this building block allows for the seamless, site-specific integration of the N-Me-Abz fluorophore directly during automated SPPS. This eliminates the need for intermediate purifications, halves the workflow time, and practically doubles the final yield of FRET peptide substrates. For any core facility or drug development lab, transitioning to pre-labeled building blocks is a scientifically and economically sound imperative.

References

  • CAS 251103-43-2 | Sigma-Aldrich: Fmoc-Lys(N-Me-Abz-Boc)
  • Abz Fluorescent Labeling in Peptides Source: LifeTein URL
  • Source: ResearchGate (ABRF Peptide Synthesis Research Group)
  • Substrate Specificity of the Integral Membrane Protease OmpT Determined by Spatially Addressed Peptide Libraries Source: ACS Publications URL
  • Introduction to Peptide Synthesis Source: NIH / PMC URL

Sources

Validation

A Guide to Fluorophore Photostability: A Comparative Analysis Featuring N-Me-Abz

In the realm of fluorescence-based research, the selection of an appropriate fluorophore is a critical decision that profoundly influences experimental outcomes. While brightness and spectral properties are often primary...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the realm of fluorescence-based research, the selection of an appropriate fluorophore is a critical decision that profoundly influences experimental outcomes. While brightness and spectral properties are often primary considerations, the photostability of a fluorophore—its resilience to photochemical degradation upon exposure to light—is a paramount attribute for quantitative and prolonged imaging studies. This guide provides a comprehensive comparison of the photostability of common fluorophores and introduces a robust methodology for its evaluation, with a special focus on N-Methyl-2-aminobenzoyl (N-Me-Abz), a fluorophore frequently employed in fluorescence resonance energy transfer (FRET) applications.

The Critical Role of Photostability in Fluorescence Applications

Photobleaching, the irreversible destruction of a fluorophore's ability to emit light, is a significant constraint in fluorescence microscopy.[1][2] This phenomenon arises from light-induced chemical damage to the fluorophore, often involving reactions with molecular oxygen in its excited triplet state.[3][4] The consequences of photobleaching are manifold, leading to a diminished signal-to-noise ratio, limiting the duration of time-lapse imaging, and potentially compromising the quantitative accuracy of collected data. For researchers in drug development and other scientific fields, understanding and mitigating photobleaching is essential for generating reliable and reproducible results.

A Comparative Overview of Common Fluorophores

The landscape of fluorescent probes is diverse, with various families of dyes exhibiting a wide range of photostability characteristics. A general trend observed is the superior performance of modern synthetic dyes over their traditional counterparts.

Fluorophore FamilyGeneral PhotostabilityKey Characteristics
Fluorescein (e.g., FITC) LowProne to rapid photobleaching, especially under high-intensity illumination.[5] Its fluorescence is also pH-sensitive.
Rhodamine (e.g., TRITC, Rhodamine B) ModerateGenerally more photostable than fluorescein, but can still exhibit significant fading during long-term imaging.[6]
Cyanine Dyes (e.g., Cy3, Cy5) Moderate to HighWidely used for their brightness, but their photostability can be influenced by their local environment and the presence of specific stabilizing agents.[7]
Alexa Fluor Dyes High to Very HighA family of sulfonated rhodamine, coumarin, and cyanine derivatives known for their exceptional brightness and photostability across a wide pH range.[5]
N-Methyl-2-aminobenzoyl (N-Me-Abz) Data Not Widely AvailablePrimarily used as a FRET donor; its photostability is not as extensively characterized in the literature as other common fluorophores. Structurally related to the intrinsic fluorophore tryptophan.

While quantitative data for N-Me-Abz is not readily found in peer-reviewed literature, its structural similarity to anthranilic acid and the amino acid tryptophan suggests it may share some of their photophysical characteristics. Tryptophan, an intrinsic fluorophore in proteins, is known to be susceptible to photobleaching.[8][9] Therefore, a direct experimental comparison is the most reliable way to ascertain the photostability of N-Me-Abz relative to other fluorophores.

Experimental Protocol for Measuring Fluorophore Photostability

This section provides a detailed, step-by-step methodology for quantifying and comparing the photostability of fluorophores. This protocol is designed to be a self-validating system, allowing researchers to generate their own comparative data under their specific experimental conditions.

I. Sample Preparation
  • Fluorophore Solutions: Prepare stock solutions of the fluorophores to be tested (e.g., N-Me-Abz, FITC, Alexa Fluor 488) in an appropriate solvent (e.g., DMSO). From the stock solutions, prepare working solutions at a standardized concentration (e.g., 1 µM) in a suitable imaging buffer (e.g., phosphate-buffered saline, PBS, pH 7.4).

  • Mounting: Pipette a small volume (e.g., 10 µL) of each working solution onto a clean glass-bottom dish or microscope slide. Cover with a coverslip and seal the edges with nail polish or a suitable sealant to prevent evaporation. For live-cell imaging, cells can be labeled with the fluorophores of interest and maintained in an appropriate cell culture medium.

II. Image Acquisition
  • Microscope Setup: Use a fluorescence microscope equipped with a stable light source (e.g., laser or LED), appropriate filter sets for each fluorophore, and a sensitive camera. For consistent results, ensure the light source intensity is stable over time.

  • Imaging Parameters:

    • Select an appropriate objective lens (e.g., 60x or 100x oil immersion).

    • Set the excitation intensity to a level that provides a good initial signal without being excessively high, as higher light intensity accelerates photobleaching.[10]

    • Adjust the camera exposure time and gain to achieve a good signal-to-noise ratio without saturating the detector.

    • Crucially, keep all imaging parameters (excitation intensity, exposure time, gain, etc.) constant for all fluorophores being compared.

  • Time-Lapse Imaging: Acquire a time-lapse series of images for each fluorophore. The interval between images should be short enough to capture the decay in fluorescence accurately. Continue acquiring images until the fluorescence intensity has decreased significantly (e.g., to less than 50% of the initial intensity).

III. Data Analysis
  • Intensity Measurement: Using image analysis software (e.g., ImageJ/Fiji), define a region of interest (ROI) within the fluorescent sample. Measure the mean fluorescence intensity within this ROI for each image in the time-lapse series.

  • Background Subtraction: Measure the mean fluorescence intensity of a background region (an area with no fluorescent signal) for each image and subtract this value from the corresponding ROI intensity measurement.

  • Normalization: Normalize the background-corrected intensity values for each time point by dividing by the initial intensity (at time = 0).

  • Plotting and Curve Fitting: Plot the normalized fluorescence intensity as a function of time. The resulting curve represents the photobleaching decay. To quantify the photobleaching rate, fit the decay curve to a single or double exponential decay function to determine the photobleaching half-life (t½), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value.

G cluster_prep I. Sample Preparation cluster_acq II. Image Acquisition cluster_ana III. Data Analysis prep1 Prepare Fluorophore Working Solutions prep2 Mount Sample on Microscope Slide prep1->prep2 acq1 Set Consistent Microscope Parameters prep2->acq1 acq2 Acquire Time-Lapse Image Series acq1->acq2 ana1 Measure Mean Fluorescence Intensity acq2->ana1 ana2 Background Subtract and Normalize ana1->ana2 ana3 Plot Decay Curve ana2->ana3 ana4 Calculate Photobleaching Half-Life (t½) ana3->ana4

Caption: Experimental workflow for comparing fluorophore photostability.

Factors Influencing Photostability

It is important to recognize that the photostability of a fluorophore is not an intrinsic, immutable property but is influenced by its local environment.[11] Factors that can affect photobleaching rates include:

  • Excitation Light Intensity and Wavelength: Higher light intensity and shorter wavelengths (higher energy) generally lead to faster photobleaching.[10]

  • Oxygen Concentration: The presence of molecular oxygen is a major contributor to photobleaching for many fluorophores.[4] Using oxygen-scavenging systems in the imaging buffer can enhance photostability.

  • pH and Ionic Strength: The chemical environment can influence the electronic state and reactivity of a fluorophore.

  • Mounting Medium: Commercially available antifade mounting media can significantly reduce photobleaching.[2]

Conclusion

G N-Me-Abz N-Me-Abz Experimental\nComparison Experimental Comparison N-Me-Abz->Experimental\nComparison Common Fluorophores Common Fluorophores (Fluorescein, Rhodamine, Cy Dyes, Alexa Fluor) Common Fluorophores->Experimental\nComparison Photostability\nData Photostability Data Experimental\nComparison->Photostability\nData

Sources

Comparative

Strategic Cost-Benefit Analysis of Fmoc-Lys(N-Me-Abz-Boc)-OH in FRET Peptide Synthesis

For drug development professionals and structural biologists, the design of Förster Resonance Energy Transfer (FRET) substrates is a critical bottleneck in protease assay development. The choice of fluorescent building b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For drug development professionals and structural biologists, the design of Förster Resonance Energy Transfer (FRET) substrates is a critical bottleneck in protease assay development. The choice of fluorescent building blocks directly impacts synthetic yield, assay sensitivity, and overall project cost.

This guide provides an authoritative cost-benefit analysis of using Fmoc-Lys(N-Me-Abz-Boc)-OH (CAS: 251103-43-2)[1] as a pre-synthetic labeling reagent during Solid-Phase Peptide Synthesis (SPPS), comparing it against traditional post-synthetic labeling and unprotected alternatives.

Mechanistic Causality: The "Why" Behind the Chemistry

Fmoc-Lys(N-Me-Abz-Boc)-OH is a specialized lysine derivative where the ϵ -amino group is modified with an N-methyl-anthraniloyl (N-Me-Abz) fluorophore. Crucially, the secondary amine of the N-Me-Abz group is protected by a tert-butyloxycarbonyl (Boc) group.

The FRET Pair Dynamics

N-Me-Abz is a highly efficient fluorescent donor typically paired with the 2,4-dinitrophenyl (Dnp) quencher[2]. When intact, the peptide holds the donor and acceptor within 1–10 nm, allowing non-radiative energy transfer. Upon enzymatic cleavage, the fragments separate, and the N-Me-Abz group emits a strong fluorescent signal at 440–450 nm (excitation at 340–360 nm)[3].

The Necessity of Boc Protection

Why invest in the Boc-protected variant rather than standard Fmoc-Lys(Abz)-OH? The causality lies in the nucleophilicity of aromatic amines. During SPPS, standard Abz (which contains a primary aromatic amine) or unprotected N-Me-Abz (a secondary aromatic amine) can act as nucleophiles. When exposed to highly activated amino acids (e.g., HATU/DIPEA complexes) in subsequent coupling cycles, these unprotected amines undergo unwanted acylation. This leads to branched peptides, truncated sequences, and complex HPLC chromatograms.

The Boc group provides extreme steric hindrance and electronic masking, completely preventing side reactions. Because Boc is acid-labile, it is seamlessly removed during the standard global Trifluoroacetic Acid (TFA) cleavage step, making this a self-validating, "plug-and-play" system.

Cost-Benefit Analysis: Pre-Synthetic vs. Post-Synthetic Labeling

To objectively evaluate the utility of Fmoc-Lys(N-Me-Abz-Boc)-OH, we must compare it against the two standard alternatives:

  • Unprotected Fmoc-Lys(Abz)-OH: Cheaper raw material, but high risk of branching.

  • Post-Synthetic NHS-Ester Labeling: Synthesizing the peptide with an orthogonally protected lysine (e.g., Fmoc-Lys(Mtt)-OH), selectively deprotecting it, and conjugating a dye in solution[4].

Table 1: Quantitative Cost & Performance Comparison
MetricFmoc-Lys(N-Me-Abz-Boc)-OHUnprotected Fmoc-Lys(Abz)-OHPost-Synthetic Labeling (NHS-Ester)
Upfront Reagent Cost High (~ 350– 850/g)[5]Low (~$50/g)Medium (Dye + Orthogonal Lysine)
Synthesis Steps Single SPPS WorkflowSingle SPPS WorkflowSPPS + Solution Phase + 2x HPLC
Crude Purity >85% (No branching)<40% (Heavy acylation)~50-60% (Conjugation efficiency limits)
Labor Time 1–2 Days1–2 Days4–5 Days
Final Cost per mg of Pure Peptide Lowest (High yield offsets reagent cost)High (Massive yield loss during HPLC)Highest (Multiple purification losses)

Visualizing the Synthetic Logic and Assay Mechanism

SPPS_Logic Start FRET Peptide Synthesis Strategy Pre Pre-Synthetic Labeling (Fmoc-Lys(N-Me-Abz-Boc)-OH) Start->Pre Post Post-Synthetic Labeling (NHS-Ester Conjugation) Start->Post Pre_Step Direct SPPS Coupling (High Yield, 1 Step) Pre->Pre_Step Post_Step 1. Orthogonal SPPS 2. Selective Deprotection 3. Solution Labeling Post->Post_Step Pre_Res Global TFA Cleavage (Simultaneous Boc Removal) Pre_Step->Pre_Res Post_Res Multiple HPLC Purifications (Significant Yield Loss) Post_Step->Post_Res

Fig 1: Decision tree demonstrating the efficiency of pre-synthetic labeling over post-synthetic methods.

FRET_Mechanism Intact Intact Substrate N-Me-Abz & Dnp Quenched Protease Protease Cleavage Intact->Protease Enzymatic Recognition Cleaved_Donor Cleaved Fragment A N-Me-Abz Emits at 440nm Protease->Cleaved_Donor Distance > 10nm Cleaved_Acceptor Cleaved Fragment B Dnp Diffuses Away Protease->Cleaved_Acceptor

Fig 2: Mechanism of action for N-Me-Abz/Dnp FRET peptides upon target protease cleavage.

Validated Experimental Protocol: SPPS Incorporation

To ensure trustworthiness and reproducibility, the following protocol outlines the self-validating system for incorporating Fmoc-Lys(N-Me-Abz-Boc)-OH. The elegance of this protocol is that the Boc deprotection requires no additional steps; it is intrinsically tied to the resin cleavage.

Materials Required
  • Resin: Rink Amide AM resin (loading ~0.5 mmol/g)

  • Coupling Reagents: HATU, DIPEA (N,N-Diisopropylethylamine)

  • Deprotection Solution: 20% Piperidine in DMF

  • Cleavage Cocktail: TFA / TIPS / H2O (95:2.5:2.5)

Step-by-Step Methodology
  • Resin Swelling: Swell 0.1 mmol of Rink Amide resin in DMF for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5x) and DCM (3x).

  • Amino Acid Activation: Dissolve 0.3 mmol (3 equivalents) of Fmoc-Lys(N-Me-Abz-Boc)-OH and 0.29 mmol of HATU in minimal DMF. Add 0.6 mmol of DIPEA. Allow pre-activation for 1 minute.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours. (Note: Because the N-Me-Abz is Boc-protected, extended coupling times can be safely used without risk of side-chain acylation).

  • Washing & Capping: Wash the resin with DMF (5x). Cap any unreacted amines using Acetic Anhydride/DIPEA/DMF (1:1:8) for 10 minutes to prevent deletion sequences.

  • Chain Elongation: Continue standard SPPS for the remainder of the peptide sequence. Incorporate the quencher (e.g., Fmoc-Lys(Dnp)-OH) at the desired position (typically 4-8 residues away)[2].

  • Global Cleavage and Boc Removal: Treat the dried resin with the Cleavage Cocktail (TFA/TIPS/H2O) for 2.5 hours at room temperature.

    • Self-Validating Mechanism: The 95% TFA simultaneously cleaves the peptide from the resin, removes standard side-chain protecting groups, and quantitatively removes the Boc group from the N-Me-Abz fluorophore.

  • Precipitation: Filter the cleavage solution into cold diethyl ether to precipitate the crude FRET peptide. Centrifuge, wash with ether, and dry.

References

  • Alfa Chemistry - Peptide Fluorescent Labeling Strategies Source: Alfa-biomodx.com URL:[Link][4]

Sources

Safety & Regulatory Compliance

Safety

Part 1: Physicochemical Profile &amp; Hazard Identification

As a Senior Application Scientist, I frequently guide laboratories through the intricacies of synthesizing internally quenched fluorescent peptides (FRET probes). Fmoc-Lys(N-Me-Abz-Boc)-OH (CAS: 251103-43-2) is a highly...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently guide laboratories through the intricacies of synthesizing internally quenched fluorescent peptides (FRET probes). Fmoc-Lys(N-Me-Abz-Boc)-OH (CAS: 251103-43-2) is a highly specialized building block used to incorporate an N-methyl-aminobenzoic acid (N-Me-Abz) fluorophore onto a lysine side chain, orthogonally protected by a Boc group.

While its application is critical for protease assays and structural biology, its handling—and the subsequent disposal of reaction byproducts—requires rigorous, self-validating protocols. To establish a trustworthy operational environment, every procedure described below is grounded in mechanistic causality to ensure both synthetic integrity and environmental compliance.

Before initiating any synthesis, it is imperative to understand the quantitative parameters and hazard profile of the reagent. This ensures that personal protective equipment (PPE) and waste segregation plans are correctly calibrated .

Property / ParameterQuantitative Value / DescriptionOperational Implication
CAS Number 251103-43-2Unique identifier for EHS logging.
Molecular Weight 601.70 g/mol Requires precise stoichiometric calculation for coupling.
Molecular Formula C34H39N3O7High carbon/nitrogen content; dictates incineration disposal.
Purity >98% (HPLC)Minimizes unknown side-reaction byproducts in waste streams.
Storage Temperature 2-8°C (Sealed, desiccated)Prevents premature degradation of the Boc/Fmoc protecting groups.
Primary Hazard Class Irritant (Skin/Eyes/Respiratory)Mandates handling inside a certified fume hood with nitrile gloves.

Part 2: Operational Plan & Reaction Mechanics

The Causality of Reagent Selection: In Solid-Phase Peptide Synthesis (SPPS), the choice of coupling reagents directly impacts both the yield of the Fmoc-Lys(N-Me-Abz-Boc)-OH incorporation and the toxicity of the resulting waste profile.

Novice chemists often default to uronium-based activators like HBTU. However, if the Fmoc-Lys(N-Me-Abz-Boc)-OH is not fully pre-activated, the free amine on the resin can react directly with HBTU, forming a tetramethylguanidinium byproduct that permanently caps the peptide chain. To prevent this, our protocol mandates the use of the DIC/OxymaPure system. This carbodiimide-based activation eliminates the risk of guanidinylation, suppresses racemization, and generates highly soluble diisopropylurea byproducts that are easily washed away, significantly reducing the environmental burden of the waste stream .

For Fmoc deprotection, while 20% piperidine in DMF remains the validated standard, recent advances highlight the use of tetrahydroisoquinoline (THIQ) in DMI to mitigate the hidden costs and occupational hazards associated with piperidine's strong odor and toxicity . The protocol below utilizes the standard piperidine method, as it is universally compatible with existing automated synthesizers.

Step-by-Step Methodology: Coupling & Deprotection
  • Resin Swelling : Swell the peptidyl-resin in N,N-Dimethylformamide (DMF) for 30 minutes to maximize pore accessibility.

  • Fmoc Deprotection : Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes, drain, and repeat for 15 minutes. Mechanism: Nucleophilic attack removes the Fmoc group, generating dibenzofulvene (DBF), which is scavenged by excess piperidine.

  • Washing : Wash the resin 5 times with DMF to remove all traces of piperidine and DBF.

  • Pre-activation & Coupling : Dissolve 3.0 equivalents of Fmoc-Lys(N-Me-Abz-Boc)-OH and 3.0 equivalents of OxymaPure in DMF. Add 3.0 equivalents of N,N'-Diisopropylcarbodiimide (DIC). Stir for 3 minutes, then add to the resin. Agitate for 60-90 minutes at room temperature.

  • Post-Coupling Wash : Drain the coupling solution and wash the resin 5 times with DMF.

Part 3: Workflow Visualization

The following diagram maps the operational workflow and explicitly identifies where hazardous waste streams are generated.

G Resin Swelled Resin (Solid Support) Deprotect Fmoc Deprotection (20% Piperidine/DMF) Resin->Deprotect Wash1 DMF Wash Deprotect->Wash1 Waste1 Liquid Waste Stream A (Basic: Piperidine, DBF) Deprotect->Waste1 Effluent Coupling Coupling Reaction Fmoc-Lys(N-Me-Abz-Boc)-OH + DIC / Oxyma Wash1->Coupling Waste2 Liquid Waste Stream B (Organics: DMF, Unreacted AA) Wash1->Waste2 Wash2 DMF Wash Coupling->Wash2 Coupling->Waste2 Excess Reagents Product Elongated Peptide-Resin Wash2->Product Wash2->Waste2

Figure 1: SPPS workflow for Fmoc-Lys(N-Me-Abz-Boc)-OH coupling and hazardous waste streams.

Part 4: Comprehensive Waste Disposal Procedures

The synthesis of peptides using Fmoc-Lys(N-Me-Abz-Boc)-OH generates specific waste streams that must be segregated. Mixing basic piperidine waste with reactive organic waste can cause exothermic reactions or precipitate urea derivatives from DIC, which will permanently clog the waste manifolds of automated synthesizers .

Solid Waste Disposal
  • Target Materials: Contaminated PPE, empty reagent vials, and spent resin (post-cleavage).

  • Protocol: Collect in puncture-resistant, leak-proof containers. Label explicitly as "Hazardous Solid Waste - Organics (Contains DMF, Peptide Resin)".

  • Final Disposition: High-temperature incineration managed by a licensed Environmental Health and Safety (EHS) contractor.

Liquid Waste Segregation & Disposal

Liquid waste must be strictly segregated into two streams to ensure EPA compliance and facilitate potential solvent recovery.

Stream A (Basic Waste)

  • Contents: DMF, piperidine, and DBF adducts.

  • EPA Waste Codes: D001 (Ignitable), D002 (Corrosive - due to basic piperidine).

  • Handling: Store in a vented, high-density polyethylene (HDPE) carboy. Keep strictly isolated from acids and oxidizers.

Stream B (Organic/Coupling Waste)

  • Contents: DMF, unreacted Fmoc-Lys(N-Me-Abz-Boc)-OH, DIC, OxymaPure, and diisopropylurea.

  • EPA Waste Codes: D001 (Ignitable).

  • Handling: Store in a separate HDPE carboy. Never mix with aqueous waste, as water will cause the immediate precipitation of urea byproducts.

Step-by-Step Disposal Action Plan
  • Collection: Funnel all effluents directly from the SPPS manifold into their designated, clearly labeled primary waste carboys (Stream A or Stream B).

  • Secondary Containment: Place all primary waste containers in secondary containment trays capable of holding 110% of the largest container's volume to mitigate catastrophic spills.

  • EHS Transfer: Once containers reach 80% capacity, seal them with vented caps (to prevent pressure buildup from off-gassing) and initiate a hazardous waste pickup request through your institutional EHS office. Under no circumstances should these effluents be poured down the drain.

References

  • Ferrazzano, L., et al. "Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges." Green Chemistry, 2022, 24, 975-1020.[Link]

  • Chen, M., Sun, F., Yang, G. "Avoiding the Hidden Costs of Peptide Synthesis: THIQ in DMI as an Alternative Fmoc-Deprotection Reagent." ACS Sustainable Chemistry & Engineering, 2025, 13, 26, 10087-10101. [Link]

© Copyright 2026 BenchChem. All Rights Reserved.